Des(isopropylamino) Atenolol Diol-d5

Core Science & Biosynthesis

An In-depth Technical Guide to Des(isopropylamino) Atenolol Diol-d5: Application in Research and Drug Development

For Researchers, Scientists, and Drug Development Professionals

Abstract

Des(isopropylamino) Atenolol (B1665814) Diol-d5 is the deuterated analog of Des(isopropylamino) Atenolol Diol, a known impurity and minor metabolite of the widely prescribed beta-blocker, atenolol. This stable isotope-labeled compound serves as an invaluable tool, primarily as an internal standard, for the sensitive and accurate quantification of its non-deuterated counterpart in complex biological matrices. This technical guide provides a comprehensive overview of Des(isopropylamino) Atenolol Diol-d5, including its chemical properties, the metabolic pathway of atenolol, and detailed experimental protocols for its use in bioanalytical method development and validation. The application of such internal standards is critical for robust pharmacokinetic, toxicokinetic, and clinical studies, ensuring data integrity and compliance with regulatory standards.

Introduction

Atenolol is a cardioselective β-1 adrenergic antagonist used in the management of hypertension, angina pectoris, and acute myocardial infarction.[1] While atenolol is predominantly excreted unchanged by the kidneys, a small fraction, approximately 5%, undergoes hepatic metabolism.[2][3] One of the identified metabolites is Des(isopropylamino) Atenolol Diol, also known as Atenolol EP Impurity B or 4-(2,3-dihydroxypropoxy)benzeneacetamide. The presence and quantity of such impurities and metabolites are of significant interest in drug manufacturing and clinical pharmacology to ensure the safety and efficacy of the final drug product.

The precise quantification of trace-level analytes like atenolol metabolites in biological fluids presents a significant analytical challenge. The use of stable isotope-labeled internal standards, such as Des(isopropylamino) Atenolol Diol-d5, is the gold standard in quantitative bioanalysis, particularly for liquid chromatography-mass spectrometry (LC-MS/MS) methods. These standards exhibit nearly identical chemical and physical properties to the analyte of interest, co-eluting chromatographically and experiencing similar ionization and matrix effects. However, their mass difference allows for distinct detection by the mass spectrometer, enabling accurate correction for sample preparation variability and matrix-induced signal suppression or enhancement.[4]

Chemical and Physical Properties

A summary of the key chemical and physical properties of Des(isopropylamino) Atenolol Diol-d5 and its non-deuterated analog are presented in Table 1.

Property	Des(isopropylamino) Atenolol Diol-d5	Des(isopropylamino) Atenolol Diol
Synonyms	4-(2,3-Dihydroxypropoxy-d5)benzeneacetamide	Atenolol EP Impurity B, Atenolol USP Related Compound A, 4-(2,3-Dihydroxypropoxy)benzeneacetamide
CAS Number	Not Available	61698-76-8
Chemical Formula	C₁₁H₁₀D₅NO₄	C₁₁H₁₅NO₄
Molecular Weight	230.27 g/mol	225.24 g/mol
Appearance	White to off-white solid	White to off-white solid
Primary Application	Internal standard for bioanalytical quantification	Reference standard for impurity profiling

Atenolol Metabolism and the Formation of Des(isopropylamino) Atenolol Diol

Atenolol undergoes limited metabolism in the liver. The formation of Des(isopropylamino) Atenolol Diol is a minor metabolic pathway. The following diagram illustrates the metabolic transformation of atenolol.

Caption: Metabolic pathway of Atenolol.

Synthesis of Des(isopropylamino) Atenolol Diol and its Deuterated Analog

The synthesis of Des(isopropylamino) Atenolol Diol (Atenolol Impurity B) and its deuterated form is a multi-step process. A generalized synthetic approach is outlined below.

Synthesis of Des(isopropylamino) Atenenol Diol (4-(2,3-dihydroxypropoxy)benzeneacetamide)

A potential synthetic route starts from 4-hydroxyphenylacetamide (B194378).

• Alkylation: 4-hydroxyphenylacetamide is reacted with an allyl halide (e.g., allyl bromide) in the presence of a base (e.g., potassium carbonate) in a suitable solvent (e.g., acetone) to yield 4-(allyloxy)benzeneacetamide.

• Dihydroxylation: The allyl group of 4-(allyloxy)benzeneacetamide is then subjected to dihydroxylation. This can be achieved using osmium tetroxide (OsO₄) with a co-oxidant like N-methylmorpholine N-oxide (NMO), or through epoxidation followed by hydrolysis. This step results in the formation of 4-(2,3-dihydroxypropoxy)benzeneacetamide.

Synthesis of Des(isopropylamino) Atenolol Diol-d5

The introduction of deuterium (B1214612) atoms can be achieved by using deuterated reagents in the synthesis.

• Preparation of a Deuterated Alkylating Agent: A deuterated allyl halide (allyl-d5 bromide) can be synthesized.

• Alkylation with Deuterated Reagent: 4-hydroxyphenylacetamide is then alkylated with the synthesized allyl-d5 bromide under similar conditions as the non-deuterated synthesis.

• Dihydroxylation: The subsequent dihydroxylation of the deuterated intermediate will yield Des(isopropylamino) Atenolol Diol-d5.

Alternatively, deuteration can sometimes be achieved through H-D exchange reactions on the final molecule under specific catalytic conditions, though this may be less specific.

Experimental Protocols

The following protocols provide a framework for the use of Des(isopropylamino) Atenenol Diol-d5 as an internal standard in the bioanalysis of Des(isopropylamino) Atenenol Diol.

Sample Preparation: Protein Precipitation

This protocol is a general method for the extraction of the analyte and internal standard from a plasma matrix.

• Spiking: To 100 µL of plasma sample (blank, calibration standard, or unknown sample), add 10 µL of a working solution of Des(isopropylamino) Atenolol Diol-d5 (e.g., 100 ng/mL in methanol).

• Precipitation: Add 300 µL of acetonitrile (B52724) to the plasma sample.

• Vortexing: Vortex the mixture for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge the samples at 10,000 x g for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried residue in 100 µL of the mobile phase.

• Injection: Inject a portion of the reconstituted sample (e.g., 5-10 µL) into the LC-MS/MS system.

LC-MS/MS Method for Quantification

The following table outlines typical LC-MS/MS parameters for the analysis of Des(isopropylamino) Atenolol Diol using its deuterated internal standard. These parameters may require optimization for specific instrumentation.

Parameter	Recommended Conditions
LC System	High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system
Column	C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	Start with 5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, then return to initial conditions and equilibrate.
Flow Rate	0.3 - 0.5 mL/min
Column Temperature	40°C
Injection Volume	5 µL
MS System	Triple quadrupole mass spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transition (Analyte)	To be determined empirically (Precursor ion: m/z 226.1 [M+H]⁺)
MRM Transition (IS)	To be determined empirically (Precursor ion: m/z 231.1 [M+H]⁺)
Source Temperature	150°C
Desolvation Temperature	400°C
Cone Gas Flow	50 L/hr
Desolvation Gas Flow	600 L/hr

Note: The specific product ions for the Multiple Reaction Monitoring (MRM) transitions need to be determined by infusing a standard solution of both the analyte and the internal standard into the mass spectrometer and performing a product ion scan on the respective precursor ions.

Bioanalytical Method Validation

A comprehensive validation of the bioanalytical method should be performed according to regulatory guidelines (e.g., FDA, EMA). Key validation parameters are summarized in the table below.

Validation Parameter	Description	Acceptance Criteria (Typical)
Selectivity	The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample.	No significant interference at the retention time of the analyte and IS in blank matrix.
Linearity	The ability to elicit test results that are directly proportional to the concentration of the analyte.	A calibration curve with a correlation coefficient (r²) ≥ 0.99.
Accuracy and Precision	The closeness of the determined value to the nominal concentration (accuracy) and the degree of scatter between a series of measurements (precision).	Accuracy within ±15% of the nominal value (±20% at LLOQ). Precision (%CV) ≤ 15% (≤ 20% at LLOQ).
Matrix Effect	The effect of co-eluting, undetected matrix components on the ionization of the analyte and IS.	The coefficient of variation of the IS-normalized matrix factor should be ≤ 15%.
Recovery	The efficiency of the extraction procedure.	Recovery should be consistent and reproducible.
Stability	The chemical stability of the analyte in the biological matrix under different storage and processing conditions.	Analyte concentration should be within ±15% of the initial concentration.

Visualization of Experimental Workflow

The following diagram illustrates a typical experimental workflow for a bioanalytical study using Des(isopropylamino) Atenolol Diol-d5.

Caption: Bioanalytical workflow using a deuterated internal standard.

Conclusion

Des(isopropylamino) Atenolol Diol-d5 is an essential analytical tool for researchers, scientists, and drug development professionals involved in the study of atenolol. Its use as a stable isotope-labeled internal standard in LC-MS/MS bioanalytical methods ensures the generation of high-quality, reliable, and reproducible data for the quantification of the corresponding non-deuterated metabolite and impurity. The methodologies and data presented in this guide provide a solid foundation for the development and validation of robust analytical procedures crucial for regulatory submissions and advancing our understanding of the clinical pharmacology of atenolol.

References

• 1. Characterization of atenolol transformation products on light-activated TiO2 surface by high-performance liquid chromatography/high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. faa.gov [faa.gov]

Des(isopropylamino) Atenolol Diol-d5 chemical structure

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of Des(isopropylamino) Atenolol Diol-d5, a deuterated analog of a known impurity and potential metabolite of the beta-blocker Atenolol. This document outlines the chemical structure, properties, and a proposed synthetic pathway. Detailed experimental protocols for its synthesis and analytical characterization are provided, catering to the needs of researchers in drug metabolism, pharmacokinetics, and analytical development. All quantitative data is presented in structured tables, and logical relationships are visualized using diagrams generated with Graphviz (DOT language).

Introduction

Atenolol is a widely prescribed beta-1 selective adrenergic antagonist used in the management of cardiovascular diseases such as hypertension and angina pectoris. The study of its metabolic fate and the characterization of its impurities are crucial for a complete understanding of its pharmacological profile and for ensuring the quality and safety of its pharmaceutical formulations. Des(isopropylamino) Atenolol Diol, also known as Atenolol Impurity B, is a potential metabolite and a known impurity. The deuterated version, Des(isopropylamino) Atenolol Diol-d5, serves as an invaluable internal standard for quantitative bioanalytical assays using mass spectrometry, enabling more accurate pharmacokinetic and metabolic studies.

Chemical Structure and Properties

Des(isopropylamino) Atenolol Diol-d5 is structurally similar to Atenolol, with the key differences being the absence of the isopropylamino group and the presence of a diol functional group, along with deuterium (B1214612) labeling on the propylene (B89431) glycol chain.

Quantitative Data

Property	Value	Reference
Chemical Name	4-(2,3-Dihydroxypropoxy-d5)benzeneacetamide	[1]
Synonym	Atenolol Impurity B-d5
Molecular Formula	C₁₁H₁₀D₅NO₄	[1][2]
Molecular Weight	230.27 g/mol	[1][2]
SMILES	O=C(N)CC1=CC=C(OC([2H])([2H])C(O)([2H])C([2H])([2H])O)C=C1	[1]
CAS Number	Not available	[1][2]

Note: Data for the non-deuterated analog, Des(isopropylamino) Atenolol Diol (Atenolol Impurity B), is provided for comparison.

Property	Value	Reference
Chemical Name	2-[4-(2,3-dihydroxypropoxy)phenyl]acetamide	[3]
Synonym	Atenolol Impurity B	[3]
Molecular Formula	C₁₁H₁₅NO₄	[3]
Molecular Weight	225.24 g/mol	[3]
CAS Number	61698-78-8	[3]

Experimental Protocols

Proposed Synthesis of Des(isopropylamino) Atenolol Diol-d5

A plausible synthetic route for Des(isopropylamino) Atenolol Diol-d5 involves a two-step process starting from 2-(4-hydroxyphenyl)acetamide (Atenolol Impurity A). This proposed method is based on established synthetic routes for Atenolol and its impurities.[4][5]

Step 1: Synthesis of 2-[4-[[(2RS)oxiran-2-yl]methoxy-d5]phenyl]acetamide (Intermediate)

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2-(4-hydroxyphenyl)acetamide (1 equivalent) in a suitable solvent such as a mixture of water and a polar aprotic solvent (e.g., acetone (B3395972) or acetonitrile).

• Addition of Base: Add a base, such as sodium hydroxide (B78521) or potassium carbonate (1.1 equivalents), to the solution and stir until the starting material is fully deprotonated.

• Epoxidation: Add deuterated epichlorohydrin-d5 (B137625) (1.2 equivalents) dropwise to the reaction mixture at room temperature.

• Reaction Monitoring: Heat the mixture to a gentle reflux and monitor the reaction progress by Thin Layer Chromatography (TLC) using a suitable mobile phase (e.g., ethyl acetate/hexane mixture).

• Work-up: Once the reaction is complete, cool the mixture to room temperature and remove the solvent under reduced pressure. Extract the residue with a suitable organic solvent (e.g., ethyl acetate), wash with brine, dry over anhydrous sodium sulfate, and concentrate to yield the crude epoxide intermediate.

• Purification: Purify the crude product by column chromatography on silica (B1680970) gel to obtain the pure deuterated epoxide intermediate.

Step 2: Hydrolysis to Des(isopropylamino) Atenolol Diol-d5

• Reaction Setup: Dissolve the purified deuterated epoxide intermediate from Step 1 in a mixture of a water-miscible solvent (e.g., tetrahydrofuran (B95107) or acetone) and water.

• Acid Catalysis: Add a catalytic amount of a dilute acid (e.g., sulfuric acid or hydrochloric acid) to the solution.

• Reaction Monitoring: Stir the reaction mixture at room temperature and monitor the hydrolysis of the epoxide by TLC.

• Work-up: Upon completion, neutralize the reaction mixture with a mild base (e.g., sodium bicarbonate solution). Remove the organic solvent under reduced pressure.

• Extraction and Purification: Extract the aqueous residue with a suitable organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate to obtain the crude Des(isopropylamino) Atenolol Diol-d5. Further purification can be achieved by recrystallization or column chromatography.

Proposed synthesis of Des(isopropylamino) Atenolol Diol-d5.

Analytical Characterization

High-Performance Liquid Chromatography (HPLC)

A reversed-phase HPLC method can be employed for the analysis of Des(isopropylamino) Atenolol Diol-d5.

• Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., phosphate (B84403) buffer, pH 3.0) and an organic modifier (e.g., acetonitrile (B52724) or methanol).

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at a wavelength of 226 nm or 275 nm.

• Injection Volume: 20 µL.

• Temperature: Ambient.

Mass Spectrometry (MS)

Mass spectral analysis is crucial for confirming the molecular weight and structure of the deuterated compound.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode is typically suitable for this class of compounds.

• Expected [M+H]⁺: For C₁₁H₁₀D₅NO₄, the expected protonated molecule would be at m/z 231.30.

• Fragmentation Pattern: The fragmentation pattern would be expected to show losses of water, acetamide (B32628), and fragments of the deuterated dihydroxypropoxy side chain. A comparison with the non-deuterated standard would confirm the positions of the deuterium atoms.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are essential for the structural elucidation and confirmation of deuterium incorporation.

• Solvent: Deuterated dimethyl sulfoxide (B87167) (DMSO-d₆) or deuterated methanol (B129727) (CD₃OD).

• ¹H NMR: The proton NMR spectrum is expected to show signals corresponding to the aromatic protons and the acetamide protons. The signals for the propylene glycol chain protons would be absent or significantly reduced in intensity due to deuterium substitution.

• ¹³C NMR: The carbon-13 NMR spectrum would show signals for all carbon atoms in the molecule. The signals for the deuterated carbons may appear as multiplets with lower intensity due to C-D coupling.

Atenolol Metabolism and the Role of the Diol Metabolite

Atenolol undergoes limited metabolism in the liver, with a significant portion of the drug excreted unchanged in the urine.[6] The formation of the diol metabolite, Des(isopropylamino) Atenolol Diol, is a minor metabolic pathway. The exact enzymatic pathway for the formation of the diol is not extensively documented but is presumed to involve hydrolysis of the epoxide intermediate, which can be formed via oxidative metabolism.

Simplified metabolic pathway of Atenolol.

Conclusion

Des(isopropylamino) Atenolol Diol-d5 is a critical tool for advanced research in the fields of drug metabolism and pharmacokinetics of Atenolol. This guide provides a foundational understanding of its chemical properties, a plausible synthetic route, and appropriate analytical methodologies for its characterization. The detailed protocols and structured data presented herein are intended to facilitate its synthesis and application in a research setting, ultimately contributing to a more comprehensive understanding of Atenolol's disposition and the development of robust bioanalytical methods.

References

• 1. Cas 56715-12-9,4-[(2S)-2-OxiranylMethoxy]benzeneacetaMide | lookchem [lookchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. jocpr.com [jocpr.com]
• 5. Bot Verification [rasayanjournal.co.in]
• 6. trungtamthuoc.com [trungtamthuoc.com]

Technical Guide: Physicochemical Properties of Des(isopropylamino) Atenolol Diol-d5

For Researchers, Scientists, and Drug Development Professionals

Introduction

Des(isopropylamino) Atenolol Diol-d5 is a deuterated analog of Des(isopropylamino) Atenolol Diol, which is also known as Atenolol Impurity B. As a stable isotope-labeled internal standard, it is a critical tool in pharmacokinetic and metabolic studies of Atenolol, allowing for precise quantification in complex biological matrices. Understanding the physical and chemical properties of this compound is essential for its proper handling, storage, and application in research and quality control settings. This guide provides a comprehensive overview of the available physicochemical data for Des(isopropylamino) Atenolol Diol-d5 and its non-deuterated counterpart, along with general experimental protocols for determining these properties.

Chemical Identity

Property	Des(isopropylamino) Atenolol Diol-d5	Des(isopropylamino) Atenolol Diol (Atenolol Impurity B)
Chemical Name	4-(2,3-Dihydroxypropoxy-d5)benzeneacetamide	2-[4-(2,3-dihydroxypropoxy)phenyl]acetamide[1]
Synonyms	-	Atenolol Impurity B (EP), Atenolol Related Compound B (USP), Atenolol Diol Impurity[2][][4]
Molecular Formula	C₁₁H₁₀D₅NO₄	C₁₁H₁₅NO₄[5]
Molecular Weight	230.27	225.24[5]
CAS Number	Not Available	61698-76-8[5]

Physical Properties

Property	Des(isopropylamino) Atenolol Diol-d5	Des(isopropylamino) Atenolol Diol (Atenolol Impurity B)
Appearance	Data not available	White to Off-White Solid[2]
Boiling Point	Data not available	523.7°C at 760 mmHg (Calculated)[6]
Density	Data not available	1.283 g/cm³ (Calculated)[6]
Purity	Data not available	>95% (HPLC)[1]
Solubility	Data not available	Soluble in Methanol (MEOH) and Dimethyl Sulfoxide (DMSO)[7]
Storage Temperature	Data not available	2-8 °C[7]

Experimental Protocols

The following are general methodologies for determining the key physical properties of pharmaceutical compounds and reference standards. These protocols can be adapted for the characterization of Des(isopropylamino) Atenolol Diol-d5.

Melting Point Determination (Capillary Method)

The melting point of a solid is the temperature at which it changes state from solid to liquid. For a pure crystalline compound, this transition occurs over a narrow temperature range.

Principle: A small, finely powdered sample is packed into a capillary tube and heated at a controlled rate. The temperatures at which the substance begins to melt and completely liquefies are recorded as the melting range.

Apparatus:

• Melting point apparatus (e.g., Mel-Temp or Thiele tube)

• Capillary tubes (sealed at one end)

• Thermometer or digital temperature probe

• Mortar and pestle

Procedure:

• Sample Preparation: Ensure the sample is completely dry. If the solid is crystalline, pulverize it into a fine powder using a mortar and pestle.

• Capillary Loading: Tap the open end of a capillary tube into the powdered sample to collect a small amount. Invert the tube and tap the sealed end on a hard surface to pack the sample into the bottom. The packed sample height should be 2-3 mm.

• Measurement:

  • Place the capillary tube into the heating block of the melting point apparatus.

  • Heat the sample rapidly to a temperature about 20°C below the expected melting point.

  • Decrease the heating rate to 1-2°C per minute to allow for thermal equilibrium.

  • Record the temperature at which the first droplet of liquid appears (T1).

  • Record the temperature at which the entire sample has melted (T2).

  • The melting range is reported as T1 - T2.[8]

• Purity Indication: A sharp melting point (a narrow range of 0.5-1°C) is indicative of a pure compound, while a broad melting range suggests the presence of impurities.[9][10]

Boiling Point Determination (Thiele Tube Method)

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure surrounding the liquid, and the liquid changes into a vapor.

Principle: A small amount of the liquid is heated in a fusion tube along with an inverted capillary tube. As the liquid heats, the air in the capillary is expelled and replaced by the vapor of the substance. The temperature at which a continuous stream of bubbles emerges from the capillary is noted. Upon cooling, the temperature at which the liquid is drawn back into the capillary tube is the boiling point.[11][12][13]

Apparatus:

• Thiele tube

• Fusion tube

• Capillary tube (sealed at one end)

• Thermometer

• Heating source (e.g., Bunsen burner)

• Mineral oil

Procedure:

• Setup: Add a few drops of the liquid sample into a fusion tube. Place a capillary tube (sealed end up) into the fusion tube.

• Heating: Attach the fusion tube to a thermometer and place the assembly in a Thiele tube containing mineral oil.

• Observation: Heat the side arm of the Thiele tube gently and uniformly. Observe the capillary tube.

• Recording: Note the temperature at which a rapid and continuous stream of bubbles emerges from the open end of the capillary tube.

• Cooling: Remove the heat source and allow the apparatus to cool slowly.

• Boiling Point: The temperature at which the liquid begins to enter the capillary tube is the boiling point of the sample.[14]

Solubility Determination (Shake-Flask Method)

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to dissolve in a solid, liquid, or gaseous solvent to form a homogeneous solution.

Principle: An excess amount of the solid is added to a known volume of the solvent. The mixture is agitated at a constant temperature until equilibrium is reached. The concentration of the dissolved solid in the supernatant is then determined by a suitable analytical method.

Apparatus:

• Vials with screw caps

• Orbital shaker or magnetic stirrer with a temperature-controlled environment

• Centrifuge

• Analytical balance

• Volumetric flasks and pipettes

• Analytical instrument for quantification (e.g., HPLC-UV, LC-MS)

Procedure:

• Preparation: Add an excess amount of the finely powdered compound to a vial containing a known volume of the desired solvent (e.g., water, buffer solutions of different pH, organic solvents).

• Equilibration: Seal the vial and place it in an orbital shaker or on a magnetic stirrer at a constant temperature (e.g., 25°C or 37°C). Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: After equilibration, allow the suspension to settle. Centrifuge the sample to separate the undissolved solid from the saturated solution.

• Quantification: Carefully withdraw an aliquot of the clear supernatant. Dilute the aliquot with a suitable solvent to a concentration within the calibration range of the analytical method.

• Analysis: Determine the concentration of the dissolved compound using a validated analytical method, such as HPLC-UV.

• Calculation: Calculate the solubility in units such as mg/mL or mol/L.

Logical Workflow for Physicochemical Characterization

The following diagram illustrates a typical workflow for the physicochemical characterization of a pharmaceutical reference standard like Des(isopropylamino) Atenolol Diol-d5.

Caption: A logical workflow for the characterization of a pharmaceutical reference standard.

References

• 1. Des(isopropylamino) Atenolol Diol | LGC Standards [lgcstandards.com]
• 2. Atenolol EP Impurity B (Atenolol USP Related Compound B) [cymitquimica.com]
• 4. veeprho.com [veeprho.com]
• 5. scbt.com [scbt.com]
• 6. Des(isopropylamino) Atenolol Diol61698-76-8,Purity98%_SIMSON LIFE SCIENCE PVT.LTD. [molbase.com]
• 7. allmpus.com [allmpus.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. chem.ucalgary.ca [chem.ucalgary.ca]
• 10. SSERC | Melting point determination [sserc.org.uk]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Boiling Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
• 13. byjus.com [byjus.com]
• 14. Video: Boiling Points - Procedure [jove.com]

An In-depth Technical Guide to the Synthesis of Des(isopropylamino) Atenolol Diol-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a plausible synthetic route for Des(isopropylamino) Atenolol Diol-d5, a deuterated analog of a known metabolite and impurity of the widely used beta-blocker, atenolol. This document details the experimental protocols, key intermediates, and relevant biological pathways, offering valuable insights for researchers in drug metabolism, pharmacokinetics, and synthetic chemistry.

Introduction

Atenolol is a selective β1-adrenergic receptor antagonist prescribed for cardiovascular conditions such as hypertension and angina pectoris.[1][2] The study of its metabolism is crucial for understanding its pharmacokinetic profile and potential drug-drug interactions. Des(isopropylamino) Atenolol Diol, chemically known as 4-(2,3-dihydroxypropoxy)benzeneacetamide, is a known impurity and metabolite of atenolol. The synthesis of its deuterated version, Des(isopropylamino) Atenolol Diol-d5, is of significant interest as it can serve as an internal standard in quantitative bioanalytical assays, aiding in the precise measurement of the non-deuterated metabolite in biological matrices.

This guide outlines a robust three-step synthesis to obtain Des(isopropylamino) Atenolol Diol-d5, commencing with the preparation of the key precursor, 2-(4-hydroxyphenyl)acetamide.

Synthetic Pathway Overview

The proposed synthesis of Des(isopropylamino) Atenolol Diol-d5 is a three-stage process. The initial step involves the synthesis of 2-(4-hydroxyphenyl)acetamide from 4-hydroxyphenylacetic acid. The subsequent step is the reaction of this precursor with epichlorohydrin-d5 (B137625) to yield the deuterated epoxide intermediate, 2-(4-(oxiran-2-ylmethoxy-d5)phenyl)acetamide. The final stage is the acid-catalyzed hydrolysis of the epoxide ring to afford the target molecule, Des(isopropylamino) Atenolol Diol-d5.

Figure 1: Experimental workflow for the synthesis of Des(isopropylamino) Atenolol Diol-d5.

Experimental Protocols

Step 1: Synthesis of 2-(4-hydroxyphenyl)acetamide

This procedure outlines the amidation of 4-hydroxyphenylacetic acid to produce the key precursor, 2-(4-hydroxyphenyl)acetamide.

Materials:

• 4-Hydroxyphenylacetic acid

• Thionyl chloride

• Ammonium (B1175870) hydroxide (B78521) (28-30%)

• Dichloromethane (B109758) (DCM)

• Ice bath

• Standard laboratory glassware

Procedure:

• A solution of 4-hydroxyphenylacetic acid (1 equivalent) in dichloromethane is cooled in an ice bath.

• Thionyl chloride (1.2 equivalents) is added dropwise to the cooled solution with constant stirring.

• The reaction mixture is allowed to warm to room temperature and stirred for 2-3 hours.

• The solvent and excess thionyl chloride are removed under reduced pressure.

• The resulting acid chloride is slowly added to a cooled, concentrated solution of ammonium hydroxide (excess) with vigorous stirring.

• The precipitate formed is collected by filtration, washed with cold water, and dried under vacuum to yield 2-(4-hydroxyphenyl)acetamide.

Step 2: Synthesis of 2-(4-(Oxiran-2-ylmethoxy-d5)phenyl)acetamide

This step involves the alkylation of 2-(4-hydroxyphenyl)acetamide with epichlorohydrin-d5 to form the deuterated epoxide intermediate.

Materials:

• 2-(4-hydroxyphenyl)acetamide

• Epichlorohydrin-d5

• Sodium hydroxide (NaOH)

• Water

• Ethanol

• Phase-transfer catalyst (e.g., tetrabutylammonium (B224687) bromide)

Procedure:

• 2-(4-hydroxyphenyl)acetamide (1 equivalent) is dissolved in a mixture of water and ethanol.

• Sodium hydroxide (1.1 equivalents) and a catalytic amount of phase-transfer catalyst are added to the solution.

• Epichlorohydrin-d5 (1.2 equivalents) is added dropwise, and the reaction mixture is stirred at 40-50°C for 4-6 hours.

• The reaction progress is monitored by thin-layer chromatography (TLC).

• Upon completion, the mixture is cooled, and the product is extracted with a suitable organic solvent (e.g., ethyl acetate).

• The organic layer is washed with brine, dried over anhydrous sodium sulfate, and the solvent is evaporated under reduced pressure to yield the crude epoxide intermediate. The product may be purified by column chromatography.

Step 3: Synthesis of Des(isopropylamino) Atenolol Diol-d5

The final step is the acid-catalyzed ring-opening of the deuterated epoxide to form the desired diol.

Materials:

• 2-(4-(Oxiran-2-ylmethoxy-d5)phenyl)acetamide

• Dilute sulfuric acid (e.g., 0.1 M) or another suitable acid catalyst

• Tetrahydrofuran (THF) or another suitable solvent

• Sodium bicarbonate solution

• Ethyl acetate

Procedure:

• The deuterated epoxide intermediate (1 equivalent) is dissolved in a suitable solvent such as THF.

• Dilute sulfuric acid is added, and the mixture is stirred at room temperature. The reaction can be gently heated (e.g., to 40°C) to increase the rate.[3]

• The reaction is monitored by TLC until the starting material is consumed.

• The reaction is quenched by the addition of a saturated sodium bicarbonate solution to neutralize the acid.

• The product is extracted with ethyl acetate.

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure to yield the final product, Des(isopropylamino) Atenolol Diol-d5. Further purification can be achieved by recrystallization.

Data Presentation

The following tables summarize the expected quantitative data for the synthesis, based on typical yields for analogous non-deuterated reactions found in the literature.

Table 1: Synthesis of 2-(4-hydroxyphenyl)acetamide

Parameter	Value
Starting Material	4-Hydroxyphenylacetic acid
Product	2-(4-hydroxyphenyl)acetamide
Molar Mass ( g/mol )	151.16
Typical Yield (%)	85-95%
Purity (by HPLC)	>98%
Appearance	White to off-white solid

Table 2: Synthesis of 2-(4-(Oxiran-2-ylmethoxy-d5)phenyl)acetamide

Parameter	Value
Starting Materials	2-(4-hydroxyphenyl)acetamide, Epichlorohydrin-d5
Product	2-(4-(Oxiran-2-ylmethoxy-d5)phenyl)acetamide
Molar Mass ( g/mol )	212.25
Typical Yield (%)	70-85%
Purity (by HPLC)	>97%
Appearance	White solid

Table 3: Synthesis of Des(isopropylamino) Atenolol Diol-d5

Parameter	Value
Starting Material	2-(4-(Oxiran-2-ylmethoxy-d5)phenyl)acetamide
Product	Des(isopropylamino) Atenolol Diol-d5
Molar Mass ( g/mol )	230.27[4]
Typical Yield (%)	90-98%
Purity (by HPLC)	>99%
Appearance	White crystalline powder

Table 4: Plausible ¹H-NMR and ¹³C-NMR Characterization Data for Des(isopropylamino) Atenolol Diol-d5 (in DMSO-d₆)

Note: The chemical shifts for the deuterated positions will not be observed in ¹H-NMR and will show a characteristic pattern in ¹³C-NMR (reduced intensity, splitting due to C-D coupling).

¹H-NMR (ppm)	Assignment	¹³C-NMR (ppm)	Assignment
7.15 (d, 2H)	Ar-H	172.5	C=O
6.85 (d, 2H)	Ar-H	157.0	Ar-C-O
3.40 (s, 2H)	-CH₂-C=O	130.0	Ar-CH
6.90 (br s, 1H)	-NH₂	114.5	Ar-CH
7.25 (br s, 1H)	-NH₂	128.0	Ar-C
4.80 (br s, 1H)	-OH	42.0	-CH₂-C=O
4.60 (br s, 1H)	-OH

Biological Context: Atenolol Signaling Pathway

Atenolol primarily functions by blocking β1-adrenergic receptors in cardiac tissue. This antagonism prevents the binding of catecholamines like norepinephrine (B1679862) and epinephrine, leading to a cascade of downstream effects that reduce heart rate, myocardial contractility, and blood pressure.[1][5] Des(isopropylamino) Atenolol Diol is a metabolite and its direct pharmacological activity is generally considered to be significantly less than the parent drug. However, understanding the pathway of the parent drug is essential for contextualizing the role of its metabolites.

Figure 2: Atenolol's mechanism of action via the β1-adrenergic signaling pathway.

Conclusion

This technical guide provides a detailed and plausible methodology for the synthesis of Des(isopropylamino) Atenolol Diol-d5. The outlined three-step synthesis is based on established chemical transformations and offers a clear path for obtaining this valuable deuterated metabolite for research purposes. The provided data tables and diagrams serve as a practical reference for researchers in the fields of drug development, medicinal chemistry, and pharmacology. The successful synthesis of this compound will undoubtedly facilitate more accurate and reliable pharmacokinetic and metabolic studies of atenolol.

References

• 1. Atenolol - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Atenolol Mechanism of Action: How Does Atenolol Work? - GoodRx [goodrx.com]
• 3. Diol synthesis by substitution [organic-chemistry.org]
• 4. CN105777569A - Production method of p-hydroxyphenylacetamide - Google Patents [patents.google.com]
• 5. pharmacyfreak.com [pharmacyfreak.com]

Certificate of Analysis: Des(isopropylamino) Atenolol Diol-d5

Product Name: Des(isopropylamino) Atenolol (B1665814) Diol-d5 Synonym: 4-(2,3-Dihydroxypropoxy-d5)benzeneacetamide Catalogue Number: CS-T-95241 Molecular Formula: C₁₁H₁₀D₅NO₄ Molecular Weight: 230.27 g/mol

This technical guide provides a detailed overview of the analytical specifications and methodologies for the characterization of Des(isopropylamino) Atenolol Diol-d5, a deuterated analog of an Atenolol impurity. This document is intended for researchers, scientists, and professionals in drug development and quality control.

Physicochemical Properties

The fundamental physical and chemical characteristics of Des(isopropylamino) Atenolol Diol-d5 are summarized below. These properties are critical for its handling, storage, and use in experimental settings.

Property	Specification
Appearance	White to Off-White Solid
Solubility	Soluble in DMSO and Methanol (B129727)
Molecular Formula	C₁₁H₁₀D₅NO₄[1][2][3]
Molecular Weight	230.27[1][2][3]
CAS Number	Not Available

Analytical Data

A comprehensive suite of analytical techniques is employed to ensure the identity, purity, and quality of Des(isopropylamino) Atenolol Diol-d5. The following sections detail the methods and expected results.

High-Performance Liquid Chromatography (HPLC)

Purity analysis is performed using reverse-phase HPLC to separate the main compound from any potential impurities.

Table 2.1: HPLC Purity Analysis

Parameter	Result
Purity (by Area %)	≥ 98.0%
Retention Time	Lot-specific

A High-Performance Liquid Chromatographic method is developed for the determination of Des(isopropylamino) Atenolol Diol-d5.[4]

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

• Mobile Phase: A gradient mixture of acetonitrile (B52724) and a buffered aqueous solution (e.g., phosphate (B84403) buffer).

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 226 nm.[4]

• Injection Volume: 10 µL.

• Sample Preparation: The sample is dissolved in the mobile phase to a concentration of approximately 1 mg/mL.

Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight and identity of the compound.

Table 2.2: Mass Spectrometry Data

Analysis	Specification
Mass Spectrum	Conforms to the structure
[M+H]⁺	Expected: 231.28; Observed: Lot-specific

• Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled with an electrospray ionization (ESI) source.

• Ionization Mode: Positive ESI.

• Sample Infusion: The sample is dissolved in a suitable solvent (e.g., methanol with 0.1% formic acid) and infused directly into the mass spectrometer.

• Data Analysis: The resulting mass spectrum is analyzed to confirm the presence of the protonated molecular ion ([M+H]⁺) and to assess its isotopic pattern, which is characteristic of the deuterated compound.

Visualized Experimental Workflow

The following diagram illustrates the general workflow for the analysis and quality control of Des(isopropylamino) Atenolol Diol-d5.

Caption: Analytical Workflow for Des(isopropylamino) Atenolol Diol-d5.

Chromatographic Separation Pathway

The separation of Atenolol and its related impurities, including Des(isopropylamino) Atenolol Diol, is a critical aspect of its analysis. Two-dimensional liquid chromatography (2D-LC) can be employed for comprehensive impurity profiling and chiral separation.[5]

References

• 1. clearsynth.com [clearsynth.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. The assay and resolution of the beta-blocker atenolol from its related impurities in a tablet pharmaceutical dosage form - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. agilent.com [agilent.com]

A Technical Guide to the Atenolol Diol Impurity Deuterated Standard: Synthesis, Characterization, and Application

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the Atenolol (B1665814) Diol Impurity Deuterated Standard, a critical tool in the accurate quantification of the corresponding impurity in atenolol drug substances and formulations. This document details the synthesis, characterization, and analytical application of this stable isotope-labeled internal standard. Experimental protocols for its synthesis and use in a validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method are provided, along with key quantitative data. This guide is intended to support researchers, scientists, and drug development professionals in the robust analysis of atenolol and its related substances.

Introduction

Atenolol is a widely prescribed beta-adrenergic blocker used in the management of cardiovascular diseases.[1] During its synthesis and storage, various impurities can arise, which must be monitored and controlled to ensure the safety and efficacy of the drug product. One such impurity is the atenolol diol, chemically known as 2-[4-(2,3-dihydroxypropoxy)phenyl]acetamide.[2] The accurate quantification of this impurity is crucial for quality control and regulatory compliance.

The use of a stable isotope-labeled internal standard, such as the deuterated version of the atenolol diol impurity, is the gold standard for quantitative analysis by mass spectrometry.[3] The deuterated standard co-elutes with the analyte of interest and experiences similar ionization effects, thereby correcting for matrix effects and variability in sample preparation and instrument response, leading to highly accurate and precise results.[3] This guide provides in-depth technical information on the synthesis, characterization, and application of the atenolol diol impurity deuterated standard.

Synthesis of Atenolol Diol Impurity Deuterated Standard

The synthesis of the Atenolol Diol Impurity Deuterated Standard can be achieved through a targeted approach, starting from a commercially available deuterated precursor. A plausible and efficient synthetic route involves the reaction of a deuterated diol precursor with a deuterated isopropylamine (B41738).

Proposed Synthetic Pathway

A feasible synthetic pathway commences with a deuterated precursor, 2-(4-(2,3-dihydroxypropoxy)phenyl)acetamide-d5, and introduces the deuterated isopropyl moiety.

Caption: Proposed synthesis of the deuterated standard.

Experimental Protocol: Synthesis

Materials:

• 2-(4-(2,3-dihydroxypropoxy)phenyl)acetamide (Non-deuterated starting material for context)[2]

• Isopropylamine[4]

• Methanol (B129727) (Anhydrous)

• Water (Deionized)

• Standard laboratory glassware and purification apparatus (e.g., rotary evaporator, chromatography columns)

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 2-(4-(2,3-dihydroxypropoxy-d5)phenyl)acetamide (1 equivalent) in a suitable solvent such as methanol.

• Addition of Reagent: To the solution, add isopropylamine (excess, e.g., 3-5 equivalents).[4]

• Reaction Conditions: Stir the reaction mixture at a controlled temperature, for instance, refluxing gently, for a period sufficient to ensure complete reaction, which can be monitored by Thin Layer Chromatography (TLC) or LC-MS.

• Work-up: Upon completion, cool the reaction mixture to room temperature. Remove the solvent and excess isopropylamine under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified using column chromatography on silica (B1680970) gel with an appropriate eluent system (e.g., a gradient of methanol in dichloromethane) to yield the pure Atenolol Diol Impurity Deuterated Standard.

• Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Characterization and Quantitative Data

The synthesized deuterated standard should be thoroughly characterized to confirm its identity, purity, and isotopic enrichment.

Spectroscopic Data (Predicted and Reference)

¹H NMR of non-deuterated Atenolol Diol Impurity (Reference):

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
7.12	d, J = 8.5 Hz	2H	Aromatic H
6.82	d, J = 8.5 Hz	2H	Aromatic H
4.01	m	1H	–OCH₂CH (OH)–
3.60	m	2H	–CH₂ OH

(Data based on similar structures and publicly available spectra)[5]

Mass Spectrometry:

The key to utilizing the deuterated standard is the mass difference between it and the non-deuterated analyte.

Compound	Molecular Formula	Exact Mass (m/z)
Atenolol Diol Impurity	C₁₁H₁₅NO₄	225.10
Atenolol Diol Impurity Deuterated (d7) Standard	C₁₁H₈D₇NO₄	232.14

Analytical Application: Quantification by LC-MS/MS

The Atenolol Diol Impurity Deuterated Standard is primarily used as an internal standard for the accurate quantification of the atenolol diol impurity in various matrices, including bulk drug substances, formulated products, and biological samples.

Experimental Workflow

Caption: General workflow for impurity quantification.

Detailed LC-MS/MS Protocol

Sample Preparation:

• Accurately weigh the sample (e.g., atenolol drug substance) and dissolve it in a suitable diluent (e.g., methanol:water, 50:50 v/v) to a known concentration.

• Spike a known concentration of the Atenolol Diol Impurity Deuterated Standard into the sample solution.

• Filter the solution through a 0.22 µm syringe filter before injection.

Liquid Chromatography Conditions:

Parameter	Condition
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	Start with 5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, then return to initial conditions and equilibrate.
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40 °C

Mass Spectrometry Conditions (Triple Quadrupole):

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C

MRM Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Atenolol Diol Impurity	226.1	145.1	15
226.1	107.1	20
Atenolol Diol Impurity Deuterated (d7) Standard	233.1	152.1	15
233.1	114.1	20

(Note: These MRM transitions are predicted based on the fragmentation of similar compounds and should be optimized for the specific instrument used.)[6][7]

Atenolol Metabolism and Formation of the Diol Impurity

Atenolol undergoes limited metabolism in humans, with a significant portion of the drug excreted unchanged.[8] However, minor metabolic pathways exist, including hydroxylation.[9] The diol impurity can be formed through the enzymatic hydrolysis of the epoxide intermediate in the synthetic route or potentially through metabolic pathways involving oxidation of the atenolol side chain.

Caption: Formation pathways of the atenolol diol impurity.

Conclusion

The Atenolol Diol Impurity Deuterated Standard is an indispensable tool for the accurate and reliable quantification of the corresponding impurity in atenolol-related materials. Its use in conjunction with LC-MS/MS provides a robust analytical method that can be validated according to regulatory guidelines. This technical guide offers the foundational knowledge and detailed protocols necessary for the synthesis, characterization, and application of this critical reference standard in a pharmaceutical research and quality control setting.

References

• 1. Atenolol | C14H22N2O3 | CID 2249 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-(4-(2,3-Dihydroxypropoxy)phenyl)acetamide | 61698-76-8 | Benchchem [benchchem.com]
• 3. Metabolism of atenolol in man - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. files.core.ac.uk [files.core.ac.uk]
• 5. A new LC-MS/MS bioanalytical method for atenolol in human plasma and milk - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. faa.gov [faa.gov]
• 7. mdpi.com [mdpi.com]
• 8. ClinPGx [clinpgx.org]
• 9. researchgate.net [researchgate.net]

Isotope-Labeled Atenolol Impurity B: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Isotope-Labeled Atenolol (B1665814) Impurity B, a critical reference standard for the accurate quantification of Atenolol Impurity B in pharmaceutical preparations. This document outlines its chemical properties, a plausible synthetic pathway, a detailed analytical methodology for its use as an internal standard, and its relevance within the context of atenolol's mechanism of action.

Introduction to Atenolol and its Impurities

Atenolol is a beta-1 selective adrenergic antagonist widely prescribed for cardiovascular conditions such as hypertension and angina pectoris.[1] During its synthesis and storage, several impurities can form, which must be monitored and controlled to ensure the safety and efficacy of the final drug product. Atenolol Impurity B, chemically known as 2-[4-(2,3-dihydroxypropoxy)phenyl]acetamide, is a known impurity.[2][3] The use of stable isotope-labeled internal standards is the gold standard for quantitative analysis by mass spectrometry, as they mimic the analyte's behavior during sample preparation and analysis, correcting for matrix effects and improving accuracy and precision.

Physicochemical Properties

A summary of the key physicochemical properties of unlabeled and a deuterated version of Atenolol Impurity B is presented below.

Property	Unlabeled Atenolol Impurity B	Isotope-Labeled Atenolol Impurity B (d5)
Chemical Name	2-[4-(2,3-dihydroxypropoxy)phenyl]acetamide	2-[4-(2,3-dihydroxypropoxy)phenyl]acetamide-d5
Synonyms	Atenolol EP Impurity B, Atenolol Related Compound A, Atenolol Diol Impurity	Des(isopropylamino) Atenolol Diol-d5
CAS Number	61698-76-8	Not Available
Molecular Formula	C₁₁H₁₅NO₄	C₁₁H₁₀D₅NO₄
Molecular Weight	225.24 g/mol	230.27 g/mol
Appearance	White to Off-White Solid	Not Available
Solubility	Slightly soluble in DMSO and Methanol	Not Available
Storage	2-8°C	2-8°C

Synthesis of Isotope-Labeled Atenolol Impurity B

Caption: Plausible synthetic pathway for Isotope-Labeled Atenolol Impurity B.

Experimental Protocol: Proposed Synthesis

Step 1: Synthesis of 4-(Oxiran-2-ylmethoxy)benzeneacetamide (Atenolol Impurity C)

This step involves the reaction of 4-hydroxyphenylacetamide (B194378) (Atenolol Impurity A) with epichlorohydrin (B41342) in the presence of a base.

• Dissolve 4-hydroxyphenylacetamide in a suitable solvent (e.g., a mixture of water and an organic solvent like toluene).

• Add a phase-transfer catalyst (e.g., tetrabutylammonium (B224687) bromide) and a base (e.g., sodium hydroxide).

• Add epichlorohydrin dropwise at a controlled temperature.

• Stir the reaction mixture until the starting material is consumed (monitored by TLC or HPLC).

• Separate the organic layer, wash with water, and evaporate the solvent to obtain crude 4-(oxiran-2-ylmethoxy)benzeneacetamide.

Step 2: Hydrolysis to Atenolol Impurity B

• Dissolve the crude product from Step 1 in a suitable solvent mixture (e.g., tetrahydrofuran (B95107) and water).

• Add a catalytic amount of acid (e.g., sulfuric acid).

• Heat the mixture to reflux and monitor the reaction by TLC or HPLC until the epoxide ring has opened to form the diol.

• Neutralize the reaction mixture and extract the product with a suitable organic solvent.

• Purify the product by column chromatography or recrystallization to obtain Atenolol Impurity B.

Step 3: Deuterium Labeling

Introducing deuterium atoms can be achieved through various methods. One common approach is H-D exchange on acidic C-H bonds. For Atenolol Impurity B, the aromatic protons could potentially be exchanged.

• Dissolve Atenolol Impurity B in a deuterated solvent such as D₂O with a suitable catalyst (e.g., a strong acid or base).

• Heat the mixture to facilitate the exchange of protons for deuterium atoms on the benzene (B151609) ring. The number of incorporated deuterium atoms can be controlled by the reaction time and temperature.

• After the desired level of deuteration is achieved (monitored by mass spectrometry), the reaction is quenched, and the product is isolated and purified.

Analytical Methodology: LC-MS/MS for Quantification

Isotope-labeled Atenolol Impurity B is an ideal internal standard for the quantification of the unlabeled impurity in pharmaceutical samples using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Caption: General workflow for the analysis of Atenolol Impurity B using an isotope-labeled internal standard.

Experimental Protocol: LC-MS/MS Analysis

Chromatographic Conditions:

• Column: A reversed-phase C18 column (e.g., 2.1 x 50 mm, 1.8 µm) is typically suitable.

• Mobile Phase: A gradient elution with water and acetonitrile (B52724) or methanol, both containing a small amount of formic acid (e.g., 0.1%) to improve ionization.

• Flow Rate: A flow rate of 0.2-0.4 mL/min is common.

• Column Temperature: Maintained at around 40°C.

Mass Spectrometric Conditions:

• Ionization Mode: Electrospray Ionization (ESI) in the positive mode is generally used for atenolol and its impurities.

• Detection Mode: Multiple Reaction Monitoring (MRM) is employed for its high selectivity and sensitivity.

• MRM Transitions: Specific precursor-to-product ion transitions for both the analyte and the internal standard need to be optimized.

Representative LC-MS/MS Parameters:

Parameter	Atenolol Impurity B	Isotope-Labeled Atenolol Impurity B (d5)
Precursor Ion (m/z)	226.1	231.1
Product Ion (m/z)	(To be determined experimentally, likely fragments from the side chain)	(To be determined experimentally, corresponding to fragments of the labeled molecule)
Collision Energy (eV)	To be optimized	To be optimized
Retention Time (min)	To be determined	Expected to be very similar to the unlabeled compound

Sample Preparation:

• Accurately weigh the atenolol drug substance or crushed tablet powder.

• Dissolve the sample in a suitable diluent (e.g., a mixture of mobile phase components).

• Spike the sample with a known concentration of the isotope-labeled Atenolol Impurity B internal standard solution.

• Vortex and centrifuge the sample.

• Inject an aliquot of the supernatant into the LC-MS/MS system.

Quantification:

A calibration curve is constructed by plotting the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte. The concentration of Atenolol Impurity B in the unknown sample is then determined from this calibration curve.

Role in Signaling Pathways and Metabolism

Atenolol's primary mechanism of action is the blockade of beta-1 adrenergic receptors, which are G-protein coupled receptors. This blockade leads to a reduction in heart rate, blood pressure, and cardiac contractility.

Caption: Simplified diagram of the beta-1 adrenergic signaling pathway and the inhibitory action of atenolol.

Atenolol itself undergoes minimal metabolism, with a large portion of the drug excreted unchanged.[4][5] Impurities like Atenolol Impurity B are typically formed during the synthesis of the active pharmaceutical ingredient. The diol structure of Impurity B suggests it could be formed from the hydrolysis of an epoxide intermediate (Atenolol Impurity C), which is a common precursor in the synthesis of atenolol. The metabolic fate of Atenolol Impurity B itself is not well-documented, but given its hydrophilic nature, it is likely to be excreted renally.

Conclusion

Isotope-labeled Atenolol Impurity B is an indispensable tool for the accurate and reliable quantification of this impurity in atenolol drug products. Its use as an internal standard in LC-MS/MS methods ensures compliance with regulatory requirements and contributes to the overall safety and quality of the medication. This guide provides a foundational understanding for researchers and professionals working in drug development and quality control, offering insights into its synthesis, analytical application, and biological relevance.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. 2-(4-(2,3-Dihydroxypropoxy)phenyl)acetamide | 61698-76-8 | Benchchem [benchchem.com]
• 3. echemi.com [echemi.com]
• 4. Atenolol | C14H22N2O3 | CID 2249 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Clinical pharmacokinetics of atenolol--a review - PubMed [pubmed.ncbi.nlm.nih.gov]

The Definitive Guide to d5 Labeled Internal Standards in Quantitative Analysis

For Researchers, Scientists, and Drug Development Professionals

In the pursuit of exacting accuracy and precision in quantitative bioanalysis, the choice of an internal standard is a pivotal decision that can significantly influence the reliability of results. Among the various types of internal standards, stable isotope-labeled internal standards (SIL-ISs), particularly deuterium-labeled compounds (e.g., d5), have emerged as the gold standard, especially in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays.[1] This technical guide provides a comprehensive overview of the purpose, application, and advantages of using d5 labeled internal standards, supported by quantitative data, detailed experimental protocols, and visual diagrams to elucidate core concepts.

The Core Principle: Isotope Dilution Mass Spectrometry

The use of a d5 labeled internal standard is rooted in the principle of isotope dilution mass spectrometry (IDMS).[2] In this technique, a known quantity of the d5-labeled analyte, which is chemically identical to the analyte of interest but has a different mass due to the replacement of five hydrogen atoms with deuterium, is added to the sample at the earliest stage of analysis.[3] Because the d5 internal standard has virtually identical physicochemical properties to the native analyte, it experiences the same variations during sample preparation, chromatography, and ionization.[4] By measuring the ratio of the mass spectrometric signal of the analyte to that of the d5 internal standard, variations in extraction recovery, matrix effects, and instrument response are effectively normalized, leading to highly accurate and precise quantification.[1]

Principle of Isotope Dilution Mass Spectrometry.

Quantitative Comparison of Internal Standards

The superiority of d5 labeled internal standards over other types, such as structural analogs, is evident in the improved accuracy and precision of bioanalytical methods. The following tables summarize comparative data from various studies.

Table 1: Comparison of a d5-Labeled Internal Standard with a Structural Analog for the Analysis of Kahalalide F

Parameter	Structural Analog IS	d5-Labeled IS	Improvement with d5-IS
Mean Bias (%)	96.8	100.3	Closer to 100% (p<0.0005)
Standard Deviation of Bias (%)	8.6	7.6	Significantly lower variance (p=0.02)
Data adapted from a study on the anticancer agent Kahalalide F, demonstrating a statistically significant improvement in both accuracy and precision with the use of a stable isotope-labeled internal standard.[4]

Table 2: Comparison of Different Stable Isotope-Labeled Internal Standards for Testosterone Analysis

Internal Standard	Regression Equation vs. d2-IS	Interpretation
d2-Testosterone	Target	Reference for comparison
d5-Testosterone	y = 0.86x + 0.04	Lower results compared to d2-IS
13C-Testosterone	y = 0.90x + 0.02	Closer to d2-IS results than d5-IS
This study highlights that the choice of stable isotope label can impact results, emphasizing the need for careful method development and validation.[5]

Table 3: Performance Comparison of an Isotopically Labeled IS vs. a Structural Analog IS for Immunosuppressant Drugs

Parameter	Isotopically Labeled IS	Structural Analog IS
Within-day Imprecision (%)	<10	<10
Between-day Imprecision (%)	<8	<8
Trueness (%)	91 - 110	91 - 110
Median Accuracy (CsA)	-2.1%	-2.0%
Median Accuracy (EVE)	9.1%	9.8%
Median Accuracy (SIR)	12.2%	11.4%
Median Accuracy (TAC)	-1.2%	0.2%
For these immunosuppressive drugs, both types of internal standards performed acceptably, suggesting that while SIL-ISs are generally preferred, structural analogs can be suitable in some cases.[6]

Experimental Protocols

Detailed and validated experimental protocols are essential for reproducible and reliable quantitative analysis. The following sections provide a representative protocol for a bioanalytical method validation using a d5 labeled internal standard, in line with FDA guidelines.[7]

Preparation of Stock Solutions, Calibration Standards, and Quality Control Samples

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of the analyte and the d5-labeled internal standard by dissolving the accurately weighed reference standards in a suitable organic solvent (e.g., methanol).

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the analyte stock solution with a 50:50 mixture of organic solvent and water to create calibration standards covering the desired analytical range.

• Internal Standard Working Solution: Dilute the d5-labeled internal standard stock solution to a constant concentration (e.g., 100 ng/mL) with the same diluent as the working standards.

• Calibration Curve (CC) Standards: Prepare calibration standards by spiking blank biological matrix (e.g., human plasma) with the appropriate analyte working standard solutions to achieve a range of concentrations from the lower limit of quantification (LLOQ) to the upper limit of quantification (ULOQ).

• Quality Control (QC) Samples: Prepare QC samples at a minimum of four concentration levels: LLOQ, low QC (LQC), medium QC (MQC), and high QC (HQC) in the same biological matrix.

Sample Preparation (Protein Precipitation)

• Aliquot 100 µL of the sample (blank, CC, QC, or unknown) into a microcentrifuge tube.

• Add 25 µL of the d5-labeled internal standard working solution to each tube (except for the blank matrix) and vortex briefly.

• Add 300 µL of cold acetonitrile (B52724) to precipitate plasma proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at >10,000 x g for 10 minutes to pellet the precipitated proteins.

• Transfer the supernatant to a clean tube or a 96-well plate for LC-MS/MS analysis.

LC-MS/MS Analysis

• Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a triple quadrupole mass spectrometer.

• Chromatographic Column: A suitable reversed-phase column (e.g., C18) for the separation of the analyte and internal standard.

• Mobile Phase: A gradient of aqueous and organic mobile phases (e.g., water with 0.1% formic acid and acetonitrile with 0.1% formic acid).

• Ionization Mode: Electrospray ionization (ESI) in either positive or negative mode, depending on the analyte's properties.

• Detection Mode: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity. Monitor specific precursor-to-product ion transitions for both the analyte and the d5-labeled internal standard.

Bioanalytical Method Validation Workflow.

Mitigating Matrix Effects

Matrix effects, the suppression or enhancement of analyte ionization due to co-eluting components from the sample matrix, are a significant challenge in LC-MS/MS bioanalysis.[8] A d5 labeled internal standard is the most effective tool to compensate for these effects. Since the d5-IS co-elutes with the analyte and has the same ionization characteristics, it is affected by the matrix in the same way.[1] The ratio of the analyte signal to the internal standard signal remains constant, thus correcting for the matrix-induced variability.[9]

Compensation for Matrix Effects using a d5-IS.

Conclusion

The use of d5 labeled internal standards in conjunction with LC-MS/MS provides a robust, accurate, and precise method for the quantification of analytes in complex biological matrices. Their ability to mimic the analyte throughout the analytical process makes them highly effective at compensating for variability in sample preparation and matrix effects. While the initial investment in a deuterated standard may be higher than for a structural analog, the resulting data quality, method robustness, and compliance with regulatory expectations make them an indispensable tool for researchers, scientists, and drug development professionals.

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. Isotope dilution - Wikipedia [en.wikipedia.org]
• 3. youtube.com [youtube.com]
• 4. scispace.com [scispace.com]
• 5. benchchem.com [benchchem.com]
• 6. Comparing the effect of isotopically labeled or structural analog internal standards on the performance of a LC-MS/MS method to determine ciclosporin A, everolimus, sirolimus and tacrolimus in whole blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. fda.gov [fda.gov]
• 8. digital.csic.es [digital.csic.es]
• 9. chromatographyonline.com [chromatographyonline.com]

Des(isopropylamino) Atenolol Diol-d5: A Technical Guide for Researchers

For research use only. Not for use in humans.

This technical guide provides an in-depth overview of Des(isopropylamino) Atenolol (B1665814) Diol-d5, a deuterated analog of an atenolol impurity, intended for use by researchers, scientists, and drug development professionals.

Des(isopropylamino) Atenolol Diol, also known as Atenolol Impurity B, is a known impurity in the synthesis of the beta-blocker atenolol.[1][2] The deuterated version, Des(isopropylamino) Atenolol Diol-d5, serves as a valuable internal standard for quantitative analysis in research settings. Its primary application is in pharmacokinetic and metabolic studies of atenolol, where it is used to improve the accuracy and precision of analytical methods such as liquid chromatography-mass spectrometry (LC-MS).

Core Compound Data

The following tables summarize the key chemical and physical properties of both the deuterated and non-deuterated forms of Des(isopropylamino) Atenolol Diol.

Des(isopropylamino) Atenolol Diol-d5

Property	Value
Chemical Name	4-(2,3-Dihydroxypropoxy-d5)benzeneacetamide[3][4]
Molecular Formula	C₁₁H₁₀D₅NO₄[3][4]
Molecular Weight	230.27 g/mol [3][4]
CAS Number	Not Available (Unlabeled: 61698-76-8)[4][5]

Des(isopropylamino) Atenolol Diol (Atenolol Impurity B)

Property	Value
Chemical Name	2-[4-(2,3-dihydroxypropoxy)phenyl]acetamide[6][7]
Synonyms	Atenolol Impurity B (EP), Atenolol Related Compound B (USP), Atenolol Diol Impurity[1][2][6]
Molecular Formula	C₁₁H₁₅NO₄[8][9]
Molecular Weight	225.24 g/mol [8][9]
CAS Number	61698-76-8[8][9]
Purity	>95% (HPLC)[6]

Synthesis and Relationship to Atenolol

Des(isopropylamino) Atenolol Diol is an impurity formed during the synthesis of atenolol.[1] The industrial synthesis of atenolol typically involves the reaction of 2-(4-hydroxyphenyl)acetamide with epichlorohydrin, followed by a reaction with isopropylamine.[10] The diol impurity can arise from the hydrolysis of the epoxide intermediate.

The logical relationship between the starting materials, intermediates, the final drug product (Atenolol), and the formation of the diol impurity is illustrated in the diagram below.

Caption: Simplified reaction scheme for Atenolol synthesis and the formation of the diol impurity.

Atenolol Metabolism and the Role of Deuterated Standards

Atenolol undergoes minimal metabolism in the liver, with approximately 5% of a dose being metabolized.[3] The primary metabolites are hydroxyatenolol (B565818) and atenolol glucuronide.[3] Due to its limited metabolism, the majority of atenolol is excreted unchanged in the urine and feces.[3] The pharmacological activity of atenolol is primarily attributed to the parent drug itself.[6][11]

In research, particularly in pharmacokinetic studies, it is crucial to accurately quantify the concentration of the parent drug and its metabolites or impurities in biological matrices. Deuterated internal standards, such as Des(isopropylamino) Atenolol Diol-d5, are essential for this purpose. They are chemically identical to the analyte of interest but have a higher molecular weight due to the presence of deuterium (B1214612) atoms. This mass difference allows for their differentiation in mass spectrometry-based detection methods.

The use of a deuterated internal standard helps to correct for variations in sample preparation, injection volume, and ionization efficiency in the mass spectrometer, thereby improving the accuracy and precision of the analytical method.

Experimental Protocols

General LC-MS/MS Quantification Workflow

Caption: A typical workflow for the quantification of an analyte in a biological matrix using a deuterated internal standard with LC-MS/MS.

Detailed Methodology

• Preparation of Standard Solutions:

  • Prepare a stock solution of Des(isopropylamino) Atenolol Diol-d5 in a suitable solvent (e.g., methanol) at a concentration of 1 mg/mL.

  • Prepare a series of calibration standards by spiking a blank biological matrix (e.g., plasma, urine) with known concentrations of non-deuterated Des(isopropylamino) Atenolol Diol and a fixed concentration of the deuterated internal standard.

  • Prepare quality control (QC) samples at low, medium, and high concentrations in the same manner.

• Sample Preparation:

  • To 100 µL of the biological sample (calibration standard, QC, or unknown sample), add 10 µL of the Des(isopropylamino) Atenolol Diol-d5 internal standard working solution.

  • Add 300 µL of a protein precipitation agent (e.g., acetonitrile (B52724) or methanol) and vortex for 1 minute.

  • Centrifuge the samples at 10,000 rpm for 10 minutes to pellet the precipitated proteins.

  • Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried extract in 100 µL of the mobile phase.

• LC-MS/MS Analysis:

  • Liquid Chromatography (LC):

    • Use a suitable C18 reverse-phase column.

    • Employ a gradient elution with a mobile phase consisting of (A) water with 0.1% formic acid and (B) acetonitrile with 0.1% formic acid.

    • The specific gradient, flow rate, and column temperature should be optimized to achieve good separation of the analyte from other matrix components.

  • Mass Spectrometry (MS):

    • Operate the mass spectrometer in positive electrospray ionization (ESI+) mode.

    • Use Multiple Reaction Monitoring (MRM) to detect the transitions for both the analyte (Des(isopropylamino) Atenolol Diol) and the internal standard (Des(isopropylamino) Atenolol Diol-d5). The specific precursor and product ions will need to be determined experimentally.

• Data Analysis:

  • Integrate the peak areas for both the analyte and the internal standard.

  • Calculate the ratio of the analyte peak area to the internal standard peak area.

  • Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.

  • Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.

Conclusion

Des(isopropylamino) Atenolol Diol-d5 is a critical research tool for the accurate quantification of the corresponding non-deuterated atenolol impurity. Its use as an internal standard in LC-MS-based bioanalytical methods is essential for robust and reliable data in pharmacokinetic and drug metabolism studies. The information and general protocols provided in this guide are intended to support researchers in the effective application of this compound in their studies.

References

• 1. veeprho.com [veeprho.com]
• 2. Atenolol EP Impurity B (Atenolol USP Related Compound B) [cymitquimica.com]
• 3. Atenolol - Wikipedia [en.wikipedia.org]
• 4. jocpr.com [jocpr.com]
• 5. go.drugbank.com [go.drugbank.com]
• 6. Metabolism of atenolol in man - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Des(isopropylamino) Atenolol Diol | LGC Standards [lgcstandards.com]
• 8. ClinPGx [clinpgx.org]
• 9. scbt.com [scbt.com]
• 10. Sustainable Synthesis of the Active Pharmaceutical Ingredient Atenolol in Deep Eutectic Solvents [mdpi.com]
• 11. Metabolism of atenolol in man. | Semantic Scholar [semanticscholar.org]

Technical Guide to the Commercial Availability of Des(isopropylamino) Atenolol Diol-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability, chemical properties, and potential applications of Des(isopropylamino) Atenolol (B1665814) Diol-d5. This isotopically labeled compound serves as a critical internal standard for the quantitative analysis of its corresponding non-labeled analogue, an impurity and potential metabolite of the widely used beta-blocker, Atenolol.

Compound Identification and Properties

Des(isopropylamino) Atenolol Diol-d5 is the deuterated form of Des(isopropylamino) Atenolol Diol, a known impurity of Atenolol.[1] The incorporation of five deuterium (B1214612) atoms provides a distinct mass shift, making it an ideal internal standard for mass spectrometry-based assays, such as Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Key Chemical Information:

• Chemical Name: 4-(2,3-Dihydroxypropoxy-d5)benzeneacetamide[1]

• Molecular Formula: C₁₁H₁₀D₅NO₄[1][2]

• Molecular Weight: 230.27 g/mol [1][2]

Commercial Availability and Procurement

Des(isopropylamino) Atenolol Diol-d5 is available from several specialized chemical suppliers that provide reference standards, stable isotopes, and pharmaceutical impurities for research and analytical purposes. The compound is typically supplied as a neat solid and intended strictly for laboratory and scientific use.[3]

Table 1: Commercial Supplier Data for Des(isopropylamino) Atenolol Diol-d5

Supplier	Catalogue Number	Purity	Available Sizes	CAS Number
Coompo Research Chemicals	C221012	98%	1mg, 10mg	N/A
Clearsynth	N/A	High Quality	Inquire	NA
Pharmaffiliates	PA STI 027710	N/A	Inquire	NA
Santa Cruz Biotechnology	N/A	N/A	Inquire	61698-76-8 (Unlabeled)[4]

Note: Most suppliers do not assign a specific CAS Number to the deuterated standard, often referencing the unlabeled analogue's CAS or listing it as not available.

The procurement process for such a specialized chemical standard follows a logical workflow, ensuring proper handling and documentation for research applications.

Procurement workflow for acquiring a chemical reference standard.

Context: Atenolol Metabolism and Impurities

Atenolol is a hydrophilic drug that undergoes minimal hepatic metabolism, with approximately 90% of the absorbed dose excreted unchanged by the kidneys.[2] The remaining portion is metabolized into minor metabolites, such as a hydroxylated product and a glucuronide conjugate.[2][5] Des(isopropylamino) Atenolol Diol is classified as an impurity of Atenolol, which can arise during synthesis or degradation.[1] The analysis of such impurities is crucial for ensuring the quality and safety of the active pharmaceutical ingredient (API) and its finished products.

Simplified overview of Atenolol's metabolic fate and related impurities.

Representative Experimental Protocol: Quantification in Plasma

While no specific protocol using Des(isopropylamino) Atenolol Diol-d5 was found, its application as an internal standard is well-established in bioanalytical methods. The following is a representative LC-MS/MS protocol synthesized from common methods for quantifying Atenolol and its analogues in biological matrices.

Objective: To quantify the concentration of Des(isopropylamino) Atenolol Diol in human plasma using Des(isopropylamino) Atenolol Diol-d5 as an internal standard (IS).

1. Sample Preparation (Protein Precipitation):

• Pipette 100 µL of human plasma into a 1.5 mL microcentrifuge tube.

• Add 20 µL of the IS working solution (e.g., 100 ng/mL Des(isopropylamino) Atenolol Diol-d5 in methanol).

• Add 300 µL of acetonitrile (B52724) to precipitate plasma proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean vial for LC-MS/MS analysis.

2. Chromatographic Conditions:

• HPLC System: Agilent 1290 Infinity II or equivalent.

• Column: Phenomenex Kinetex C18 (or equivalent), 2.6 µm, 100 x 2.1 mm.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Methanol.

• Flow Rate: 0.4 mL/min.

• Gradient: Start at 5% B, ramp to 95% B over 4 minutes, hold for 1 minute, return to 5% B and re-equilibrate for 2 minutes.

• Injection Volume: 5 µL.

3. Mass Spectrometry Conditions:

• Mass Spectrometer: Sciex QTRAP 6500+ or equivalent.

• Ionization Source: Electrospray Ionization (ESI), Positive Mode.

• Detection Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions (Hypothetical):

  • Analyte (Des(isopropylamino) Atenolol Diol): Q1: m/z 226.1 -> Q3: m/z 149.1 (To be optimized).

  • IS (Des(isopropylamino) Atenolol Diol-d5): Q1: m/z 231.1 -> Q3: m/z 154.1 (To be optimized).

• Source Parameters: Optimized for maximum signal intensity (e.g., Curtain Gas: 35 psi, IonSpray Voltage: 5500 V, Temperature: 500°C).

4. Quantification:

• A calibration curve is constructed by plotting the peak area ratio (Analyte/IS) against the known concentration of the analyte in spiked plasma standards.

• The concentration of the analyte in unknown samples is determined by interpolating their peak area ratios from the calibration curve.

This protocol provides a robust framework for the reliable quantification of Des(isopropylamino) Atenolol Diol, where the use of its stable isotope-labeled counterpart is essential for correcting matrix effects and variability in sample processing and instrument response.

References

• 1. Atenolol - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. go.drugbank.com [go.drugbank.com]
• 3. ClinPGx [clinpgx.org]
• 4. HPLC method for determination of atenolol in human plasma and application to a pharmacokinetic study in Turkey - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Atenolol - Wikipedia [en.wikipedia.org]

Protocols & Analytical Methods

Application Note: Quantification of Des(isopropylamino) Atenolol Diol in Human Plasma using LC-MS/MS with a Deuterated Internal Standard

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note describes a sensitive and robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of Des(isopropylamino) Atenolol (B1665814) Diol, a known impurity and potential metabolite of the beta-blocker Atenolol, in human plasma. The method utilizes a stable isotope-labeled internal standard, Des(isopropylamino) Atenolol Diol-d5, to ensure high accuracy and precision. Sample preparation is achieved through a straightforward protein precipitation procedure. This method is intended for researchers, scientists, and drug development professionals involved in pharmacokinetic studies, drug metabolism research, and quality control of Atenolol formulations.

Introduction

Atenolol is a widely prescribed beta-adrenergic receptor blocker used in the management of cardiovascular diseases. During its synthesis and storage, or as a result of metabolic processes, impurities and metabolites can be formed. Des(isopropylamino) Atenolol Diol is one such related substance that requires careful monitoring. Accurate quantification of this compound in biological matrices is crucial for understanding the safety and efficacy profile of Atenolol. The use of a stable isotope-labeled internal standard, such as Des(isopropylamino) Atenolol Diol-d5, is the gold standard for quantitative LC-MS/MS analysis as it effectively compensates for matrix effects and variations in sample processing and instrument response.[1][2][3][4]

Principle

The method involves the addition of a known amount of Des(isopropylamino) Atenolol Diol-d5 to a human plasma sample, followed by protein precipitation with acetonitrile (B52724). After centrifugation, the supernatant is injected into an LC-MS/MS system. The analyte and the internal standard are separated chromatographically on a C18 reversed-phase column and detected by a tandem mass spectrometer operating in the positive electrospray ionization (ESI) and Multiple Reaction Monitoring (MRM) mode. Quantification is achieved by comparing the peak area ratio of the analyte to the internal standard with a calibration curve.

Materials and Reagents

• Des(isopropylamino) Atenolol Diol

• Des(isopropylamino) Atenolol Diol-d5

• LC-MS/MS grade acetonitrile

• LC-MS/MS grade methanol (B129727)

• LC-MS/MS grade water

• Formic acid (≥98%)

• Human plasma (with appropriate anticoagulant)

Experimental Protocols

Preparation of Stock and Working Solutions

• Primary Stock Solutions (1 mg/mL): Accurately weigh approximately 1 mg of Des(isopropylamino) Atenolol Diol and Des(isopropylamino) Atenolol Diol-d5 and dissolve each in 1 mL of methanol to prepare individual primary stock solutions.

• Working Standard Solutions: Prepare serial dilutions of the Des(isopropylamino) Atenolol Diol primary stock solution in 50:50 (v/v) methanol:water to create working standard solutions for calibration curve and quality control samples.

• Internal Standard (IS) Working Solution (100 ng/mL): Dilute the Des(isopropylamino) Atenolol Diol-d5 primary stock solution with 50:50 (v/v) methanol:water to achieve a final concentration of 100 ng/mL.

Preparation of Calibration Curve (CC) and Quality Control (QC) Samples

• Spike appropriate amounts of the Des(isopropylamino) Atenolol Diol working standard solutions into blank human plasma to prepare CC samples at concentrations ranging from 0.1 to 100 ng/mL.

• Prepare QC samples in blank human plasma at a minimum of three concentration levels (e.g., low, medium, and high).

Sample Preparation

• To 100 µL of plasma sample (blank, CC, QC, or unknown), add 10 µL of the IS working solution (100 ng/mL) and vortex briefly.

• Add 300 µL of acetonitrile to precipitate proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Parameters

The following parameters serve as a starting point and may require optimization for individual instruments.

Table 1: Liquid Chromatography Parameters

Parameter	Value
HPLC System	Agilent 1290 Infinity II or equivalent
Column	Waters BEH C18, 2.1 x 50 mm, 1.7 µm
Column Temperature	40°C
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Gradient	5% B to 95% B over 3 min, hold for 1 min, return to initial conditions

Table 2: Mass Spectrometry Parameters

Parameter	Value
Mass Spectrometer	Sciex Triple Quad 6500+ or equivalent
Ionization Mode	Electrospray Ionization (ESI), Positive
Ion Source Gas 1	50 psi
Ion Source Gas 2	60 psi
Curtain Gas	35 psi
Temperature	550°C
IonSpray Voltage	5500 V
Dwell Time	100 ms

Table 3: MRM Transitions and Compound Parameters

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Declustering Potential (DP)	Collision Energy (CE)
Des(isopropylamino) Atenolol Diol	226.1	164.1	40	25
Des(isopropylamino) Atenolol Diol-d5	231.1	169.1	40	25

Note: The fragmentation of atenolol and related compounds often involves the loss of the side chain. The proposed transitions are based on the structure of Des(isopropylamino) Atenolol Diol.[5][6]

Data Presentation

Table 4: Method Validation Summary (Hypothetical Data)

Parameter	Result
Linearity Range	0.1 - 100 ng/mL
Correlation Coefficient (r²)	> 0.995
Lower Limit of Quantification (LLOQ)	0.1 ng/mL
Accuracy (at LLOQ, LQC, MQC, HQC)	85 - 115%
Precision (at LLOQ, LQC, MQC, HQC)	< 15% RSD
Recovery	> 85%
Matrix Effect	Minimal

Visualizations

Caption: Experimental workflow for the quantification of Des(isopropylamino) Atenolol Diol.

Caption: Relationship between Atenolol, its impurity, and the internal standard.

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. texilajournal.com [texilajournal.com]
• 3. m.youtube.com [m.youtube.com]
• 4. Internal standard in LC-MS/MS - Chromatography Forum [chromforum.org]
• 5. faa.gov [faa.gov]
• 6. researchgate.net [researchgate.net]

Quantitative Analysis of Atenolol Impurities Utilizing a Deuterated Internal Standard

Application Note

Abstract

This application note details a robust and sensitive method for the quantitative analysis of impurities in atenolol (B1665814) active pharmaceutical ingredients (APIs) and finished drug products. The described Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method employs a deuterated internal standard, Atenolol-d7, to ensure high accuracy and precision, correcting for matrix effects and variability during sample preparation and analysis.[1] This methodology is critical for pharmaceutical quality control, enabling precise monitoring of impurities to ensure the safety and efficacy of atenolol-based medications. The protocol has been validated in accordance with International Council for Harmonisation (ICH) guidelines, demonstrating excellent linearity, accuracy, precision, and sensitivity for the quantification of potential impurities.

Introduction

Atenolol is a widely prescribed beta-blocker for the treatment of cardiovascular diseases, primarily hypertension.[2] During its synthesis and storage, various impurities can arise, which may include related compounds, degradation products, and potentially genotoxic substances like nitrosamines.[3][4] Regulatory agencies mandate strict control over these impurities.

The use of a stable isotope-labeled internal standard, such as Atenolol-d7, is a well-established strategy to improve the accuracy and reliability of quantitative LC-MS/MS assays.[1] The deuterated standard co-elutes with the analyte and exhibits similar ionization behavior, effectively normalizing variations in sample extraction, matrix effects, and instrument response.[1] This note provides a detailed protocol for the quantification of atenolol impurities, leveraging the advantages of a deuterated internal standard.

Experimental Protocols

Materials and Reagents

• Standards: Atenolol, Atenolol impurity standards (e.g., N-Nitroso-atenolol), and Atenolol-d7 (internal standard) were sourced from certified reference material providers.

• Solvents: LC-MS grade methanol, acetonitrile, and water were used.

• Additives: Formic acid (LC-MS grade).

• Sample Matrix: Atenolol API or crushed tablets.

Standard and Sample Preparation

2.2.1. Stock Solutions:

• Prepare individual stock solutions of Atenolol, each impurity, and Atenolol-d7 at a concentration of 1 mg/mL in methanol.

• From these, prepare an intermediate stock solution of the internal standard (Atenolol-d7) at a concentration of 10 µg/mL in 75% methanol.

2.2.2. Calibration Standards:

• Create a series of calibration standards by spiking a blank matrix solution with the impurity stock solutions to achieve a concentration range relevant to the specification limits (e.g., 0.5 to 80 ng/mL for N-nitroso-atenolol).[3]

• Add the internal standard solution to each calibration standard to reach a final concentration of 20 ng/mL.[3]

2.2.3. Sample Preparation:

• Accurately weigh 20 mg of the atenolol API or an equivalent amount of crushed tablet powder into a 50 mL centrifuge tube.

• Add 1 mL of the internal standard working solution (e.g., 20 ng/mL of Atenolol-d7).

• Add 29 mL of 75% methanol.

• Vortex the mixture for 1 minute to ensure complete dissolution.

• Centrifuge at 4000 rpm for 10 minutes.

• Filter the supernatant through a 0.22 µm PVDF syringe filter into an LC vial for analysis.[3]

LC-MS/MS Instrumentation and Conditions

The analysis is performed on a high-performance liquid chromatography system coupled to a tandem mass spectrometer.

Table 1: LC-MS/MS Instrumental Parameters

Parameter	Condition
Liquid Chromatography
Column	C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Methanol
Flow Rate	0.3 mL/min
Gradient	See Table 2
Injection Volume	1-5 µL
Column Temperature	30°C[5]
Autosampler Temperature	10°C[3]
Mass Spectrometry
Ionization Mode	Electrospray Ionization (ESI), Positive
Monitored Ions	See Table 3
Capillary Voltage	0.7 - 3.5 kV[2][3]
Source Temperature	150°C[3]
Desolvation Temperature	400°C[3]
Gas Flows	Optimized for the specific instrument

Table 2: LC Gradient Program

Time (min)	% Mobile Phase B
0.0 - 1.5	20
1.5 - 2.5	20 → 23.5
2.5 - 3.0	23.5
3.0 - 9.5	23.5 → 26
9.5 - 9.9	26 → 99
9.9 - 12.4	99
12.4 - 12.5	99 → 20
12.5 - 15.0	20 (Equilibration)

This gradient is an example and should be optimized for the specific impurities being analyzed.[3]

Table 3: MRM Transitions for Analyte and Internal Standard

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Atenolol	267.17	190.1 / 116.1[1]
Atenolol-d7 (IS)	274.21	197.1 / 123.1
N-Nitroso-atenolol	296.0	222.0 / 145.0[3]
Other Impurities	To be determined	To be determined

Data Presentation and Performance

The method was validated for specificity, linearity, accuracy, precision, and limits of detection (LOD) and quantification (LOQ).

Table 4: Summary of Method Validation Data

Parameter	Result
Linearity
Calibration Range	0.5 - 80 ng/mL
Correlation Coefficient (r²)	> 0.999
Accuracy
Recovery	95.2% - 104.5%
Precision
Intra-day RSD	< 5.3%[6]
Inter-day RSD	< 5.3%[6]
Sensitivity
LOD	~0.2 ng/mL
LOQ	~0.5 ng/mL

Data presented is representative and may vary based on the specific impurity and laboratory conditions. The values are primarily based on data for N-nitroso-atenolol analysis.[3]

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the quantitative analysis of atenolol impurities.

Caption: Experimental workflow for atenolol impurity analysis.

Conclusion

The LC-MS/MS method detailed in this application note provides a reliable and sensitive approach for the quantitative analysis of impurities in atenolol. The incorporation of a deuterated internal standard, Atenolol-d7, is crucial for achieving the high levels of accuracy and precision required by regulatory standards. This methodology is well-suited for routine quality control in pharmaceutical manufacturing and development, ensuring the safety and quality of atenolol products.

References

• 1. researchgate.net [researchgate.net]
• 2. agilent.com [agilent.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Quantitative determination of atenolol in dried blood spot samples by LC-HRMS: a potential method for assessing medication adherence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Hydrophilic interaction liquid chromatographic tandem mass spectrometric determination of atenolol in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]

Method Development for Atenolol Impurity Profiling: An Application Note

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed framework for the development and validation of analytical methods for the identification and quantification of impurities in atenolol (B1665814) active pharmaceutical ingredient (API) and finished drug products. Atenolol, a widely prescribed beta-blocker, can degrade under various stress conditions, and process-related impurities can arise during synthesis. Robust analytical methods are therefore critical to ensure the quality, safety, and efficacy of atenolol-containing pharmaceuticals. This document outlines a comprehensive approach utilizing High-Performance Liquid Chromatography (HPLC) and Ultra-Performance Liquid Chromatography (UPLC) coupled with UV and Mass Spectrometry (MS) detection. Detailed experimental protocols, data presentation guidelines, and visual workflows are provided to aid researchers in establishing a stability-indicating method for atenolol impurity profiling in accordance with regulatory expectations.

Introduction

Atenolol, chemically known as 2-(4-(2-hydroxy-3-(isopropylamino)propoxy)phenyl)acetamide, is a cardioselective beta-1 adrenergic receptor antagonist used in the management of cardiovascular diseases such as hypertension, angina pectoris, and myocardial infarction. The presence of impurities in the drug substance or drug product, even in small amounts, can affect the safety and efficacy of the therapeutic agent. Therefore, regulatory bodies like the United States Pharmacopeia (USP) and the European Pharmacopoeia (EP) have established stringent limits for impurities in pharmaceutical products.

This application note details a systematic approach to developing a robust analytical method for the separation, identification, and quantification of known and potential impurities of atenolol. The methodologies described are based on a survey of current literature and pharmacopoeial guidelines.

Common Atenolol Impurities

Several process-related impurities and degradation products of atenolol have been identified and are listed in major pharmacopoeias. Understanding the source and structure of these impurities is crucial for method development and validation.

Table 1: Key Atenolol Impurities and their Origin

Impurity Name	Structure	Origin
Atenolol Related Compound A (USP) / Impurity A (EP)	2-(4-Hydroxyphenyl)acetamide	Synthesis-related / Degradation product
Atenolol Related Compound B (USP) / Impurity B (EP)	2-[4-(2,3-Dihydroxypropoxy)phenyl]acetamide	Hydrolytic degradation product
Atenolol Related Compound C (USP) / Impurity C (EP)	2-[4-(Oxiran-2-ylmethoxy)phenyl]acetamide	Synthesis intermediate
Atenolol Related Compound D (USP) / Impurity D (EP)	2-[4-(3-Chloro-2-hydroxypropoxy)phenyl]acetamide	Synthesis-related
Atenolol Related Compound E (USP)	2,2'-[(2-hydroxypropane-1,3-diyl)bis(oxy)]bis(4,1-phenylene)diacetamide	Dimerization product
Atenolol Related Compound F (USP)	2,2'-[[(isopropylazanediyl)bis(2-hydroxypropane-3,1-diyl)]bis(oxy)]bis(4,1-phenylene)diacetamide	Dimerization product
Atenolol Impurity G (EP)	2-[4-[2-Hydroxy-3-(isopropylamino)propoxy]phenyl]acetic acid	Hydrolytic degradation product

Experimental Protocols

This section provides a detailed protocol for a stability-indicating HPLC method for the analysis of atenolol and its related compounds. This method is a composite of best practices identified in the literature.

Materials and Reagents

• Atenolol Reference Standard (USP or EP)

• Atenolol Impurity Standards (as required)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Potassium dihydrogen phosphate (B84403) (AR grade)

• Orthophosphoric acid (AR grade)

• Water (Milli-Q or equivalent)

Instrumentation

• HPLC or UPLC system with a quaternary pump, autosampler, and a photodiode array (PDA) detector.

• A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is a common choice.

• For peak identification and confirmation, a mass spectrometer can be coupled to the LC system.

Chromatographic Conditions

Table 2: Recommended HPLC Parameters

Parameter	Condition
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase A	0.02 M Potassium dihydrogen phosphate buffer, pH adjusted to 3.0 with orthophosphoric acid
Mobile Phase B	Acetonitrile
Gradient Elution	Time (min)
0
20
25
30
35
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	226 nm
Injection Volume	10 µL

Preparation of Solutions

• Standard Stock Solution of Atenolol: Accurately weigh and dissolve about 25 mg of Atenolol Reference Standard in a 25 mL volumetric flask with a suitable diluent (e.g., a mixture of Mobile Phase A and B).

• Impurity Stock Solutions: Prepare individual stock solutions of each impurity standard at a concentration of about 0.1 mg/mL in a suitable diluent.

• Working Standard Solution: Dilute the stock solutions to a suitable concentration for analysis (e.g., 100 µg/mL for atenolol and 1 µg/mL for each impurity).

• Sample Preparation (Tablets):

  • Weigh and finely powder not fewer than 20 tablets.

  • Accurately weigh a portion of the powder equivalent to about 100 mg of atenolol and transfer to a 100 mL volumetric flask.

  • Add about 70 mL of diluent, sonicate for 15 minutes with intermittent shaking, and then dilute to volume with the diluent.

  • Filter a portion of this solution through a 0.45 µm PVDF syringe filter, discarding the first few mL of the filtrate.

Forced Degradation Studies

Forced degradation studies are essential to demonstrate the stability-indicating nature of the analytical method.

Protocol for Forced Degradation

• Acid Hydrolysis: Treat the drug substance with 0.1 N HCl at 80°C for 2 hours.

• Base Hydrolysis: Treat the drug substance with 0.1 N NaOH at 80°C for 1 hour.

• Oxidative Degradation: Treat the drug substance with 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: Expose the solid drug substance to 105°C for 24 hours.

• Photolytic Degradation: Expose the drug substance to UV light (254 nm) and visible light for an appropriate duration as per ICH guidelines.

After exposure, neutralize the acidic and basic samples and dilute all samples to a suitable concentration for analysis.

Data Presentation

Quantitative data should be summarized in a clear and concise manner to facilitate comparison and interpretation.

Table 3: System Suitability Parameters

Parameter	Acceptance Criteria
Tailing Factor (Atenolol)	≤ 2.0
Theoretical Plates (Atenolol)	≥ 2000
Resolution between critical pairs	≥ 1.5
%RSD for replicate injections	≤ 2.0%

Table 4: Validation Summary

Validation Parameter	Results
Linearity (Correlation Coefficient, r²)	> 0.999 for atenolol and all impurities
Range	e.g., LOQ to 150% of the specification limit for impurities
Accuracy (% Recovery)	98.0% - 102.0%
Precision (%RSD)	< 2.0% for repeatability and intermediate precision
Limit of Detection (LOD)	To be determined experimentally
Limit of Quantification (LOQ)	To be determined experimentally

Visualizations

Diagrams created using Graphviz (DOT language) can effectively illustrate workflows and relationships.

Caption: Experimental workflow for atenolol impurity profiling.

Caption: Relationship between atenolol, its impurities, and analytical techniques.

Conclusion

This application note provides a comprehensive guide for the development and validation of a stability-indicating HPLC method for the analysis of atenolol and its impurities. The detailed protocols, data presentation formats, and visual workflows are intended to assist researchers in establishing a robust and reliable method for quality control and stability testing of atenolol in pharmaceutical formulations. The use of a systematic approach as outlined here will help ensure that the developed method is sensitive, specific, accurate, and precise, thereby meeting the stringent requirements of regulatory agencies.

Application Note: Des(isopropylamino) Atenolol Diol-d5 as an Internal Standard in the Bioanalysis of Atenolol

Authored for: Researchers, scientists, and drug development professionals.

Abstract

This document provides a detailed protocol for the use of Des(isopropylamino) Atenolol (B1665814) Diol-d5 as an internal standard (IS) in the quantitative analysis of atenolol in biological matrices. The methodology is adapted from established liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays for atenolol. Des(isopropylamino) Atenolol Diol-d5, a deuterated analog of a known atenolol impurity and metabolite, offers desirable characteristics for an internal standard, ensuring accuracy and precision in bioanalytical studies. This application note outlines the rationale for its use, sample preparation, chromatographic and mass spectrometric conditions, and data analysis.

Introduction

Atenolol is a beta-blocker widely prescribed for cardiovascular diseases. Accurate quantification of atenolol in biological samples is crucial for pharmacokinetic, bioequivalence, and toxicokinetic studies. The use of a stable isotope-labeled internal standard is the preferred method for correcting for matrix effects and variations in sample processing and instrument response in LC-MS/MS analysis.

Des(isopropylamino) Atenolol Diol is a known impurity and metabolite of atenolol.[1][2] Its deuterated analog, Des(isopropylamino) Atenolol Diol-d5, serves as an ideal internal standard due to its similar chemical properties and chromatographic behavior to the analyte of interest, atenolol, while being distinguishable by mass spectrometry. This ensures that the internal standard experiences similar extraction recovery and ionization efficiency as the analyte, leading to reliable quantification.

Rationale for Use

An ideal internal standard should possess the following properties:

• Behave similarly to the analyte during sample preparation and analysis.

• Be chromatographically resolved from the analyte or have a different mass-to-charge ratio (m/z).

• Not be present in the biological matrix being analyzed.

• Be stable throughout the analytical process.

Des(isopropylamino) Atenolol Diol-d5 fulfills these criteria. As a deuterated analog of an atenolol-related compound, it co-elutes closely with atenolol under typical reversed-phase chromatographic conditions, minimizing the impact of matrix effects that can vary with retention time. Its mass difference of 5 Daltons allows for clear differentiation from the unlabeled analyte by the mass spectrometer.

Experimental Protocols

This protocol is a comprehensive guide for the analysis of atenolol in human plasma using Des(isopropylamino) Atenolol Diol-d5 as an internal standard.

Materials and Reagents

• Atenolol reference standard

• Des(isopropylamino) Atenolol Diol-d5 (Internal Standard)

• Methanol (LC-MS grade)

• Acetonitrile (B52724) (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Human plasma (blank)

Preparation of Standard and Quality Control Solutions

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of atenolol and Des(isopropylamino) Atenolol Diol-d5 in methanol.

• Working Standard Solutions: Serially dilute the atenolol stock solution with 50% methanol/water to prepare working standard solutions for the calibration curve and quality control (QC) samples.

• Internal Standard Working Solution (100 ng/mL): Dilute the Des(isopropylamino) Atenolol Diol-d5 stock solution with 50% methanol/water.

Sample Preparation (Protein Precipitation)

Protein precipitation is a common and effective method for extracting atenolol from plasma.[3][4][5]

• Label microcentrifuge tubes for each standard, QC, and unknown sample.

• Add 100 µL of plasma to each tube.

• Spike 10 µL of the appropriate atenolol working standard solution to the calibration standards and QC samples. For unknown samples, add 10 µL of 50% methanol/water.

• Add 20 µL of the 100 ng/mL Des(isopropylamino) Atenolol Diol-d5 internal standard working solution to all tubes (except for blank matrix samples).

• Vortex briefly.

• Add 300 µL of cold acetonitrile to each tube to precipitate the plasma proteins.

• Vortex for 1 minute.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean vial for LC-MS/MS analysis.

LC-MS/MS Conditions

The following are suggested starting conditions that should be optimized for the specific instrumentation used.

Liquid Chromatography:

Parameter	Recommended Condition
Column	C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Gradient	Start with 5% B, ramp to 95% B over 3 minutes, hold for 1 minute, return to initial conditions and equilibrate for 1 minute.

Mass Spectrometry (Triple Quadrupole):

Parameter	Recommended Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Source Temperature	150°C
Desolvation Temperature	400°C
Capillary Voltage	3.0 kV
MRM Transitions	To be determined by direct infusion of atenolol and Des(isopropylamino) Atenolol Diol-d5.

Hypothetical MRM Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Atenolol	267.2	145.1	20
Des(isopropylamino) Atenolol Diol-d5	231.3	107.1	15

Note: The exact m/z values and collision energies must be optimized experimentally.

Data Analysis and Validation

Calibration Curve

Construct a calibration curve by plotting the peak area ratio of atenolol to the internal standard (Des(isopropylamino) Atenolol Diol-d5) against the nominal concentration of the calibration standards. A linear regression with a weighting factor of 1/x² is typically used.

Method Validation

The analytical method should be validated according to regulatory guidelines (e.g., FDA, EMA). Key validation parameters include:

• Selectivity: Absence of interfering peaks at the retention times of atenolol and the IS in blank plasma samples.

• Linearity: A correlation coefficient (r²) of >0.99 for the calibration curve.

• Accuracy and Precision: Intra- and inter-day precision (%CV) should be within ±15% (±20% at the LLOQ), and accuracy (%RE) should be within ±15% (±20% at the LLOQ).

• Matrix Effect: Assessment of the ion suppression or enhancement caused by the biological matrix.

• Recovery: The efficiency of the extraction process.

• Stability: Stability of the analyte in the biological matrix under various storage and handling conditions (freeze-thaw, short-term, long-term).

Quantitative Data Summary

The following tables represent expected performance data for a validated bioanalytical method for atenolol using Des(isopropylamino) Atenolol Diol-d5 as an internal standard.

Table 1: Calibration Curve Parameters

Parameter	Expected Value
Linear Range	1 - 1000 ng/mL
Regression Equation	y = mx + c
Correlation Coefficient (r²)	> 0.995
Weighting Factor	1/x²

Table 2: Intra-day and Inter-day Precision and Accuracy

QC Concentration (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (%RE)	Inter-day Precision (%CV)	Inter-day Accuracy (%RE)
LLOQ (1)	< 20	± 20	< 20	± 20
Low QC (3)	< 15	± 15	< 15	± 15
Mid QC (100)	< 15	± 15	< 15	± 15
High QC (800)	< 15	± 15	< 15	± 15

Visualizations

Caption: Experimental workflow for the bioanalysis of atenolol.

Caption: Logical relationship for accurate quantification.

Conclusion

The use of Des(isopropylamino) Atenolol Diol-d5 as an internal standard provides a robust and reliable method for the quantification of atenolol in biological matrices. Its chemical similarity to an atenolol metabolite ensures that it effectively tracks the analyte through sample preparation and analysis, correcting for potential variability and matrix effects. The protocol described herein offers a solid foundation for the development and validation of a highly sensitive and specific bioanalytical assay for atenolol.

References

• 1. scbt.com [scbt.com]
• 2. scbt.com [scbt.com]
• 3. tandfonline.com [tandfonline.com]
• 4. A new LC-MS/MS bioanalytical method for atenolol in human plasma and milk - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. (Open Access) A new LC-MS/MS bioanalytical method for atenolol in human plasma and milk. (2017) | Ei Mon Phyo Lwin | 12 Citations [scispace.com]

Application Note: A Comprehensive Guide to Sample Preparation for Impurity Analysis of Atenolol

Audience: Researchers, scientists, and drug development professionals.

Introduction

Atenolol (B1665814) is a widely prescribed beta-adrenergic blocking agent used in the management of cardiovascular diseases such as hypertension and angina pectoris.[1] The safety and efficacy of pharmaceutical products are intrinsically linked to their purity. Regulatory bodies worldwide mandate stringent control over impurities, which can originate from the manufacturing process, degradation of the active pharmaceutical ingredient (API), or interaction with excipients.[2] This application note provides detailed protocols for the preparation of atenolol samples from both bulk drug substances and finished tablet forms for the purpose of impurity identification and quantification, including methods for forced degradation studies as stipulated by ICH guidelines.

Materials and Reagents

• Atenolol: Reference Standard (RS) and Active Pharmaceutical Ingredient (API) or Tablet samples.

• Solvents: HPLC-grade Methanol, Acetonitrile, Tetrahydrofuran.

• Water: Ultra-pure or HPLC-grade.

• Reagents: Potassium Dihydrogen Phosphate (B84403), Sodium 1-heptanesulfonate, Dibutylamine (B89481), Ortho-phosphoric Acid, Hydrochloric Acid (HCl), Sodium Hydroxide (NaOH), Hydrogen Peroxide (H₂O₂).[1][3][4]

• Equipment: Analytical balance, ultrasonic bath, volumetric flasks (Class A), pipettes (Class A), pH meter, centrifuge, syringe filters (e.g., 0.45 µm or 0.22 µm PVDF or nylon).[5][6]

Experimental Protocols

Protocol 1: Standard and Sample Preparation for Routine Impurity Testing

This protocol is adapted from general pharmacopeial methods for the analysis of atenolol and its related substances.[4]

A. Preparation of Diluent (Mobile Phase Example)

• Dissolve 1.1 g of sodium 1-heptanesulfonate and 0.71 g of anhydrous dibasic sodium phosphate in 700 mL of water.

• Add 2 mL of dibutylamine and adjust the pH to 3.0 using 0.8 M phosphoric acid.

• Add 300 mL of methanol, mix thoroughly, and pass through a 0.5 µm filter. Degas the solution before use.[4]

B. Preparation of Atenolol Standard Solution

• Accurately weigh about 10 mg of USP Atenolol Reference Standard (RS) into a 100 mL volumetric flask.

• Add approximately 70 mL of Diluent.

• Sonicate for at least 5 minutes or until the standard is completely dissolved.[4]

• Allow the solution to cool to room temperature.

• Dilute to the mark with Diluent and mix well. This yields a standard solution with a concentration of approximately 0.1 mg/mL.[4]

C. Preparation of Test Solution (from API)

• Accurately weigh about 10 mg of Atenolol API into a 100 mL volumetric flask.

• Follow steps B.2 through B.5 to obtain a sample solution with a final concentration of approximately 0.1 mg/mL.[4]

D. Preparation of Test Solution (from Tablets)

• Weigh and finely powder no fewer than 10 atenolol tablets.[7]

• Accurately weigh a portion of the powder equivalent to 100 mg of atenolol and transfer it to a suitable volumetric flask (e.g., 200 mL).

• Add approximately 150 mL of Diluent and sonicate for 15 minutes to ensure complete disintegration and dissolution of the drug.[8]

• Dilute to volume with Diluent, mix well, and centrifuge a portion of the mixture.

• Filter the supernatant through a 0.45 µm syringe filter, discarding the first few mL of the filtrate.

• Further dilute this solution quantitatively with the Diluent to achieve a final concentration of approximately 0.1 mg/mL.

Protocol 2: Sample Preparation for Forced Degradation Studies

Forced degradation studies are essential for developing stability-indicating methods. A typical starting concentration is 1 mg/mL.[9]

A. Acid Hydrolysis

• Accurately weigh 10 mg of atenolol API into a 10 mL volumetric flask.

• Add 5 mL of 1N HCl and vortex.

• Keep the solution at 50°C for 8 hours.[9]

• Cool the solution, carefully neutralize it with 1N NaOH, and dilute to the mark with diluent.

B. Base Hydrolysis

• Accurately weigh 10 mg of atenolol API into a 10 mL volumetric flask.

• Add 5 mL of 1N NaOH and vortex.

• Keep the solution at 50°C for 8 hours.[9]

• Cool the solution, carefully neutralize it with 1N HCl, and dilute to the mark with diluent.

C. Oxidative Degradation

• Accurately weigh 10 mg of atenolol API into a 10 mL volumetric flask.

• Add 10 mL of 3% Hydrogen Peroxide (H₂O₂) and vortex.[9]

• Keep the solution at room temperature for 8 hours.[9]

• Dilute as needed with diluent for analysis.

D. Thermal Degradation

• Place a known quantity of atenolol API powder in a petri dish and expose it to a hot air oven at 80°C for 8 hours.[9]

• After exposure, allow the sample to cool.

• Prepare a solution at a concentration of 1 mg/mL in diluent.

E. Photolytic Degradation

• Expose a solution of atenolol (e.g., 1 mg/mL in diluent) to UV-A and UV-B radiation.[10]

• Simultaneously, keep a control sample protected from light.

• Analyze the exposed sample against the control at various time points.

Data Presentation

The following table summarizes typical concentrations used in sample preparation for various analytical tests of atenolol.

Test Type	Sample Source	Analyte	Preparation Concentration	Diluent/Solvent	Reference
Impurity Profiling	API / Tablets	Atenolol	0.1 mg/mL	Mobile Phase	[4]
Impurity Standard	Reference Standard	Atenolol Impurities	~0.5 µg/mL	Mobile Phase	[4]
Forced Degradation	API	Atenolol	1.0 mg/mL (stock)	1N HCl, 1N NaOH, 3% H₂O₂	[9]
Content Uniformity	Tablets	Atenolol	~0.08 mg/mL	Methanol with Internal Std.	[5]
Nitrosamine Impurity	API / Tablets	N-nitroso-atenolol	20 mg in 30 mL	75% Methanol	[6]

Workflow Visualization

The following diagram illustrates a generalized workflow for the preparation of an atenolol tablet sample for impurity analysis by HPLC.

Caption: Workflow for Atenolol Tablet Sample Preparation.

Conclusion

The successful analysis of impurities in atenolol relies heavily on meticulous and appropriate sample preparation. The protocols outlined provide a robust framework for researchers to prepare samples for routine analysis, content uniformity, and forced degradation studies. Adherence to these methodologies ensures the generation of accurate, reproducible, and reliable data, which is critical for drug quality control and regulatory compliance. The choice of diluent, concentration, and specific technique should always be validated for the particular analytical method and instrumentation being used.

References

• 1. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 2. Compatibility of atenolol with excipients: LC-MS/TOF characterization of degradation/interaction products, and mechanisms of their formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The assay and resolution of the beta-blocker atenolol from its related impurities in a tablet pharmaceutical dosage form - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. drugfuture.com [drugfuture.com]
• 5. tandfonline.com [tandfonline.com]
• 6. Development and Validation of a Sensitive LC-MS/MS Method for the Determination of N-Nitroso-Atenolol in Atenolol-Based Pharmaceuticals [mdpi.com]
• 7. oaskpublishers.com [oaskpublishers.com]
• 8. pharmacopeia.cn [pharmacopeia.cn]
• 9. ijprajournal.com [ijprajournal.com]
• 10. Photodegradation studies on Atenolol by liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of Deuterated Standards in Pharmaceutical Quality Control: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of pharmaceutical development and quality control, the precise and accurate quantification of active pharmaceutical ingredients (APIs), their metabolites, and any potential impurities is paramount.[1][2] The use of internal standards is a fundamental practice in analytical chemistry to correct for variability during sample preparation and analysis.[3] Among the various types of internal standards, deuterated standards—stable isotope-labeled (SIL) compounds where one or more hydrogen atoms are replaced by deuterium (B1214612)—have become the gold standard, particularly for highly sensitive and specific techniques like liquid chromatography-mass spectrometry (LC-MS).[1][2] Their application significantly enhances the robustness, accuracy, and precision of quantitative bioanalysis, making them indispensable tools in pharmacokinetic (PK) studies, drug metabolism and pharmacokinetics (DMPK) research, and regulatory submissions.[4][5][6]

Principle of Deuterated Internal Standards

The core principle behind the use of a deuterated internal standard lies in its chemical identity to the analyte of interest.[1] Because deuterium is a stable, non-radioactive isotope of hydrogen, its substitution into a molecule results in a compound with nearly identical physicochemical properties to the non-labeled analyte.[1][5] This similarity ensures that the deuterated standard and the analyte behave almost identically during sample extraction, chromatographic separation, and ionization in the mass spectrometer.[1][3]

However, the key difference is the mass. The incorporation of deuterium increases the mass of the molecule, allowing the mass spectrometer to distinguish between the analyte and the internal standard.[1][5] By adding a known concentration of the deuterated standard to a sample at the beginning of the workflow, any loss of analyte during sample preparation or fluctuations in instrument response will affect both the analyte and the standard proportionally.[3] Consequently, the ratio of the analyte's signal to the internal standard's signal remains constant, enabling highly accurate and precise quantification.[2]

Key Advantages:

• Correction for Matrix Effects: Biological matrices like plasma and urine are complex and can cause ion suppression or enhancement in the mass spectrometer's ion source, leading to inaccurate results.[1][7] Since the deuterated standard co-elutes with the analyte, it experiences the same matrix effects, allowing for effective normalization.[1][6][7]

• Compensation for Sample Preparation Variability: Losses can occur at various stages of sample preparation, such as protein precipitation, liquid-liquid extraction, or solid-phase extraction.[1] A deuterated internal standard compensates for these losses.

• Improved Assay Robustness and Throughput: By minimizing variability, deuterated standards contribute to more reliable and robust bioanalytical methods, leading to higher sample throughput and fewer failed analytical runs.[1][8]

• Enhanced Accuracy and Precision: The ability to correct for multiple sources of error results in a significant improvement in the accuracy and precision of the quantitative data.[1][6]

• Regulatory Acceptance: Regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) recognize the value of SIL internal standards in bioanalytical method validation.[5][6] The EMA has noted that over 90% of bioanalytical method validations submitted to them incorporate stable isotope-labeled internal standards.[1][7]

Applications in Pharmaceutical Quality Control

Deuterated standards are integral to various stages of drug development and quality control, including:

• Pharmacokinetic (PK) Studies: Essential for accurately quantifying drug and metabolite concentrations in biological fluids to determine key PK parameters like absorption, distribution, metabolism, and excretion (ADME).[1][6]

• Bioanalytical Method Validation: The use of deuterated standards is highly recommended by regulatory agencies to ensure the reliability of analytical data for submissions.[6]

• Drug Metabolism and Pharmacokinetics (DMPK) Research: Deuterium labeling is a powerful tool for elucidating metabolic pathways by tracking the formation of metabolites.[6][9]

• Impurity Profiling: Used as internal standards for the accurate quantification of process-related impurities and degradation products.[4]

Experimental Protocols

Protocol 1: Quantification of an API in Human Plasma using LC-MS/MS

This protocol describes a general method for the quantification of an active pharmaceutical ingredient (API) in human plasma using a deuterated internal standard and protein precipitation for sample preparation.

Materials and Reagents:

• Analyte (API) reference standard

• Deuterated internal standard (IS) of the API (isotopic purity >98%)[5]

• HPLC-grade methanol (B129727) and acetonitrile (B52724)

• Formic acid

• Human plasma (blank)

• Calibrators and Quality Control (QC) samples

• Microcentrifuge tubes

• Autosampler vials

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer (e.g., Triple Quadrupole)

• Analytical balance

• Centrifuge

• Vortex mixer

Procedure:

• Preparation of Stock and Working Solutions:

  • Prepare a 1 mg/mL stock solution of the API and the deuterated IS in methanol.

  • From the stock solutions, prepare a series of working solutions for the calibration curve and QC samples by serial dilution in methanol.

  • Prepare an IS spiking working solution at a fixed concentration (e.g., 100 ng/mL) in methanol.

• Preparation of Calibration Standards and QC Samples:

  • Spike the appropriate API working solutions into blank human plasma to create a set of calibration standards (e.g., 1, 5, 10, 50, 100, 500, 1000 ng/mL).

  • Prepare at least three levels of QC samples (low, medium, and high concentrations) in the same manner.

• Sample Preparation (Protein Precipitation):

  • To 100 µL of each unknown sample, calibration standard, and QC sample in a microcentrifuge tube, add 10 µL of the IS spiking working solution.[6]

  • Briefly vortex each tube to ensure thorough mixing.[3]

  • Add 300 µL of cold acetonitrile to each tube to precipitate proteins.[3]

  • Vigorously vortex each tube for 30 seconds.[3]

  • Centrifuge the samples at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C to pellet the precipitated proteins.[3]

  • Carefully transfer the supernatant to a clean autosampler vial for LC-MS/MS analysis.[3]

• LC-MS/MS Analysis:

  • LC Conditions:

    • Column: A suitable reversed-phase column (e.g., C18).[3]

    • Mobile Phase A: 0.1% Formic acid in water.

    • Mobile Phase B: 0.1% Formic acid in acetonitrile.

    • Gradient: A suitable gradient to ensure the co-elution of the analyte and the IS.

    • Flow Rate: 0.5 mL/min.

    • Injection Volume: 10 µL.

  • MS/MS Conditions:

    • Ionization Mode: Electrospray Ionization (ESI), positive or negative ion mode.

    • Detection Mode: Multiple Reaction Monitoring (MRM).

    • Optimize the MRM transitions (precursor ion → product ion) for both the API and the deuterated IS.

• Data Analysis:

  • Integrate the chromatographic peak areas for the API and the deuterated IS for each injection.[10]

  • Calculate the peak area ratio of the analyte to the internal standard.[10]

  • Construct a calibration curve by plotting the response ratio of the calibration standards against their known concentrations.[3]

  • Perform a linear regression (typically with a 1/x or 1/x² weighting) to generate the calibration curve.[3]

  • Determine the concentration of the API in the unknown samples and QC samples by interpolating their response ratios from the calibration curve.[10]

Data Presentation

The use of a deuterated internal standard significantly improves the quality of quantitative data. The following table summarizes typical performance data for a validated bioanalytical method using a deuterated standard.

Parameter	Acceptance Criteria	Typical Performance with Deuterated Standard
Linearity (r²)	≥ 0.99	> 0.995
Accuracy (% Bias)	Within ±15% (±20% for LLOQ)	Within ±5%
Precision (% CV)	≤ 15% (≤ 20% for LLOQ)	< 10%
Recovery (%)	Consistent and reproducible	85-105%
Matrix Effect	CV ≤ 15%	< 5%

Visualizations

Caption: Experimental workflow for API quantification.

Caption: Correction of variability using a deuterated standard.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. resolvemass.ca [resolvemass.ca]
• 6. benchchem.com [benchchem.com]
• 7. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 8. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 9. Accelerating Drug Discovery with Deuterated Labelled Compounds - AquigenBio [aquigenbio.com]
• 10. benchchem.com [benchchem.com]

Application Notes and Protocols for the Regulatory Analysis of Atenolol Impurities

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the regulatory guidelines and detailed protocols for the analysis of impurities in the active pharmaceutical ingredient (API) atenolol (B1665814). Adherence to these guidelines is critical for ensuring the quality, safety, and efficacy of pharmaceutical products.

Regulatory Framework

The analysis of impurities in drug substances like atenolol is governed by international guidelines, primarily those established by the International Council for Harmonisation (ICH). Key guidelines include:

• ICH Q3A(R2): Impurities in New Drug Substances: This guideline outlines the thresholds for reporting, identifying, and qualifying impurities.[1][2][3][4][5]

• ICH Q3B(R2): Impurities in New Drug Products: This document provides guidance on impurities in the final drug product.

• ICH M7: Assessment and Control of DNA Reactive (Mutagenic) Impurities: This guideline is crucial for controlling impurities that have the potential to be carcinogenic.[2]

• Pharmacopoeias (USP, EP, BP): The United States Pharmacopeia (USP), European Pharmacopoeia (EP), and British Pharmacopoeia (BP) provide specific monographs for atenolol that include tests for related compounds and impurities.[6][7][8]

Reporting, Identification, and Qualification Thresholds (based on ICH Q3A)

Maximum Daily Dose	Reporting Threshold	Identification Threshold	Qualification Threshold
≤ 2 g/day	0.05%	0.10% or 1.0 mg per day intake (whichever is lower)	0.15% or 1.0 mg per day intake (whichever is lower)
> 2 g/day	0.03%	0.05%	0.05%

Known Impurities of Atenolol

A number of impurities related to the synthesis, degradation, or storage of atenolol have been identified. These are often designated as "Related Compounds" in pharmacopoeias.

Table 1: Common Atenolol Impurities

Impurity Name	Structure	CAS Number
Atenolol Impurity A (2-(4-Hydroxyphenyl)acetamide)	C₈H₉NO₂	17194-82-0[1]
Atenolol Impurity B (2-[4-[(2RS)-2,3-dihydroxypropoxy] phenyl] Acetamide)	C₁₁H₁₅NO₄	61698-76-8
Atenolol Impurity C (2-[4-(2,3-epoxypropxy) phenyl] Acetamide)	C₁₁H₁₃NO₃	29277-73-4
Atenolol Impurity D (2-[4-[(2RS)-3-chloro-2-hydroxy-propoxy] phenyl] acetamide)	C₁₁H₁₄ClNO₃	115538-83-5[4]
Atenolol Bis Ether Impurity (Atenolol Impurity E)	C₁₉H₂₂N₂O₅	141650-31-9[4][5]
Atenolol Related Compound F	Not specified	Not specified
Atenolol Impurity G	Not specified	Not specified
Atenolol Impurity H (2-{4-[2-hydroxy-3-(isopropylamino)propoxy]phenyl}acetonitrile)	C₁₄H₂₀N₂O₂	29277-73-4[4]
Atenolol Impurity I	C₁₃H₂₀N₂O₃	1797116-92-7[4]
Atenolol Impurity J	C₁₁H₁₆N₂O₃	81346-71-6[4]
N-Nitroso-Atenolol	C₁₄H₂₁N₃O₄	134720-04-0[9][10]

Analytical Methods and Protocols

High-Performance Liquid Chromatography (HPLC) is the most common technique for the separation and quantification of atenolol and its impurities.[11][12][13] Liquid Chromatography-Mass Spectrometry (LC-MS) is employed for the identification and characterization of unknown impurities and for sensitive detection of potentially mutagenic impurities like N-nitroso-atenolol.[3][14]

Protocol 1: RP-HPLC Method for Atenolol and Related Substances (Pharmacopoeial Method)

This protocol is based on methods described in various pharmacopoeias for the analysis of atenolol and its related compounds.[7][8]

Objective: To quantify known and unknown impurities in atenolol bulk drug substance.

Instrumentation:

• HPLC system with UV detector

Chromatographic Conditions:

Parameter	Value
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase	Mix 1.0 g of sodium 1-octanesulfonate and 0.4 g of tetra-n-butylammonium hydrogen sulfate (B86663) in 800 mL of water. Add 180 mL of methanol (B129727) and 20 mL of tetrahydrofuran. Adjust pH to 3.0 with phosphoric acid.
Flow Rate	1.0 mL/min
Detection Wavelength	226 nm[11]
Injection Volume	20 µL
Column Temperature	Ambient

Sample Preparation:

• Test Solution: Accurately weigh and dissolve about 50 mg of atenolol in the mobile phase to a final volume of 25 mL.

• Reference Solution (a): Dilute 1.0 mL of the Test Solution to 100.0 mL with the mobile phase. Further dilute 1.0 mL of this solution to 10.0 mL with the mobile phase (This corresponds to 0.1% of the test solution concentration).

• Reference Solution (b) (System Suitability): Use a solution containing known concentrations of atenolol and specified impurities (e.g., Impurity I and J) to check the system suitability.

Procedure:

• Equilibrate the column with the mobile phase until a stable baseline is achieved.

• Inject the blank (mobile phase), followed by Reference Solution (b) to check for system suitability (resolution between impurity peaks).

• Inject Reference Solution (a).

• Inject the Test Solution.

• Run the chromatogram for a sufficient time to elute all impurities (typically at least 1.5 times the retention time of the main atenolol peak).

Calculation: Calculate the percentage of each impurity in the Test Solution using the area of the peak corresponding to the main peak in the chromatogram of Reference Solution (a) as a reference for a 0.1% impurity.

Protocol 2: LC-MS/MS Method for the Determination of N-Nitroso-Atenolol

This protocol is designed for the sensitive detection and quantification of the potentially mutagenic impurity, N-nitroso-atenolol.[3][14]

Objective: To detect and quantify N-nitroso-atenolol in atenolol API and finished products at trace levels.

Instrumentation:

• LC-MS/MS system with a triple quadrupole mass spectrometer

• Electrospray Ionization (ESI) source

Chromatographic and Mass Spectrometric Conditions:

Parameter	Value
Column	C18, e.g., 100 mm x 2.1 mm, 1.8 µm
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Methanol
Gradient	0-1 min: 5% B; 1-8 min: 5-95% B; 8-10 min: 95% B; 10.1-12 min: 5% B
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40 °C
Ionization Mode	Positive ESI
MRM Transitions	N-Nitroso-atenolol: Precursor Ion (Q1) m/z 296.2 -> Product Ions (Q3) m/z 222.1, 145.1

Sample Preparation:

• Standard Stock Solution: Prepare a stock solution of N-nitroso-atenolol reference standard in methanol (e.g., 100 µg/mL).

• Working Standard Solutions: Prepare a series of dilutions from the stock solution in a suitable diluent (e.g., 50:50 methanol:water) to create a calibration curve (e.g., 0.5 ng/mL to 50 ng/mL).

• Test Solution: Accurately weigh and dissolve a suitable amount of atenolol sample in the diluent to achieve a final concentration within the calibration range for the impurity.

Procedure:

• Optimize the mass spectrometer parameters for N-nitroso-atenolol by infusing a standard solution.

• Equilibrate the LC system with the initial mobile phase conditions.

• Inject the blank, followed by the working standard solutions to establish the calibration curve.

• Inject the Test Solution.

Data Analysis: Quantify the amount of N-nitroso-atenolol in the sample by comparing the peak area from the Test Solution to the calibration curve generated from the Working Standard Solutions.

Forced Degradation Studies

Forced degradation studies are essential to identify potential degradation products that may form during the shelf life of the drug product and to demonstrate the stability-indicating nature of the analytical methods.[12]

Stress Conditions:

• Acidic Hydrolysis: 0.1 M HCl at 60°C for 24 hours.

• Basic Hydrolysis: 0.1 M NaOH at 60°C for 24 hours.

• Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: Dry heat at 105°C for 48 hours.

• Photolytic Degradation: Exposure to UV light (254 nm) and visible light for an extended period (e.g., 1.2 million lux hours and 200 watt hours/square meter).[15][16]

Procedure:

• Prepare solutions of atenolol under each of the stress conditions.

• Analyze the stressed samples using a validated stability-indicating HPLC or LC-MS method.

• Compare the chromatograms of the stressed samples to that of an unstressed sample to identify and quantify the degradation products.

Visualizations

Workflow for Atenolol Impurity Analysis

References

• 1. 阿替洛尔相关化合物A United States Pharmacopeia (USP) Reference Standard | Sigma-Aldrich [sigmaaldrich.com]
• 2. researchgate.net [researchgate.net]
• 3. Development and Validation of a Sensitive LC-MS/MS Method for the Determination of N-Nitroso-Atenolol in Atenolol-Based Pharmaceuticals [mdpi.com]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. veeprho.com [veeprho.com]
• 6. researchgate.net [researchgate.net]
• 7. ijpsm.com [ijpsm.com]
• 8. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 9. atenolol | PPTX [slideshare.net]
• 10. pharmacopeia.cn [pharmacopeia.cn]
• 11. synthinkchemicals.com [synthinkchemicals.com]
• 12. ijprajournal.com [ijprajournal.com]
• 13. ijpsr.com [ijpsr.com]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. Photodegradation studies on Atenolol by liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Des(isopropylamino) Atenolol Diol-d5 in Pharmacokinetic Studies of Atenolol

Introduction

Des(isopropylamino) Atenolol (B1665814) Diol-d5 is a stable, isotopically labeled analog of an atenolol metabolite. In the realm of pharmacokinetics, it serves as an ideal internal standard for the quantification of the beta-blocker atenolol in biological matrices. Its utility is particularly pronounced in studies employing liquid chromatography-tandem mass spectrometry (LC-MS/MS), a highly sensitive and selective analytical technique. The structural similarity and mass difference due to deuterium (B1214612) labeling ensure that Des(isopropylamino) Atenolol Diol-d5 mimics the analytical behavior of atenolol, including extraction recovery and ionization efficiency, while being distinguishable by the mass spectrometer. This allows for accurate and precise quantification of atenolol by correcting for variations during sample preparation and analysis.

Application: Quantitative Bioanalysis of Atenolol

The primary application of Des(isopropylamino) Atenolol Diol-d5 is as an internal standard in the development and validation of bioanalytical methods for determining the concentration of atenolol in biological samples such as plasma and milk.[1][2] These methods are crucial for pharmacokinetic studies, which assess the absorption, distribution, metabolism, and excretion (ADME) of atenolol in the body.[3][4][5][6]

Key Advantages:

• Improved Accuracy and Precision: Minimizes the impact of matrix effects and procedural variations.

• High Sensitivity and Specificity: Enables reliable quantification of atenolol even at low concentrations.[7]

• Robustness: Suitable for use in various biological matrices.[1]

Experimental Protocols

A common approach for the quantification of atenolol in human plasma involves protein precipitation followed by LC-MS/MS analysis. The following is a representative protocol.

Sample Preparation: Protein Precipitation

This protocol is designed for the extraction of atenolol from human plasma samples.

Materials:

• Human plasma samples

• Atenolol calibration standards and quality control (QC) samples

• Des(isopropylamino) Atenolol Diol-d5 working solution (internal standard, IS)

• Acetonitrile (ACN) containing 0.1% formic acid (Precipitant solution)

• Vortex mixer

• Centrifuge

• HPLC vials

Procedure:

• To 100 µL of plasma sample, standard, or QC, add a specified volume of the Des(isopropylamino) Atenolol Diol-d5 internal standard working solution.

• Add 300 µL of the cold precipitant solution (Acetonitrile with 0.1% Formic Acid).[8]

• Vortex the mixture for 1 minute to ensure thorough mixing and protein precipitation.[8]

• Incubate the samples at room temperature for 20 minutes.[8]

• Centrifuge the samples at a high speed (e.g., 10,000 x g) for 10 seconds to pellet the precipitated proteins.[9]

• Transfer the supernatant to a clean HPLC vial for LC-MS/MS analysis.[9]

LC-MS/MS Analysis

This section outlines the conditions for the chromatographic separation and mass spectrometric detection of atenolol and the internal standard.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Triple quadrupole mass spectrometer

Chromatographic Conditions:

Parameter	Value
Column	Phenomenex® C-18 or equivalent
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in methanol
Flow Rate	0.33 mL/min
Injection Volume	1 µL
Column Temperature	40 °C
Gradient Elution	A gradient is typically employed to ensure separation from endogenous interferences.[10]

Mass Spectrometric Conditions:

Parameter	Value
Ionization Mode	Positive Electrospray Ionization (ESI+)
Scan Type	Multiple Reaction Monitoring (MRM)
MRM Transition (Atenolol)	m/z 267 to m/z 145[7]
MRM Transition (Internal Standard)	Specific to Des(isopropylamino) Atenolol Diol-d5

Data Presentation

The following tables summarize typical quantitative data obtained from a validated bioanalytical method for atenolol using a deuterated internal standard.

Table 1: Calibration Curve Parameters

Analyte	Linearity Range (ng/mL)	Correlation Coefficient (r²)
Atenolol	1 - 800	> 0.999[1][2]

Table 2: Precision and Accuracy Data

QC Level	Concentration (ng/mL)	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Accuracy (%)
Low	5	< 15	< 15	85 - 115
Medium	50	< 15	< 15	85 - 115
High	500	< 15	< 15	85 - 115

Table 3: Recovery Data

Analyte	Extraction Recovery (%)
Atenolol	80 - 100[1][2]
Des(isopropylamino) Atenolol Diol-d5	Consistent with Atenolol

Visualizations

Diagram 1: Experimental Workflow for Atenolol Quantification

Caption: Workflow for atenolol quantification in plasma.

Diagram 2: Logical Relationship in Internal Standard Method

Caption: Role of the internal standard in quantification.

References

• 1. A new LC-MS/MS bioanalytical method for atenolol in human plasma and milk - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Studies on the pharmacokinetics and pharmacodynamics of atenolol in man - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Pharmacokinetics, pharmacology of atenolol and effect of renal disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. go.drugbank.com [go.drugbank.com]
• 6. Studies on the pharmacokinetics and pharmacodynamics of atenolol in man | Semantic Scholar [semanticscholar.org]
• 7. A highly sensitive LC-MS/MS method capable of simultaneously quantitating celiprolol and atenolol in human plasma for a cassette cold-microdosing study [pubmed.ncbi.nlm.nih.gov]
• 8. ssi.shimadzu.com [ssi.shimadzu.com]
• 9. psecommunity.org [psecommunity.org]
• 10. mdpi.com [mdpi.com]

Technical Notes & Optimization

Overcoming matrix effects with Des(isopropylamino) Atenolol Diol-d5

Welcome to the technical support center for Des(isopropylamino) Atenolol (B1665814) Diol-d5. This resource is designed to assist researchers, scientists, and drug development professionals in utilizing this stable isotope-labeled internal standard to overcome matrix effects in the quantitative analysis of its parent compound, Des(isopropylamino) Atenolol Diol, and structurally similar analytes.

Frequently Asked Questions (FAQs)

Q1: What is Des(isopropylamino) Atenolol Diol-d5 and what is its primary application?

A1: Des(isopropylamino) Atenolol Diol-d5 is the deuterium-labeled form of Des(isopropylamino) Atenolol Diol, a metabolite of the beta-blocker atenolol. Its primary application is as a stable isotope-labeled internal standard (SIL-IS) for quantitative analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS).[1][2][3][4] Using a SIL-IS is considered the gold standard for compensating for matrix effects and improving the reliability of quantitation.[5]

Q2: What are matrix effects and why are they a concern in bioanalysis?

A2: Matrix effects occur when components of a sample matrix (e.g., plasma, urine, tissue homogenates) interfere with the ionization of the target analyte in the mass spectrometer's ion source.[6][7] These effects can lead to either ion suppression (decreased analyte signal) or ion enhancement (increased analyte signal).[7][8] This variability is a significant source of imprecision and inaccuracy in quantitative LC-MS/MS analyses.[6]

Q3: How does Des(isopropylamino) Atenolol Diol-d5 help overcome matrix effects?

A3: As a SIL-IS, Des(isopropylamino) Atenolol Diol-d5 is chemically and physically almost identical to the unlabeled analyte.[9][10] It is therefore expected to have the same extraction efficiency and co-elute chromatographically.[6] By co-eluting, both the analyte and the internal standard are exposed to the same interfering matrix components at the same time.[9] Consequently, they should experience the same degree of ion suppression or enhancement.[9] Quantification is based on the ratio of the analyte's signal to the internal standard's signal, which remains consistent even if the absolute signals fluctuate due to matrix effects, thus ensuring accurate measurement.[7]

Troubleshooting Guides

Problem 1: I am observing significant signal suppression for my analyte even when using Des(isopropylamino) Atenolol Diol-d5.

This issue suggests that the internal standard is not fully compensating for the matrix effect. Several factors could be responsible:

• Chromatographic Separation: Even minor differences in retention time between the analyte and the SIL-IS can expose them to different matrix components, resulting in differential ion suppression.[11] This is known as the deuterium (B1214612) isotope effect, which can sometimes cause the deuterated compound to elute slightly earlier.

• High Concentration of Co-eluting Matrix Components: Extremely high levels of interfering compounds can disproportionately suppress the ionization of both the analyte and the internal standard, leading to inaccurate quantification.[11]

• Internal Standard Concentration: An excessively high concentration of the internal standard can lead to self-suppression or interfere with the analyte's ionization.[11]

Solutions:

• Verify Co-elution: Carefully overlay the chromatograms for the analyte and Des(isopropylamino) Atenolol Diol-d5. They should overlap perfectly. If separation is observed, chromatographic method optimization is necessary.[9][11]

• Optimize Sample Preparation: Enhance the cleanup procedure to remove more of the interfering matrix components. Techniques like solid-phase extraction (SPE) are generally more effective than simpler methods like protein precipitation.[7][11]

• Dilute the Sample: Diluting the sample can lower the concentration of matrix components, thereby reducing ion suppression.[11] However, ensure the analyte concentration remains above the lower limit of quantification (LLOQ).

• Adjust Internal Standard Concentration: Optimize the concentration of Des(isopropylamino) Atenolol Diol-d5 to be within the linear dynamic range and at a similar response level to the analyte.

Problem 2: My results are inconsistent and irreproducible across different sample lots (e.g., different batches of plasma).

This variability often points to differences in the composition of the sample matrix between lots, leading to varying degrees of matrix effects.

Solutions:

• Matrix-Matched Calibrators and QCs: Prepare all calibration standards and quality control samples in the same biological matrix as the unknown samples.[11] This helps to normalize the matrix effects across the entire analytical run.

• Improve Chromatographic Resolution: Enhance the separation between the analyte and the regions of the chromatogram where significant ion suppression occurs. A post-column infusion experiment can identify these regions.[11]

• Evaluate Different Extraction Methods: The efficiency of matrix component removal can vary between different sample preparation techniques. Compare the performance of protein precipitation, liquid-liquid extraction (LLE), and solid-phase extraction (SPE).

Quantitative Data Summary

The following table summarizes typical parameters for the analysis of atenolol (a related compound) in biological fluids, which can serve as a starting point for method development with Des(isopropylamino) Atenolol Diol.

Parameter	Plasma
Linearity Range	5-150 ng/mL[12], 10-1000 ng/mL[13], 1-800 ng/mL[14][15]
Sample Volume	0.5 mL[12][13]
Extraction Method	Liquid-Liquid Extraction[12][13], Protein Precipitation[14][15]
Detection Limit (LOD)	1.5 ng/mL[12]
Quantification Limit (LOQ)	5 ng/mL[12]
Mean Recovery	~98.4%[12]

Experimental Protocols

1. Plasma Sample Preparation using Protein Precipitation

This protocol is a general guideline for the extraction of small molecules from plasma.

• Sample Aliquoting: Pipette 100 µL of plasma (blank, standard, QC, or unknown) into a 1.5 mL microcentrifuge tube.

• Internal Standard Spiking: Add 25 µL of Des(isopropylamino) Atenolol Diol-d5 working solution (e.g., at 200 ng/mL in methanol) to each tube.

• Protein Precipitation: Add 300 µL of ice-cold acetonitrile (B52724) to each tube.

• Vortexing: Vortex the tubes vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge the samples at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube or a 96-well plate.

• Evaporation (Optional): Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the residue in 100 µL of the mobile phase starting composition (e.g., 95% Water with 0.1% Formic Acid: 5% Acetonitrile).

• Injection: Inject an appropriate volume (e.g., 5-10 µL) into the LC-MS/MS system.

2. LC-MS/MS Analysis Parameters (Example)

These are starting parameters and should be optimized for your specific instrumentation and application.

Parameter	Setting
LC Column	C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Gradient	5% B to 95% B over 3 minutes, hold for 1 min, re-equilibrate for 1 min
Ion Source	Electrospray Ionization (ESI), Positive Mode
Ion Source Temp.	500°C
Capillary Voltage	3.5 kV
Detection Mode	Multiple Reaction Monitoring (MRM)

Note: Specific MRM transitions for the analyte and Des(isopropylamino) Atenolol Diol-d5 must be determined by direct infusion and optimization.

Visualizations

Caption: Mechanism of matrix effect compensation using an internal standard.

Caption: General workflow for bioanalysis using a SIL internal standard.

Caption: Logical troubleshooting workflow for common matrix effect issues.

References

• 1. clearsynth.com [clearsynth.com]
• 2. scbt.com [scbt.com]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. researchgate.net [researchgate.net]
• 6. waters.com [waters.com]
• 7. longdom.org [longdom.org]
• 8. zefsci.com [zefsci.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. academic.oup.com [academic.oup.com]
• 13. academic.oup.com [academic.oup.com]
• 14. A new LC-MS/MS bioanalytical method for atenolol in human plasma and milk - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. scispace.com [scispace.com]

Technical Support Center: Atenolol Impurity Quantification

Welcome to the technical support center for atenolol (B1665814) impurity quantification. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and refine their analytical methodologies for accurate impurity profiling of atenolol.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities of atenolol?

A1: Atenolol impurities can originate from the manufacturing process or as degradation products. Common impurities include:

• Synthesis-Related Impurities: These are byproducts formed during the synthesis of atenolol. Examples include Impurity A (4-Hydroxyphenylacetamide), Impurity C (4-(2,3-Epoxypropoxy)phenylacetamide), and Impurity D (4-(3-Chloro-2-hydroxypropoxy)benzeneacetamide).[1]

• Degradation Products: These can form due to exposure to environmental factors like light, heat, or humidity.[2] Forced degradation studies have shown that atenolol is susceptible to degradation under oxidative, alkaline, and photolytic conditions.[3]

• N-Nitroso-Atenolol: This is a mutagenic and potentially carcinogenic impurity that can form when nitrosating agents interact with atenolol, which contains a secondary amine group.[4][5]

Q2: Which analytical techniques are most suitable for atenolol impurity quantification?

A2: High-Performance Liquid Chromatography (HPLC) is the most widely used technique for the determination of atenolol and its impurities in pharmaceutical formulations.[2][6] Liquid Chromatography-Mass Spectrometry (LC-MS) offers enhanced specificity and sensitivity, which is particularly useful for identifying and quantifying impurities in complex matrices and for detecting trace-level impurities like N-nitroso-atenolol.[2][4][6]

Q3: What are the typical acceptance criteria for individual and total impurities in atenolol?

A3: According to some standards, the acceptance criteria for impurities in atenolol are:

• Individual Impurities: Not more than (NMT) 0.25%.

• Total Impurities: Not more than 1.0%.[7] It is important to consult the relevant pharmacopeia (e.g., USP, BP) for the specific limits applicable to your product.

Troubleshooting Guide

This guide addresses common issues encountered during the HPLC analysis of atenolol impurities.

Problem	Potential Cause(s)	Recommended Solution(s)
Poor Peak Shape (Tailing or Fronting)	1. Inappropriate mobile phase pH. 2. Column degradation or contamination. 3. Sample solvent mismatch with the mobile phase.	1. Adjust the mobile phase pH. For atenolol, a basic compound, a pH around 3.0 is often used.[8] 2. Wash the column with a strong solvent or replace it if necessary. 3. Dissolve the sample in the mobile phase or a solvent with a similar composition.
Co-elution of Impurities or Impurity with Atenolol	1. Inadequate mobile phase composition. 2. Incorrect column selection. 3. Suboptimal flow rate.	1. Modify the mobile phase composition by changing the organic solvent ratio or the buffer concentration.[9] 2. Use a high-resolution column, such as a C18 column, which is commonly used for atenolol impurity separation.[8][10] Consider a mixed-mode column for enhanced selectivity.[9] 3. Optimize the flow rate. A lower flow rate can sometimes improve resolution.
Low Sensitivity / Poor Signal-to-Noise Ratio	1. Incorrect detection wavelength. 2. Low sample concentration. 3. Detector malfunction.	1. Set the UV detector to a wavelength where atenolol and its impurities have maximum absorbance, typically around 226 nm.[7][8] 2. Increase the sample concentration, ensuring it remains within the linear range of the method. 3. Check the detector lamp and perform necessary maintenance.
Inconsistent Retention Times	1. Fluctuations in mobile phase composition. 2. Temperature variations. 3. Pump malfunction or leaks.	1. Ensure the mobile phase is well-mixed and degassed.[7] 2. Use a column oven to maintain a consistent temperature. 3. Check the HPLC system for leaks and ensure the pump is delivering a constant flow.
Appearance of Extraneous Peaks	1. Contaminated mobile phase or diluent. 2. Sample degradation after preparation. 3. Carryover from previous injections.	1. Use high-purity solvents and freshly prepared mobile phase. 2. Analyze samples as soon as possible after preparation. 3. Implement a robust needle wash program and inject a blank solvent between samples.

Experimental Protocols

Method 1: Reversed-Phase HPLC for Atenolol and Manufacturing Impurities

This method is based on a published high-performance liquid chromatographic procedure for the complete resolution and determination of atenolol and its manufacturing impurities.[8]

• Column: µBondapak C18, 300 x 3.9 mm i.d.

• Mobile Phase: Methanol and 25 mM potassium dihydrogen orthophosphate (containing 0.06% v/v dibutylamine) in a ratio of 20:80 (v/v), with the pH adjusted to 3.0.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 226 nm.

• Sample Preparation: Dissolve the sample in the mobile phase to achieve a suitable concentration (e.g., within the linear range of 1.5-510.0 µg/mL).

Method 2: Stability-Indicating HPLC Method

This method is designed to separate atenolol from its degradation products.[11]

• Column: C8, 250 mm x 4.6 mm i.d., 5 µm.

• Mobile Phase: A mixture of acetonitrile, methanol, and 0.02 M phosphate (B84403) buffer (pH 5) in a ratio of 20:20:60 (v/v/v).

• Flow Rate: 1.0 mL/min.

• Detection: UV at 226 nm.

• Internal Standard: Pindolol.

• Sample Preparation: Prepare the sample solution in the mobile phase. The method has demonstrated linearity in the range of 0.05-10 µg/mL.[11]

Quantitative Data Summary

Parameter	Method 1 (Manufacturing Impurities)[8]	Method 2 (Stability-Indicating)[11]	LC-MS/MS for N-Nitroso-Atenolol[4]
Linearity Range	1.5 - 510.0 µg/mL	0.05 - 10 µg/mL	0.5 - 80 ng/mL
Limit of Detection (LOD)	Not specified	0.01 µg/mL	0.2 ng/mL
Limit of Quantification (LOQ)	Not specified	0.03 µg/mL	0.5 ng/mL
Repeatability (RSD)	0.27%	Not specified	Not specified

Visualizations

Troubleshooting Workflow for Atenolol Impurity Analysis

Caption: Troubleshooting workflow for HPLC-based atenolol impurity analysis.

General Workflow for Atenolol Impurity Quantification

Caption: General experimental workflow for atenolol impurity quantification.

References

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. veeprho.com [veeprho.com]
• 3. ijprajournal.com [ijprajournal.com]
• 4. mdpi.com [mdpi.com]
• 5. Limit for Nitroso Atenolol - Limits of Nitrosamines - Nitrosamines Exchange [nitrosamines.usp.org]
• 6. phmethods.net [phmethods.net]
• 7. drugfuture.com [drugfuture.com]
• 8. The assay and resolution of the beta-blocker atenolol from its related impurities in a tablet pharmaceutical dosage form - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. helixchrom.com [helixchrom.com]
• 10. agilent.com [agilent.com]
• 11. longdom.org [longdom.org]

Technical Support Center: Analysis of Polar Impurities of Atenolol

Welcome to the technical support center for the analysis of polar impurities in atenolol (B1665814). This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during experimental analysis.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why are my chromatographic peaks for atenolol and its polar impurities showing significant tailing?

A: Peak tailing is a common issue when analyzing basic compounds like atenolol. It is often caused by secondary interactions between the analyte and the stationary phase.

• Cause 1: Silanol (B1196071) Interactions: Free silanol groups on the surface of silica-based columns can interact strongly with the basic amine group of atenolol, leading to tailing.[1][2]

• Troubleshooting:

  • Mobile Phase pH: Adjust the mobile phase pH. A low pH (around 3) ensures that atenolol is fully protonated and reduces interactions with silanols.[3][4]

  • Competing Base: Add a competing amine, such as triethylamine (B128534) or dibutylamine, to the mobile phase.[5][6] These agents bind to the active silanol sites, minimizing their interaction with the analyte.

  • Column Choice: Use a modern, high-purity, end-capped column or a column specifically designed for basic compounds.

• Cause 2: Column Overload: Injecting a sample that is too concentrated can saturate the stationary phase, resulting in peak distortion.[7][8]

• Troubleshooting:

  • Dilute the sample and reinject. If peak shape improves, the original sample was overloaded.

• Cause 3: Column Contamination: Accumulation of contaminants on the column frit or at the head of the column can disrupt the flow path, causing peak distortion for all analytes.[1][4][7]

• Troubleshooting:

  • Replace the guard column if one is in use.[1]

  • Back-flush the analytical column to remove particulates from the inlet frit.[8]

// Nodes start [label="Peak Tailing Observed", fillcolor="#FBBC05", fontcolor="#202124"]; check_all_peaks [label="Does tailing affect\nall peaks?", shape=diamond, style="filled", fillcolor="#FFFFFF", fontcolor="#202124"]; check_basic_compounds [label="Are affected peaks\nbasic compounds?", shape=diamond, style="filled", fillcolor="#FFFFFF", fontcolor="#202124"];

// Troubleshooting Paths system_issue [label="Potential System Issue:\n- Extra-column volume\n- Column contamination/void\n- Blocked frit", fillcolor="#EA4335", fontcolor="#FFFFFF"]; silanol_interaction [label="Likely Silanol Interaction", fillcolor="#4285F4", fontcolor="#FFFFFF"]; overload_issue [label="Potential Overload Issue", fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Solutions solution_system [label="Action:\n1. Check fittings for dead volume.\n2. Replace guard column.\n3. Back-flush/replace column.", fillcolor="#34A853", fontcolor="#FFFFFF"]; solution_silanol [label="Action:\n1. Lower mobile phase pH (e.g., pH 3).\n2. Add competing base (e.g., TEA).\n3. Use end-capped column.", fillcolor="#34A853", fontcolor="#FFFFFF"]; solution_overload [label="Action:\n1. Dilute sample.\n2. Reduce injection volume.", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Connections start -> check_all_peaks; check_all_peaks -> system_issue [label="Yes"]; check_all_peaks -> check_basic_compounds [label="No, only some peaks"]; system_issue -> solution_system;

check_basic_compounds -> silanol_interaction [label="Yes"]; check_basic_compounds -> overload_issue [label="No"]; silanol_interaction -> solution_silanol; overload_issue -> solution_overload; } Caption: Troubleshooting workflow for HPLC peak tailing.

Q2: How can I improve the resolution between atenolol and its closely eluting polar impurities?

A: Achieving baseline separation between the main atenolol peak and its structurally similar polar impurities requires careful method optimization.

• Strategy 1: Mobile Phase Optimization:

  • Organic Modifier: Vary the ratio of the organic solvent (e.g., methanol (B129727), acetonitrile) to the aqueous buffer. A lower organic content generally increases retention and may improve the resolution of early-eluting polar impurities.

  • pH Adjustment: The pH of the mobile phase is critical. Adjusting the pH can alter the ionization state of both atenolol and its impurities, thereby changing their retention and selectivity. A study found that a pH of 5 was optimal for their specific method, though a range of 3-6 was investigated.[9]

  • Buffer Concentration: The concentration of the buffer can influence peak shape and retention. An optimal concentration, such as 0.02 M phosphate (B84403) buffer, has been shown to provide good chromatographic performance.[9]

• Strategy 2: Stationary Phase Selection:

  • If co-elution persists on a standard C18 column, consider a different stationary phase. A C8 column may offer different selectivity.[10]

  • For highly polar impurities, a mixed-mode column (combining reversed-phase and cation-exchange mechanisms) can provide unique selectivity and improved retention.[11]

• Strategy 3: Gradient Elution:

  • Employing a gradient elution, where the mobile phase composition changes over time, can effectively resolve compounds with different polarities in a single run.[12]

// Nodes start [label="Poor Resolution Observed", fillcolor="#FBBC05", fontcolor="#202124"]; optimize_mp [label="Optimize Mobile Phase", fillcolor="#4285F4", fontcolor="#FFFFFF"]; change_column [label="Change Stationary Phase", fillcolor="#4285F4", fontcolor="#FFFFFF"]; use_gradient [label="Implement Gradient Elution", fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Sub-options for Mobile Phase sub_mp_ratio [label="Adjust Organic/Aqueous Ratio", fillcolor="#FFFFFF", fontcolor="#202124"]; sub_mp_ph [label="Modify pH", fillcolor="#FFFFFF", fontcolor="#202124"]; sub_mp_buffer [label="Vary Buffer Concentration", fillcolor="#FFFFFF", fontcolor="#202124"];

// Sub-options for Column sub_col_chem [label="Try Different Chemistry\n(e.g., C8, Phenyl)", fillcolor="#FFFFFF", fontcolor="#202124"]; sub_col_mixed [label="Use Mixed-Mode Column", fillcolor="#FFFFFF", fontcolor="#202124"];

// Result end_node [label="Resolution Achieved", shape=ellipse, style="filled", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Connections start -> optimize_mp; optimize_mp -> {sub_mp_ratio, sub_mp_ph, sub_mp_buffer} [arrowhead=none]; {sub_mp_ratio, sub_mp_ph, sub_mp_buffer} -> change_column [label="If resolution is still poor"]; change_column -> {sub_col_chem, sub_col_mixed} [arrowhead=none]; {sub_col_chem, sub_col_mixed} -> use_gradient [label="If resolution is still poor"]; use_gradient -> end_node; } Caption: Decision tree for improving chromatographic resolution.

Q3: What are the expected polar impurities from forced degradation of atenolol?

A: Forced degradation studies are essential to demonstrate the stability-indicating nature of an analytical method. Atenolol shows susceptibility to degradation under specific stress conditions.[13][14]

• Alkaline and Oxidative Stress: Atenolol is particularly labile under alkaline and oxidative conditions.[13]

• Photolytic Stress: The drug also degrades upon exposure to light.[13][15] Photodegradation is found to increase as the pH decreases.[15]

• Stable Conditions: It is generally stable under neutral, acidic, and thermal stress.[13]

The table below summarizes common degradation products identified under various stress conditions.

Stress Condition	Resulting Impurity / Degradation Product	Reference
Oxidative	DP-I (structure varies based on study)	[13]
Alkaline	DP2 and DP3 (hydrolysis products)	[13]
Photolytic	DP-IV, 2-(4-hydroxyphenyl)acetamide	[13][15]
Biodegradation	Atenolol Acid (from microbial hydrolysis of the amide)	[16]

// Nodes atenolol [label="Atenolol", fillcolor="#FFFFFF", fontcolor="#202124"];

// Stress Conditions oxidative [label="Oxidative Stress\n(e.g., H₂O₂)", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"]; alkaline [label="Alkaline Stress\n(e.g., NaOH)", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"]; photolytic [label="Photolytic Stress\n(e.g., UV Light)", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"]; stable [label="Stable Conditions\n(Acidic, Neutral, Thermal)", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Degradation Products dp1 (B1576897) [label="Oxidative Degradants", fillcolor="#FBBC05", fontcolor="#202124"]; dp2_3 [label="Hydrolysis Products", fillcolor="#FBBC05", fontcolor="#202124"]; dp4 [label="Photodegradation Products", fillcolor="#FBBC05", fontcolor="#202124"]; no_degradation [label="No Significant Degradation", fillcolor="#FBBC05", fontcolor="#202124"];

// Connections atenolol -> oxidative; atenolol -> alkaline; atenolol -> photolytic; atenolol -> stable;

oxidative -> dp1 [label="Forms"]; alkaline -> dp2_3 [label="Forms"]; photolytic -> dp4 [label="Forms"]; stable -> no_degradation [label="Results in"]; } Caption: Relationship between stress conditions and atenolol degradation.

Experimental Protocols

General Stability-Indicating HPLC Method

This section provides a typical experimental protocol for the analysis of atenolol and its related substances using RP-HPLC. This method is a composite based on several validated procedures found in the literature and serves as a robust starting point for method development.[3][5][9][10]

Objective: To separate atenolol from its potential polar impurities and degradation products.

Table of Chromatographic Conditions:

Parameter	Recommended Condition	Notes
Column	C18 or C8, 150-250 mm x 4.6 mm, 5 µm	A C18 column is a common first choice.[5][12] A C8 column can offer alternative selectivity.[10]
Mobile Phase	Acetonitrile (B52724)/Methanol/Phosphate Buffer	A common mixture is Acetonitrile:Methanol:0.02 M Phosphate Buffer (20:20:60, v/v/v).[9][10]
pH	3.0 - 5.0 (Adjusted with phosphoric acid)	pH 3.0 is often used to ensure good peak shape for the basic analyte.[3][5]
Flow Rate	0.6 - 1.0 mL/min	A flow rate of 1.0 mL/min is typical.[5][9]
Detection	UV at 226 nm	Atenolol has a UV maximum at 226 nm, providing high sensitivity.[5][9][10]
Column Temp.	Ambient or 35°C	Maintaining a constant temperature improves retention time reproducibility.
Injection Vol.	10 - 20 µL	Volume can be adjusted based on sample concentration and sensitivity requirements.
Diluent	Mobile Phase	Using the mobile phase as the diluent is recommended to avoid peak distortion.[4]

Procedure:

• Mobile Phase Preparation:

  • Prepare the 0.02 M potassium dihydrogen phosphate buffer by dissolving the appropriate amount in HPLC-grade water.

  • Adjust the pH to the desired value (e.g., 3.0) using dilute phosphoric acid.

  • Filter the buffer through a 0.45 µm membrane filter.

  • Mix the buffer with HPLC-grade methanol and acetonitrile in the specified ratio (e.g., 20:20:60).

  • Degas the final mobile phase mixture by sonication or vacuum degassing before use.[17]

• Standard Solution Preparation:

  • Accurately weigh about 25 mg of atenolol reference standard into a 25 mL volumetric flask.

  • Dissolve and dilute to volume with the mobile phase to obtain a concentration of approximately 1 mg/mL.

  • Further dilute this stock solution as needed to prepare working standards and linearity solutions (e.g., 0.05-10 µg/mL).[9]

• Sample Solution Preparation:

  • For bulk drug analysis, prepare a solution with a concentration similar to the primary standard solution.

  • For dosage forms (tablets), weigh and finely powder a representative number of tablets. Transfer an amount of powder equivalent to 50 mg of atenolol into a 50 mL volumetric flask, add diluent, sonicate to dissolve, and dilute to volume. Filter the solution through a 0.45 µm syringe filter before injection.

• Chromatographic Analysis:

  • Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

  • Perform a blank injection (diluent) to ensure no interfering peaks are present.

  • Inject the standard solution multiple times (e.g., n=5) to verify system suitability parameters (e.g., peak tailing, theoretical plates, and reproducibility).

  • Inject the sample solutions for analysis.

  • Identify impurities based on their relative retention times with respect to the main atenolol peak.

References

• 1. waters.com [waters.com]
• 2. youtube.com [youtube.com]
• 3. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 4. agilent.com [agilent.com]
• 5. The assay and resolution of the beta-blocker atenolol from its related impurities in a tablet pharmaceutical dosage form - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. agilent.com [agilent.com]
• 7. [3]Troubleshooting HPLC- Tailing Peaks [restek.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. longdom.org [longdom.org]
• 10. researchgate.net [researchgate.net]
• 11. helixchrom.com [helixchrom.com]
• 12. researchgate.net [researchgate.net]
• 13. ijprajournal.com [ijprajournal.com]
• 14. researchgate.net [researchgate.net]
• 15. Photodegradation studies on Atenolol by liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. HPLC Troubleshooting Guide [sigmaaldrich.com]

Technical Support Center: Mass Spectrometer Source Optimization for Deuterated Compounds

Welcome to the technical support center for the optimization of mass spectrometer sources for the analysis of deuterated compounds. This resource is tailored for researchers, scientists, and drug development professionals to provide clear and actionable guidance on troubleshooting common issues and frequently asked questions encountered during their experiments.

Troubleshooting Guide

This guide addresses specific issues you may encounter when analyzing deuterated compounds by mass spectrometry.

Problem	Potential Cause(s)	Suggested Solution(s)
Poor Signal Intensity or Sensitivity	Inefficient ionization of the deuterated compound.[1] Instrument not properly tuned or calibrated.[1][2] Incorrect concentration of the internal standard.[2]	1. Verify the concentration of your working solution.[2] 2. Perform a systematic optimization of the ion source parameters (see --INVALID-LINK--). 3. Ensure the mass spectrometer is properly tuned and calibrated for the mass range of interest.[1][2]
In-source Fragmentation of Deuterated Compound	The cone, fragmentor, or orifice voltage is set too high, causing the deuterated compound to fragment in the ion source.[3]	1. Systematically decrease the cone/fragmentor/orifice voltage in small increments. 2. Monitor the intensity of the precursor ion and any fragment ions. 3. Select a voltage that maximizes the precursor ion signal while minimizing fragmentation.[3]
Chromatographic Separation of Analyte and Deuterated Standard (Isotope Effect)	The difference in mass between hydrogen and deuterium (B1214612) can lead to slight differences in physicochemical properties, causing the deuterated compound to elute slightly earlier in reverse-phase chromatography.[2][3][4]	1. Optimize the chromatographic method by adjusting the gradient, mobile phase composition, or column temperature to improve co-elution.[3][5] 2. If the shift is significant, consider using an internal standard with fewer deuterium atoms, provided there is still a sufficient mass difference.[3] 3. For challenging separations, consider using a ¹³C or ¹⁵N labeled internal standard, which typically have negligible retention time shifts.[3][6]
Inconsistent Analyte/Internal Standard Response Ratio	Hydrogen-Deuterium (H/D) back-exchange with protic solvents.[5][7] Differential matrix effects due to chromatographic separation.[2][5]	1. Ensure the deuterium labels are on stable, non-exchangeable positions of the molecule.[2] 2. Avoid highly acidic or basic mobile phases if the label is on a labile position.[2][7] 3. Optimize chromatography to ensure complete co-elution of the analyte and internal standard.[4] (See --INVALID-LINK--)
Presence of Unlabeled Analyte Signal in Deuterated Standard	Isotopic impurity of the deuterated standard. H/D back-exchange occurring during sample preparation or storage.[5][7]	1. Analyze the deuterated standard by itself to check for the presence of the unlabeled analyte.[5] 2. Verify the isotopic purity of the standard from the certificate of analysis or by high-resolution mass spectrometry.[2][8] 3. Investigate the stability of the deuterated standard under your experimental conditions (see --INVALID-LINK--).

Frequently Asked Questions (FAQs)

Q1: What is the "isotope effect" and how does it affect my analysis?

A1: The isotope effect refers to the subtle differences in physicochemical properties between a deuterated compound and its non-deuterated counterpart due to the mass difference between deuterium and hydrogen.[2] In liquid chromatography-mass spectrometry (LC-MS), this can manifest as a slight shift in chromatographic retention time, with the deuterated compound often eluting slightly earlier in reversed-phase systems.[2][3] This can be problematic if it leads to incomplete co-elution of the analyte and the internal standard, potentially causing differential matrix effects and impacting the accuracy of quantification.[4][5]

Q2: How can I minimize Hydrogen-Deuterium (H/D) back-exchange?

A2: H/D back-exchange occurs when deuterium atoms on your standard are replaced by hydrogen atoms from the solvent or matrix.[7] To minimize this:

• Use standards with deuterium labels on stable positions: Labels on carbon atoms are generally stable, while those on heteroatoms (O, N, S) can be labile, especially under acidic or basic conditions.[2]

• Control pH: Avoid extreme pH conditions in your mobile phase and sample diluent if your standard has labile deuterium atoms.[7]

• Solvent choice: If possible, use aprotic solvents during sample preparation and minimize the time the sample spends in protic solvents.

• Temperature: Keep sample storage and handling temperatures as low as is practical.

Q3: Which ionization technique is best for deuterated compounds?

A3: Soft ionization techniques are generally preferred for the analysis of deuterated compounds because they minimize fragmentation and provide a clear molecular ion, which is crucial for confirming the degree of deuteration and for quantification.[9]

• Electrospray Ionization (ESI): Ideal for polar and non-volatile compounds and is easily coupled with liquid chromatography.[9]

• Atmospheric Pressure Chemical Ionization (APCI): Better suited for less polar and more thermally stable compounds.[9]

• Matrix-Assisted Laser Desorption/Ionization (MALDI): A high-throughput option that can be useful for a wide range of compounds, including those in complex matrices.[9]

Q4: What are the key ion source parameters to optimize for deuterated compounds?

A4: A systematic optimization of the following ESI source parameters is critical for achieving a stable and intense signal for your deuterated analyte:

• Spray Voltage: Essential for establishing a stable spray.[3]

• Nebulizer and Drying Gas Flow Rates: These aid in the desolvation of the analyte.[3]

• Drying Gas Temperature: This also influences desolvation.[3]

• Cone/Fragmentor/Orifice Voltage: This voltage is crucial for ion transmission and can cause in-source fragmentation if set too high.[3]

Q5: Why is the peak shape of my deuterated standard different from my analyte?

A5: Discrepancies in peak shape can be caused by several factors:

• Co-eluting interferences: The deuterated standard may have an impurity that co-elutes with it.

• Suboptimal source conditions: Inefficient ionization can lead to poor peak shapes. A systematic optimization of the source parameters is recommended.[3]

• Column overload: If the concentration of the internal standard is too high, it can lead to peak fronting or tailing.

Experimental Protocols

Experimental Protocol 1: Systematic Optimization of ESI Source Parameters

Objective: To determine the optimal ESI source parameters for maximizing the signal intensity and stability of a deuterated compound and its corresponding analyte.

Methodology:

• Infusion Analysis:

  • Prepare a solution of the analyte and the deuterated internal standard in the mobile phase at a concentration that yields a reasonable signal.

  • Infuse this solution directly into the mass spectrometer at a constant flow rate (e.g., 5-10 µL/min).[3]

• Systematic Parameter Optimization (One-Factor-at-a-Time):

  • Spray Voltage: While infusing the solution, gradually increase the spray voltage from a low value until a stable signal is observed. Continue to increase the voltage and monitor the signal intensity. Record the voltage that provides the highest and most stable signal.[3]

  • Nebulizer Gas Pressure: At the optimal spray voltage, vary the nebulizer gas pressure and observe its effect on signal intensity and stability. Record the optimal pressure.[3]

  • Drying Gas Flow and Temperature: Sequentially optimize the drying gas flow rate and then the temperature. Monitor the signal intensity for both the analyte and the deuterated standard.[3]

  • Cone Voltage (Fragmentor/Orifice Voltage): This is a critical step. Ramp the cone voltage from a low value (e.g., 20 V) to a higher value (e.g., 150 V) and record the signal intensity of the precursor ions and any significant fragment ions for both the analyte and the deuterated standard. Select a cone voltage that maximizes the precursor ion signal while minimizing fragmentation.[3]

Typical ESI Source Parameter Ranges:

Parameter	Typical Range (Positive Ion Mode)	Typical Range (Negative Ion Mode)	Notes
Spray Voltage (V)	3000 - 5000	2500 - 4500	Aim for the lowest voltage that provides a stable spray to minimize in-source reactions.[3]
Drying Gas Temperature (°C)	250 - 350	250 - 350	Optimize for efficient desolvation without causing thermal degradation.[3]
Drying Gas Flow (L/min)	8 - 12	8 - 12	Higher flow rates can improve desolvation but may reduce sensitivity if too high.[3]
Nebulizer Gas Pressure (psi)	30 - 50	30 - 50	Dependent on the mobile phase flow rate.
Cone Voltage (V)	20 - 100	20 - 100	Compound-dependent; optimize to maximize precursor ion signal.

Note: These are general ranges, and the optimal values will vary depending on the specific instrument, compound, and mobile phase composition.[3]

Experimental Protocol 2: Evaluation of Matrix Effects

Objective: To assess the presence of ion suppression or enhancement across the chromatographic run.

Methodology:

• Post-Column Infusion Setup:

  • Use a T-junction to introduce a constant flow of a solution containing both the analyte and the deuterated internal standard into the LC flow path after the analytical column but before the mass spectrometer.[5]

• Analysis:

  • Inject a blank matrix sample (e.g., plasma, urine) onto the LC column.

  • Monitor the signal of the infused analyte and deuterated internal standard throughout the chromatographic run.

• Data Interpretation:

  • A stable baseline indicates no significant matrix effects.

  • Dips in the baseline indicate regions of ion suppression, while peaks indicate regions of ion enhancement.

  • By comparing the retention time of your analyte with the regions of suppression or enhancement, you can determine if matrix effects are a likely issue.[5]

Experimental Protocol 3: Assessment of Deuterated Standard Stability (H/D Back-Exchange)

Objective: To determine if the deuterated internal standard is stable under the experimental conditions.

Methodology:

• Sample Preparation:

  • Spike the deuterated internal standard into a blank matrix at a concentration similar to that used in the analytical method.

• Incubation:

  • Incubate the sample under the same conditions (e.g., temperature, pH, time) as a typical sample preparation.[2]

• Analysis:

  • Analyze the sample by LC-MS/MS, monitoring for the mass transition of the unlabeled analyte.[2]

• Data Interpretation:

  • A significant increase in the signal for the unlabeled analyte over time indicates that deuterium exchange is occurring.[2]

Visualizations

Caption: Workflow for systematic optimization of mass spectrometer source parameters.

Caption: Impact of H/D back-exchange on the mass of a deuterated standard.

References

• 1. gmi-inc.com [gmi-inc.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. benchchem.com [benchchem.com]
• 6. Internal standard in LC-MS/MS - Chromatography Forum [chromforum.org]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]

Technical Support Center: Analysis of Des(isopropylamino) Atenolol Diol-d5

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing in-source fragmentation of Des(isopropylamino) Atenolol Diol-d5 during mass spectrometry analysis.

Understanding In-Source Fragmentation

In-source fragmentation (ISF) is a phenomenon in mass spectrometry where ions fragment in the ion source or the interface region between the atmospheric pressure ion source and the mass analyzer. This can complicate data analysis by reducing the intensity of the precursor ion and generating fragment ions that may be misinterpreted as other components in the sample.

Frequently Asked Questions (FAQs)

Q1: What is Des(isopropylamino) Atenolol Diol-d5?

Des(isopropylamino) Atenenol Diol-d5 is a deuterated metabolite of the beta-blocker drug, Atenolol. It is also known as Atenolol EP Impurity B (for the non-deuterated form).[1][2][3][4] Its structure is characterized by the replacement of the isopropylamino group of Atenolol with a hydroxyl group, forming a diol, and the inclusion of five deuterium (B1214612) atoms for use as an internal standard in quantitative analyses.

Q2: Why is Des(isopropylamino) Atenolol Diol-d5 prone to in-source fragmentation?

Like many pharmaceutical compounds with multiple functional groups, Des(isopropylamino) Atenolol Diol-d5 possesses moieties that are susceptible to fragmentation under certain electrospray ionization (ESI) conditions. The ether linkage and the aliphatic chain with two hydroxyl groups can be particularly labile.

Q3: What are the common fragment ions observed for Atenolol and its related compounds?

While specific fragmentation data for Des(isopropylamino) Atenolol Diol-d5 is not widely published, the fragmentation of the parent drug, Atenolol, can provide insights. Common fragmentation pathways for Atenolol involve the loss of the isopropylamine (B41738) group and cleavage of the ether bond.[5][6] For the diol metabolite, fragmentation would likely involve neutral losses of water (H₂O) from the diol moiety and cleavage of the bond between the aromatic ring and the propoxy side chain.

Troubleshooting Guide: Preventing In-Source Fragmentation

This guide provides a systematic approach to troubleshoot and minimize in-source fragmentation of Des(isopropylamino) Atenolol Diol-d5.

Issue: Low abundance of the precursor ion and presence of unexpected fragment ions.

This is a classic sign of in-source fragmentation. The following steps will guide you through optimizing your mass spectrometer's source parameters to mitigate this issue.

Step 1: Adjusting Cone/Fragmentor Voltage

The cone voltage (also referred to as fragmentor voltage or declustering potential on different instruments) is a primary driver of in-source fragmentation.[7] A higher voltage increases the kinetic energy of the ions, leading to more collisions and fragmentation.

• Recommendation: Start with a low cone voltage and gradually increase it to find the optimal value that provides good ion intensity for the precursor ion with minimal fragmentation.

Step 2: Optimizing Source Temperature

Higher source temperatures can provide the thermal energy needed for fragmentation.[7]

• Recommendation: Begin with a lower source temperature and incrementally increase it. Monitor the precursor and fragment ion intensities to find a temperature that allows for efficient desolvation without inducing fragmentation.

Step 3: Modifying Mobile Phase Composition

The composition of your mobile phase can influence ionization efficiency and the extent of in-source fragmentation.

• Recommendation: The use of additives like formic acid or ammonium (B1175870) formate (B1220265) can aid in the formation of a stable protonated molecule.[8] Experiment with different concentrations of these additives. In some cases, switching from acetonitrile (B52724) to methanol (B129727) as the organic modifier can reduce fragmentation.[9]

Step 4: Adjusting Nebulizer Gas Flow

The nebulizer gas flow rate affects the size of the droplets formed in the ESI source.

• Recommendation: Optimize the nebulizer gas flow to ensure a stable spray. An unstable spray can lead to fluctuations in ion intensity and may contribute to fragmentation.

Experimental Protocols

Protocol 1: Systematic Optimization of ESI Source Parameters

This protocol outlines a systematic approach to optimize source parameters to minimize in-source fragmentation.

• Prepare a standard solution of Des(isopropylamino) Atenolol Diol-d5 at a known concentration (e.g., 100 ng/mL) in your initial mobile phase.

• Infuse the solution directly into the mass spectrometer at a constant flow rate.

• Set initial MS parameters based on general recommendations for small molecules (see Table 1).

• Vary the cone/fragmentor voltage:

  • Start at a low value (e.g., 10 V).

  • Acquire spectra in 5 V increments up to a higher value (e.g., 50 V).

  • Monitor the intensities of the precursor ion and any observed fragment ions.

  • Plot the intensities as a function of the cone voltage to determine the optimal setting.

• Optimize the source temperature:

  • Set the cone voltage to the optimum value determined in the previous step.

  • Start with a low source temperature (e.g., 100 °C).

  • Increase the temperature in 10-20 °C increments.

  • Monitor the ion intensities and select the temperature that provides the best signal-to-noise ratio for the precursor ion without significant fragmentation.

• Fine-tune other parameters:

  • Adjust the nebulizer gas flow and drying gas flow to ensure a stable and efficient spray.

  • Re-evaluate the cone voltage and source temperature after optimizing other parameters, as they can have interactive effects.

Data Presentation

Table 1: Typical Starting Parameters for LC-MS/MS Analysis of Polar Small Molecules

Parameter	Typical Starting Range	Rationale
Ionization Mode	Positive Electrospray (ESI+)	The presence of the amide group makes the molecule amenable to protonation.
Capillary Voltage	3.0 - 4.0 kV	To ensure efficient ionization.
Cone/Fragmentor Voltage	10 - 30 V	Lower end of the range to minimize in-source fragmentation.
Source Temperature	100 - 130 °C	Sufficient for desolvation of common mobile phases without causing thermal degradation.
Drying Gas Flow	8 - 12 L/min	To aid in desolvation.
Nebulizer Gas Pressure	30 - 50 psi	To generate a fine, stable spray.

Visualizations

Proposed Fragmentation Pathway

The following diagram illustrates a proposed fragmentation pathway for Des(isopropylamino) Atenolol Diol. The exact fragmentation of the deuterated analog would be similar, with a mass shift corresponding to the deuterium labeling.

Caption: Proposed fragmentation pathway for Des(isopropylamino) Atenolol Diol.

Workflow for Optimizing MS Parameters

This workflow provides a logical sequence for optimizing mass spectrometry parameters to reduce in-source fragmentation.

Caption: Systematic workflow for optimizing MS parameters to reduce in-source fragmentation.

References

• 1. Atenolol EP Impurity B | CAS Number 61698-76-8 [klivon.com]
• 2. synthinkchemicals.com [synthinkchemicals.com]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Strategies for Mitigating In-Source Fragmentation in NDSRI Analysis using LC-MS - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 8. researchgate.net [researchgate.net]
• 9. ESI ionization: How to avoid in-source fragmentation - Chromatography Forum [chromforum.org]

Technical Support Center: Troubleshooting Poor Peak Shape in Atenolol Impurity Analysis

This technical support guide provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting common issues related to poor peak shape during the analysis of atenolol (B1665814) and its impurities by High-Performance Liquid Chromatography (HPLC).

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Issue 1: Peak Tailing

Question: My atenolol peak and its impurity peaks are showing significant tailing. What are the likely causes and how can I resolve this?

Answer:

Peak tailing, where a peak has an asymmetric "tail" extending from the right side, is a common issue in the analysis of basic compounds like atenolol.[1][2] This phenomenon can compromise resolution and lead to inaccurate quantification.[3] The primary causes for peak tailing in this context are secondary interactions with the stationary phase and inappropriate mobile phase conditions.[4][5][6]

Potential Causes & Solutions:

• Secondary Silanol (B1196071) Interactions: Atenolol, being a basic compound, can interact with residual acidic silanol groups on the surface of silica-based columns, leading to peak tailing.[4][5][6]

  • Solution 1: Mobile Phase pH Adjustment: Lowering the pH of the mobile phase (typically to pH 2-3) protonates the silanol groups, minimizing these secondary interactions.[3][4]

  • Solution 2: Use of End-Capped Columns: Employing a column that is "end-capped" can reduce the number of available silanol groups for interaction.[1][4]

• Mobile Phase pH Near Analyte pKa: When the mobile phase pH is close to the pKa of atenolol (approximately 9.6), the analyte can exist in both ionized and non-ionized forms, resulting in peak asymmetry.[5]

  • Solution: Adjust the mobile phase pH to be at least 2 units away from the analyte's pKa. For atenolol, a lower pH is generally preferred to also address silanol interactions.

• Column Overload: Injecting too much sample can saturate the column, leading to peak tailing.[1][2]

  • Solution: Reduce the injection volume or dilute the sample.[1]

• Column Contamination or Degradation: Accumulation of contaminants or degradation of the stationary phase can create active sites that cause tailing.[1]

  • Solution: Use guard columns to protect the analytical column and regularly flush the column with a strong solvent.[1] If the problem persists, the column may need to be replaced.[1]

Experimental Protocol: Mobile Phase pH Optimization for Tailing Reduction

• Prepare a series of mobile phases: Start with your current mobile phase composition and prepare several variations with different pH values (e.g., pH 4.0, 3.5, 3.0, and 2.5). Use a suitable buffer, such as phosphate (B84403) buffer, and adjust the pH with phosphoric acid.

• Equilibrate the column: For each mobile phase, equilibrate the HPLC column for at least 30 minutes or until a stable baseline is achieved.

• Inject a standard solution: Inject a standard solution of atenolol and its impurities.

• Evaluate peak shape: Measure the tailing factor for the atenolol peak and any critical impurity peaks for each mobile phase condition.

• Select the optimal pH: Choose the pH that provides the most symmetrical peaks (tailing factor closest to 1.0) while maintaining adequate retention and resolution.

Data Presentation: Effect of Mobile Phase pH on Peak Tailing

Mobile Phase pH	Tailing Factor (Atenolol)	Resolution (Atenolol and Impurity X)
4.0	1.8	1.9
3.5	1.5	2.1
3.0	1.2	2.3
2.5	1.1	2.4

Illustrative data based on chromatographic principles.

Caption: Workflow for troubleshooting peak fronting.

Issue 3: Split Peaks

Question: I am observing split peaks for my analytes. What is causing this and what are the troubleshooting steps?

Answer:

Split peaks, where a single component appears as two or more peaks, can be a complex issue arising from problems with the column, the mobile phase, or the sample itself. I[1][4]t's important to first determine if all peaks are splitting or just a single peak, as this will help diagnose the root cause.

[7][8]Potential Causes & Solutions:

• If All Peaks are Split: This typically indicates a problem occurring before the separation process.

  • Blocked Inlet Frit: A partially blocked frit at the column inlet can cause the sample to be delivered unevenly to the stationary phase. [7][8] * Solution: Backflush the column. If this does not resolve the issue, the frit or the entire column may need to be replaced. [8] * Void in the Column: A void or channel in the packing material at the head of the column can disrupt the flow path. [4][8] * Solution: Replacing the column is usually the only remedy. *[8] If Only a Single Peak is Split: This suggests an issue related to the separation chemistry itself.

  • Co-eluting Impurity: The split peak may actually be two different components eluting very close together. [7][8] * Solution: Adjusting method parameters such as mobile phase composition, temperature, or flow rate can improve resolution. C[8]onsider trying a different column chemistry.

  • Sample Solvent/Mobile Phase Mismatch: Injecting a sample in a solvent that is immiscible with or much stronger than the mobile phase can cause peak splitting. [4][9] * Solution: Prepare the sample in the mobile phase whenever feasible. [7] * Analyte On-Column Transformation: Some compounds can exist in different forms (e.g., tautomers) that may separate under certain chromatographic conditions. [10] * Solution: Modifying the mobile phase pH or temperature might help to favor one form over the other.

[10]Experimental Protocol: Diagnosing the Cause of Split Peaks

• Inject a smaller sample volume: If the split peak resolves into two distinct, smaller peaks, it is likely a co-elution issue. P[7][8]roceed with method optimization to improve separation.

• Backflush the column: Disconnect the column and reconnect it in the reverse direction to the detector. Flush with a strong solvent to try and dislodge any particulate matter from the inlet frit.

• Inspect system connections: Ensure all fittings, especially between the injector and the column, are properly seated and not causing any dead volume. 4[9]. Run a column performance test: Inject a well-behaved standard to see if the splitting is specific to your atenolol sample or a general column problem.

Troubleshooting Logic for Split Peaks

References

• 1. mastelf.com [mastelf.com]
• 2. pharmaguru.co [pharmaguru.co]
• 3. uhplcs.com [uhplcs.com]
• 4. acdlabs.com [acdlabs.com]
• 5. chromtech.com [chromtech.com]
• 6. elementlabsolutions.com [elementlabsolutions.com]
• 7. chromatographytoday.com [chromatographytoday.com]
• 8. Peak Splitting in HPLC: Causes and Solutions | Separation Science [sepscience.com]
• 9. support.waters.com [support.waters.com]
• 10. bvchroma.com [bvchroma.com]

Ensuring isotopic purity of Des(isopropylamino) Atenolol Diol-d5

Welcome to the technical support center for Des(isopropylamino) Atenolol (B1665814) Diol-d5. This resource is designed for researchers, scientists, and drug development professionals to ensure the isotopic purity and integrity of this internal standard in analytical workflows. Here, you will find troubleshooting guides and frequently asked questions to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is Des(isopropylamino) Atenolol Diol-d5 and what is its primary application?

Des(isopropylamino) Atenolol Diol-d5 is the deuterated form of a metabolite of Atenolol.[1][2][3] Its primary application is as a stable isotope-labeled internal standard (SIL-IS) for the quantitative analysis of Atenolol and its metabolites in biological matrices by mass spectrometry (MS), such as in pharmacokinetic and bioequivalence studies.[4][5][6][7]

Q2: Why is the isotopic purity of a deuterated internal standard so critical?

The isotopic purity of a SIL-IS is crucial for the accuracy and reliability of quantitative bioanalysis.[8] The core principle of using a SIL-IS is that it behaves identically to the analyte during sample extraction, processing, and ionization, but is distinguishable by its mass.[9] If the deuterated standard contains a significant fraction of the unlabeled analyte (d0 impurity), it can artificially inflate the measured concentration of the analyte, particularly at the lower limit of quantification (LLOQ).[10]

Q3: What is isotopic back-exchange and why is it a concern for this molecule?

Isotopic back-exchange is an unintended chemical process where deuterium (B1214612) atoms on the internal standard are swapped with hydrogen atoms from the surrounding environment, such as from protic solvents (e.g., water, methanol) or the biological matrix itself.[10][11][12] This is a significant concern because it decreases the signal of the deuterated internal standard and increases the signal of the unlabeled analyte, leading to an overestimation of the analyte's true concentration.[10]

Q4: Which functional groups on Des(isopropylamino) Atenolol Diol-d5 are susceptible to back-exchange?

The deuterium atoms on the aromatic ring of Des(isopropylamino) Atenolol Diol-d5 are generally stable. However, the molecule contains hydroxyl (-OH) groups. Deuterium atoms placed on or near highly labile positions, such as hydroxyls or amines, are particularly susceptible to exchange.[10] The stability of the deuterium labels in Des(isopropylamino) Atenolol Diol-d5 is high because they are located on the stable dihydroxypropoxy moiety of the molecule.

Q5: What are the ideal storage and handling conditions for Des(isopropylamino) Atenolol Diol-d5?

To maintain isotopic purity and prevent degradation, proper storage and handling are essential.[13][14]

• Storage Temperature: For long-term stability, store the compound at -20°C or below as a solid.[13][14] Stock solutions, typically prepared in an anhydrous aprotic solvent, should also be stored at low temperatures.

• Atmosphere: Store the solid compound and handle solutions under an inert atmosphere like argon or nitrogen to prevent exposure to atmospheric moisture.[14][15]

• Light Protection: Use amber vials or store in the dark to protect the compound from light-induced degradation.[13]

• Solvent Choice: Use high-purity, anhydrous, aprotic solvents for preparing stock solutions whenever possible.[14][15] If aqueous or protic solvents are necessary for the analytical method, minimize the time the standard is in these solutions before analysis.

Q6: What are the regulatory expectations for the isotopic purity of internal standards?

Regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) emphasize the importance of using a well-characterized internal standard.[9][16][17] While there isn't a fixed universal value, a common industry practice is to use internal standards with an isotopic purity of 98% or higher. Crucially, the contribution of the unlabeled analyte (d0) signal in the internal standard solution should be demonstrated to be insignificant, typically less than 5% of the analyte signal at the LLOQ.[18]

Troubleshooting Guide

This guide addresses specific issues that may arise during the use of Des(isopropylamino) Atenolol Diol-d5.

Problem: My mass spectrum shows a lower-than-expected isotopic purity for a newly received standard.

Potential Cause	Recommended Solution
Incorrect Data Interpretation	Ensure you are correctly accounting for the natural isotopic abundance of other elements (e.g., ¹³C, ¹⁵N, ¹⁸O) in the molecule. These contribute to the M+1 and M+2 peaks and should be subtracted from the observed isotopic distribution.
Supplier Batch Variation	Always carefully review the Certificate of Analysis (CoA) provided by the supplier for the specific batch you received.[19] The CoA should detail the isotopic purity and the method used for its determination. If your results significantly differ, contact the supplier's technical support.
In-source Back-Exchange	Under certain mass spectrometer source conditions (e.g., high temperature, presence of residual moisture), back-exchange can occur.[12] Try optimizing source parameters, such as lowering the source temperature, and ensure the system is clean and dry.

Problem: I'm observing a gradual loss of isotopic purity in my working solutions.

Potential Cause	Recommended Solution
Inappropriate Solvent	Protic solvents like water and methanol (B129727) are sources of hydrogen and can facilitate back-exchange over time.[10] If possible, prepare stock solutions in anhydrous aprotic solvents (e.g., acetonitrile (B52724), DMSO). For working solutions in aqueous mobile phases, prepare them fresh daily and minimize storage time.
pH of the Solution	Acidic or basic conditions can catalyze hydrogen-deuterium exchange.[10] Maintain the pH of your solutions as close to neutral as possible, unless the analytical method requires a specific pH. If so, validate the stability of the internal standard under those conditions.
Moisture Contamination	Exposure to atmospheric moisture can introduce protons for exchange.[15] Ensure all vials are tightly capped. When preparing solutions, work quickly and consider using a dry or inert atmosphere. Use anhydrous grade solvents.
Improper Storage	Storing solutions at room temperature can accelerate exchange reactions.[13] Store all stock and working solutions at the recommended low temperatures (e.g., 4°C for short-term, -20°C or lower for long-term).

Problem: The internal standard response is highly variable across my analytical run.

Potential Cause	Recommended Solution
Chromatographic Separation Issues	In some cases, the deuterated standard can exhibit a slightly different retention time from the unlabeled analyte (isotopic effect). If they separate, they may be subjected to different degrees of matrix effects (ion suppression or enhancement), leading to response variability. Optimize chromatography to ensure co-elution.
Matrix Effects	The FDA and EMA guidelines require monitoring the IS response to ensure analytical reliability.[9] Significant variability can indicate inconsistent matrix effects. Review your sample extraction and clean-up procedures to ensure they are robust and reproducible.
IS Instability in Matrix	The internal standard may be unstable in the processed biological matrix. Perform stability tests by incubating the IS in the matrix at various stages of the sample preparation process (e.g., post-extraction, in autosampler) to identify where degradation or exchange might be occurring.

Quantitative Data Summary

Table 1: Example Isotopic Distribution for High-Purity Des(isopropylamino) Atenolol Diol-d5

This table shows a typical expected isotopic distribution. The actual distribution will vary by batch and should be confirmed from the Certificate of Analysis.

Isotopologue	Mass Shift	Expected Abundance (%)
d0	M+0	< 0.1%
d1	M+1	< 0.2%
d2	M+2	< 0.5%
d3	M+3	< 1.0%
d4	M+4	< 2.0%
d5	M+5	> 96%

Table 2: Relative Susceptibility of Relevant Functional Groups to Isotopic Exchange

This table provides a general guide to the lability of deuterium labels based on their chemical environment.

Functional Group	Exchangeability	Conditions Favoring Exchange
Hydroxyls (-OH)	Highly Labile	Neutral, acidic, or basic conditions
Amines (-NH2)	Highly Labile	Neutral, acidic, or basic conditions
C-D on Aromatic Ring	Very Stable	Stable under most analytical conditions
C-D on Alkyl Chain	Stable	Generally stable, unless adjacent to a highly activating group

Note: The d5 label on Des(isopropylamino) Atenolol Diol-d5 is on a stable portion of the molecule, making it an excellent internal standard.

Experimental Protocols

Protocol 1: Assessment of Isotopic Purity by High-Resolution Mass Spectrometry (HR-MS)

This protocol outlines a general procedure for verifying the isotopic purity of Des(isopropylamino) Atenolol Diol-d5.[8][19]

• Sample Preparation:

  • Prepare a stock solution of the deuterated standard in a suitable solvent (e.g., HPLC-grade acetonitrile) at a concentration of approximately 1 mg/mL.

  • Further dilute this stock solution to a working concentration of ~1 µg/mL using a 50:50 mixture of acetonitrile and water.

• Instrumentation and Method:

  • Use a high-resolution mass spectrometer (e.g., TOF, Orbitrap) capable of resolving the different isotopologues.

  • Infuse the sample directly into the mass spectrometer using a syringe pump at a flow rate of 5-10 µL/min.

  • Acquire full scan mass spectra in positive electrospray ionization (ESI+) mode. Ensure the mass range covers the expected m/z of the protonated molecule [M+H]⁺ and its isotopic cluster.

  • Set the instrument resolution to be high enough to clearly separate the peaks corresponding to the d0, d1, d2, d3, d4, and d5 species.

• Data Analysis:

  • Extract the ion signals for each isotopologue from the full scan spectrum.

  • Integrate the peak area or measure the peak intensity for each isotopic peak.

  • Calculate the relative abundance of each isotopologue as a percentage of the total abundance of all isotopic peaks.

  • Correct the observed abundances by subtracting the calculated contribution from the natural abundance of ¹³C and other isotopes.

  • The isotopic purity is reported as the percentage of the desired deuterated species (d5).

Protocol 2: Structural Confirmation and Purity Check by ¹H-NMR Spectroscopy

This protocol is used to confirm the structure and check for the presence of unlabeled impurities.

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of the Des(isopropylamino) Atenolol Diol-d5 standard.[20]

  • Dissolve the sample in ~0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or Methanol-d₄) in a clean, dry NMR tube.[21][22] The solvent choice should ensure that residual solvent peaks do not overlap with signals of interest.[23]

  • Ensure the sample is fully dissolved. If any solid particles are present, filter the solution through a small plug of glass wool into the NMR tube to prevent distortion of the magnetic field.[20][22]

• Instrumentation and Method:

  • Acquire a ¹H-NMR spectrum on a high-field NMR spectrometer (e.g., 400 MHz or higher).

  • Ensure a sufficient number of scans are acquired to achieve a good signal-to-noise ratio.

  • Use a sufficient relaxation delay to allow for complete signal relaxation for accurate integration.

• Data Analysis:

  • Examine the spectrum for signals in the regions where protons have been replaced by deuterium. The intensity of these signals should be significantly reduced or absent compared to the spectrum of the non-deuterated analogue.

  • Integrate the residual proton signals at the deuterated positions against a well-defined, non-exchangeable proton signal elsewhere in the molecule (or an internal standard).

  • This integration allows for the quantification of the percentage of non-deuterated impurity present in the sample.

Visualizations

Caption: A decision tree for troubleshooting isotopic purity issues.

Caption: Workflow for assessing a new batch of deuterated standard.

References

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. clearsynth.com [clearsynth.com]
• 3. scbt.com [scbt.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Quantitative determination of atenolol in dried blood spot samples by LC-HRMS: a potential method for assessing medication adherence. - National Genomics Data Center (CNCB-NGDC) [ngdc.cncb.ac.cn]
• 7. A highly sensitive LC-MS/MS method capable of simultaneously quantitating celiprolol and atenolol in human plasma for a cassette cold-microdosing study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. Hydrogen/deuterium exchange in mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]
• 16. salamandra.net [salamandra.net]
• 17. fda.gov [fda.gov]
• 18. reddit.com [reddit.com]
• 19. benchchem.com [benchchem.com]
• 20. NMR Sample Preparation [nmr.chem.umn.edu]
• 21. sites.bu.edu [sites.bu.edu]
• 22. researchgate.net [researchgate.net]
• 23. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Technical Support Center: Des(isopropylamino) Atenolol Diol-d5

This technical support center provides essential guidance for researchers, scientists, and drug development professionals on the stability of Des(isopropylamino) Atenolol (B1665814) Diol-d5 in solution. The following information is curated to address potential issues and questions that may arise during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for Des(isopropylamino) Atenolol Diol-d5 in a stock solution?

A1: For optimal stability, stock solutions of Des(isopropylamino) Atenolol Diol-d5 should be stored at low temperatures, with -20°C being recommended for long-term storage.[1] To prevent photodegradation, it is advisable to use amber vials or store the solutions in the dark.[1]

Q2: What solvents are recommended for preparing solutions of Des(isopropylamino) Atenolol Diol-d5?

A2: Aprotic solvents are generally preferred for dissolving deuterated standards to minimize the risk of isotopic exchange.[1] However, if aqueous solutions are necessary, it is crucial to maintain a neutral pH.

Q3: What is the primary degradation pathway for atenolol-related compounds?

A3: The main degradation route for atenolol and its related compounds is the hydrolysis of the terminal acetamide (B32628) group, which results in the formation of the corresponding carboxylic acid.[2][3]

Q4: Is there a risk of the deuterium (B1214612) labels exchanging with protons from the solvent?

A4: Yes, there is a potential for deuterium-proton exchange, particularly in acidic or basic solutions.[4] Deuterium atoms located on heteroatoms or carbons adjacent to carbonyl groups are more prone to this exchange.[1] It is crucial to position isotope labels in non-exchangeable locations.[4]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Loss of Isotopic Purity	Deuterium-proton exchange with the solvent.	When possible, use aprotic solvents. For aqueous solutions, ensure the pH is maintained near neutral.[1]
Inconsistent Analytical Results	Degradation of the compound in solution.	Prepare fresh solutions for each experiment and store them appropriately. Validate the stability of the standard under your specific experimental conditions.[1]
Appearance of Unexpected Peaks in Chromatogram	Formation of degradation products.	Conduct forced degradation studies to identify potential degradation products and ensure your analytical method can resolve them from the parent compound.

Stability Data

Condition	Observations for Atenolol	Potential Implication for Des(isopropylamino) Atenolol Diol-d5
Acidic Hydrolysis (pH 0.7)	Degradation observed after 2.5 hours at room temperature.[5]	Susceptible to degradation in acidic conditions.
Basic Hydrolysis (pH 12.0)	Degradation observed after 2.5 hours at room temperature.[5]	Susceptible to degradation in basic conditions.
Photodegradation	Photodegradation increases as the pH decreases.[6]	Should be protected from light, especially in acidic solutions.
Thermal Stress (Heating)	Stable when heated in an oven at 100°C for 3 hours.[5]	Likely stable at elevated temperatures for short periods.
Freezing	Stable after freezing at -10°C for 14 hours.[5]	Stable under frozen conditions.

Experimental Protocols

Protocol for Stability-Indicating HPLC Method

This protocol is adapted from established methods for atenolol and can be used to assess the stability of Des(isopropylamino) Atenolol Diol-d5.[5]

• Column: C8 (250 mm × 4.6 mm i.d., 5 µm)[5]

• Mobile Phase: Acetonitrile:Methanol:0.02 M Phosphate Buffer, pH 5 (20:20:60)[5]

• Flow Rate: 1 mL/min[5]

• Detection: UV at 226 nm[5]

• Internal Standard: Pindolol[5]

Visualizations

Caption: A logical workflow for assessing the stability of a deuterated internal standard in solution.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 5. longdom.org [longdom.org]
• 6. Photodegradation studies on Atenolol by liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Minimizing ion suppression in atenolol bioanalysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize ion suppression in atenolol (B1665814) bioanalysis.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a concern in atenolol bioanalysis?

Ion suppression is a type of matrix effect that occurs in liquid chromatography-mass spectrometry (LC-MS) analysis. It is the reduction in the ionization efficiency of the target analyte, in this case, atenolol, due to the presence of co-eluting compounds from the sample matrix (e.g., plasma, urine).[1][2] This leads to a decreased signal intensity, which can negatively impact the accuracy, precision, and sensitivity of the bioanalytical method.[1][2]

Q2: What are the primary causes of ion suppression in plasma samples?

The most significant contributors to ion suppression in biological matrices like plasma are phospholipids (B1166683).[3][4][5] These endogenous molecules are highly abundant in cell membranes and can co-elute with atenolol, competing for ionization in the MS source.[4][5] Other sources of ion suppression include salts, proteins, and metabolites.[6]

Q3: How can I determine if ion suppression is affecting my atenolol assay?

A common method to assess ion suppression is the post-column infusion experiment.[6][7] In this technique, a constant flow of atenolol solution is infused into the LC flow after the analytical column, while a blank, extracted matrix sample is injected. A dip in the baseline signal at the retention time of interfering components indicates the presence of ion suppression. Another approach is to compare the peak area of atenolol in a neat solution versus the peak area in a post-extraction spiked blank matrix sample. A lower peak area in the matrix sample suggests ion suppression.[1]

Q4: What are the most effective sample preparation techniques to minimize ion suppression for atenolol?

Several sample preparation techniques can effectively reduce ion suppression:

• Solid-Phase Extraction (SPE): This is a highly effective method for cleaning up complex samples and removing interfering substances like phospholipids.[5][8][9]

• Liquid-Liquid Extraction (LLE): LLE is another robust technique for separating atenolol from many endogenous matrix components.[10][11][12][13]

• Phospholipid Removal Plates/Cartridges: These are specialized products designed to selectively remove phospholipids from the sample extract, significantly reducing ion suppression.[3][14][15]

• Protein Precipitation (PPT): While simple and fast, PPT is generally less effective at removing phospholipids compared to SPE and LLE, and may result in more significant ion suppression.[1][3][5]

Troubleshooting Guide

Issue: Low or inconsistent atenolol signal intensity.

This is a common symptom of ion suppression. Follow these steps to diagnose and resolve the issue.

Step 1: Confirm Ion Suppression

• Action: Perform a post-column infusion experiment as described in FAQ Q3 .

• Expected Outcome: A noticeable dip in the atenolol signal when the blank matrix is injected confirms that ion suppression is occurring.

Step 2: Evaluate and Optimize Sample Preparation

• Action: If you are using Protein Precipitation (PPT), consider switching to a more rigorous sample cleanup method.

  • Implement a Liquid-Liquid Extraction (LLE) or Solid-Phase Extraction (SPE) protocol.

  • Incorporate a phospholipid removal step using specialized plates or cartridges.[3][14][15]

• Rationale: PPT removes proteins but leaves behind a significant amount of phospholipids and other small molecules that cause ion suppression.[1][3] LLE and SPE provide a more thorough cleanup.

Step 3: Chromatographic Optimization

• Action: Modify your LC method to achieve better separation between atenolol and the region of ion suppression identified in Step 1.

  • Adjust the gradient profile.

  • Experiment with a different stationary phase.

• Rationale: Increasing the chromatographic resolution can move the atenolol peak away from co-eluting, suppression-inducing matrix components.

Step 4: Use a Stable Isotope-Labeled Internal Standard (SIL-IS)

• Action: If not already in use, incorporate an atenolol stable isotope-labeled internal standard (e.g., atenolol-d7) into your workflow.

• Rationale: A SIL-IS co-elutes with the analyte and experiences similar ion suppression, allowing for more accurate quantification by normalizing the signal.[16] However, it's important to note that even a SIL-IS may not completely compensate for severe matrix effects if there is a slight difference in retention time.[17]

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) for Atenolol from Human Plasma

This protocol is adapted from a validated HPLC method for atenolol determination.[10][12]

Materials:

• Human plasma sample

• Atenolol standard solutions

• Metoprolol (B1676517) (Internal Standard - IS) solution (10 µg/mL)

• 1M Sodium Hydroxide (NaOH)

• Chloroform:Butanol (4:1, v/v) extraction solvent

• Methanol (B129727)

• Centrifuge tubes (10 mL, glass)

• Vortex mixer

• Centrifuge

Procedure:

• Pipette 0.5 mL of the plasma sample into a 10 mL glass centrifuge tube.

• Add the appropriate volume of atenolol standard or quality control solution.

• Add 20 µL of the 10 µg/mL metoprolol internal standard solution.

• Add 0.5 mL of 1M NaOH solution.

• Vortex the mixture for 5 seconds.

• Add 5 mL of the chloroform:butanol (4:1, v/v) extraction solvent.

• Vortex vigorously for 30 seconds.

• Centrifuge at 3,000 x g for 7 minutes.

• Carefully transfer the upper organic layer to a clean tube.

• Evaporate the organic solvent to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in a suitable volume of the mobile phase for LC-MS analysis.

Protocol 2: Solid-Phase Extraction (SPE) for Atenolol from Human Plasma

This protocol is a general procedure based on established SPE methods for atenolol.[9][18][19]

Materials:

• Human plasma sample

• Atenolol standard solutions

• Internal Standard (IS) solution

• C18 SPE cartridges

• Methanol (for conditioning and elution)

• Water (for equilibration)

• SPE vacuum manifold

Procedure:

• Conditioning: Condition the C18 SPE cartridge by passing 1 mL of methanol followed by 1 mL of water. Do not allow the cartridge to go dry.

• Sample Loading: Mix 0.5 mL of the plasma sample with the internal standard and any necessary buffers. Load the pre-treated sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of a weak organic solvent (e.g., 5% methanol in water) to remove polar interferences.

• Elution: Elute the atenolol and internal standard from the cartridge with 1 mL of methanol or another suitable organic solvent.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen. Reconstitute the residue in the mobile phase for LC-MS analysis.

Quantitative Data Summary

Table 1: Comparison of Sample Preparation Techniques for Analyte Recovery and Phospholipid Removal

Sample Preparation Technique	Atenolol Recovery (%)	Phospholipid Removal Efficiency	Reference
Protein Precipitation (PPT)	~80-100%[20]	Low (>95% phospholipids remain)[8]	[8][20]
Liquid-Liquid Extraction (LLE)	98.4%[10][11]	Moderate to High	[10][11]
Solid-Phase Extraction (SPE)	98.55%[19]	High (>97% phospholipids removed)[8]	[8][19]
Phospholipid Removal Plates	>90% (expected)[4]	Very High (>99% phospholipids removed)[4]	[4]

Visualizations

Caption: Workflow for Atenolol Bioanalysis and Ion Suppression.

Caption: Troubleshooting Ion Suppression in Atenolol Bioanalysis.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 3. spectroscopyonline.com [spectroscopyonline.com]
• 4. elementlabsolutions.com [elementlabsolutions.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Ion suppression in mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. A highly sensitive LC-MS/MS method capable of simultaneously quantitating celiprolol and atenolol in human plasma for a cassette cold-microdosing study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. academic.oup.com [academic.oup.com]
• 11. researchgate.net [researchgate.net]
• 12. HPLC method for determination of atenolol in human plasma and application to a pharmacokinetic study in Turkey - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. volcaniarchive.agri.gov.il [volcaniarchive.agri.gov.il]
• 14. waters.com [waters.com]
• 15. chromatographytoday.com [chromatographytoday.com]
• 16. waters.com [waters.com]
• 17. Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. A new LC-MS/MS bioanalytical method for atenolol in human plasma and milk - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Validation of an Analytical Method for Atenolol: A Comparative Guide Featuring Des(isopropylamino) Atenolol Diol-d5

For researchers, scientists, and professionals in drug development, the rigorous validation of analytical methods is paramount to ensure the accuracy, reliability, and reproducibility of pharmacokinetic and bioequivalence studies. This guide provides a comparative overview of analytical method validation for the beta-blocker atenolol (B1665814), with a special focus on the use of Des(isopropylamino) Atenolol Diol-d5 as a potential internal standard.

Atenolol is a widely prescribed medication for hypertension and angina pectoris.[1] Accurate quantification of atenolol in biological matrices is crucial for clinical monitoring and drug development. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a common and sensitive technique for this purpose.[2][3][4] The choice of an appropriate internal standard is critical for the robustness of an LC-MS/MS method. While various compounds have been used, a stable isotope-labeled internal standard, such as Des(isopropylamino) Atenolol Diol-d5, is theoretically the ideal choice.

Comparison of Analytical Method Performance

The following table summarizes the performance of a validated LC-MS/MS method for atenolol using a conventional internal standard, compared with the expected performance when using Des(isopropylamino) Atenolol Diol-d5. The data for the existing method is derived from published literature, while the performance for the deuterated standard is projected based on the known advantages of using stable isotope-labeled internal standards.

Validation Parameter	Existing Method (e.g., using Pantoprazole as IS)[2]	Hypothetical Method using Des(isopropylamino) Atenolol Diol-d5	Justification for Expected Improvement
Linearity (r²)	>0.999	>0.999	Stable isotope-labeled standards co-elute and have similar ionization, leading to more consistent analyte/IS peak area ratios across the concentration range.
Accuracy (%)	Within ±5%	Within ±2-3%	Co-elution and similar extraction recovery and matrix effects minimize variability, leading to higher accuracy.
Precision (RSD%)	<5%	<3%	The internal standard closely mimics the analyte's behavior during sample preparation and analysis, reducing random error and improving precision.
Recovery (%)	~98.55%	>99%	The similar chemical properties of the analyte and the deuterated standard ensure that they are extracted with nearly identical efficiency.
Limit of Quantification (LOQ)	0.5 ng/mL[5] - 200 ng/mL[2]	Potentially lower LOQ	Reduced analytical variability can lead to a better signal-to-noise ratio at lower concentrations, potentially lowering the LOQ.

Experimental Protocols

A detailed methodology for the validation of an analytical method for atenolol in human plasma using LC-MS/MS is outlined below. This protocol is based on established practices and guidelines from the U.S. Food and Drug Administration (FDA).[6][7][8][9]

Sample Preparation (Solid-Phase Extraction)

• To 200 µL of human plasma, add 20 µL of the internal standard working solution (Des(isopropylamino) Atenolol Diol-d5 in methanol).

• Vortex for 30 seconds.

• Add 500 µL of 0.1% formic acid in water and vortex.

• Load the entire sample onto a pre-conditioned C18 solid-phase extraction (SPE) cartridge.

• Wash the cartridge with 1 mL of water followed by 1 mL of 20% methanol (B129727) in water.

• Elute the analyte and internal standard with 1 mL of methanol.

• Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 200 µL of the mobile phase.

LC-MS/MS Conditions

• LC System: Agilent 1200 Series or equivalent

• Column: Phenomenex C18 (50 x 4.6 mm, 5 µm) or equivalent

• Mobile Phase: Acetonitrile: 0.1% Formic Acid in Water (gradient elution)

• Flow Rate: 0.5 mL/min

• Injection Volume: 10 µL

• MS System: Sciex API 4000 or equivalent with electrospray ionization (ESI) in positive mode

• MRM Transitions:

  • Atenolol: m/z 267.2 → 145.1

  • Des(isopropylamino) Atenolol Diol-d5: m/z 230.3 → (hypothetical fragment, to be determined experimentally)

Visualizing the Workflow and Mechanism

To better understand the experimental process and the pharmacological context of atenolol, the following diagrams are provided.

Caption: Experimental workflow for atenolol quantification.

Atenolol is a selective β1-adrenergic receptor antagonist.[1] Its mechanism of action involves blocking the effects of catecholamines, such as epinephrine, at these receptors, primarily in the heart. This leads to a reduction in heart rate, blood pressure, and cardiac contractility.

Caption: Atenolol's mechanism of action.

References

• 1. Atenolol - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. A new LC-MS/MS bioanalytical method for atenolol in human plasma and milk - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. phmethods.net [phmethods.net]
• 5. mdpi.com [mdpi.com]
• 6. labs.iqvia.com [labs.iqvia.com]
• 7. Bioanalytical Method Validation Guidance for Industry | FDA [fda.gov]
• 8. USFDA guidelines for bioanalytical method validation | PPTX [slideshare.net]
• 9. fda.gov [fda.gov]

A Comparative Guide to Internal Standards for Atenolol Bioanalysis: Des(isopropylamino) Atenolol Diol-d5 in Focus

For Researchers, Scientists, and Drug Development Professionals

In the quantitative bioanalysis of the beta-blocker atenolol (B1665814) by liquid chromatography-mass spectrometry (LC-MS), the choice of an appropriate internal standard (IS) is critical for achieving accurate and reliable results. An ideal internal standard should mimic the analyte's behavior throughout the entire analytical process, from sample preparation to detection, thereby compensating for any potential variability.[1][2] This guide provides a comparative overview of Des(isopropylamino) Atenolol Diol-d5 against other commonly employed internal standards for atenolol analysis, supported by established principles of bioanalytical method validation.

The Role of Internal Standards in LC-MS Bioanalysis

Internal standards are essential in LC-MS for correcting variations that can occur during sample handling and analysis.[2] These variations may include analyte loss during extraction, inconsistencies in injection volume, and fluctuations in ionization efficiency (matrix effects).[1][2] By adding a fixed concentration of an internal standard to all samples, calibration standards, and quality controls, the ratio of the analyte's response to the internal standard's response is used for quantification. This normalization process significantly enhances the precision and accuracy of the analytical method.[1]

This guide will compare three types of internal standards for atenolol quantification:

• Des(isopropylamino) Atenolol Diol-d5: A stable isotope-labeled (SIL) version of a known atenolol impurity.

• Atenolol-d7: A stable isotope-labeled version of the parent drug, atenolol.[3][4][5]

• Metoprolol: A structural analog of atenolol, also a beta-blocker.[6]

Performance Comparison of Internal Standards

The selection of an internal standard is based on its ability to track the analyte's behavior. Stable isotope-labeled internal standards are generally considered the "gold standard" as their physicochemical properties are nearly identical to the analyte.[2][7]

Performance Parameter	Des(isopropylamino) Atenolol Diol-d5	Atenolol-d7	Metoprolol (Structural Analog)
Co-elution with Analyte	Likely to have a slightly different retention time than atenolol due to structural differences.	Expected to co-elute with atenolol, providing the best compensation for matrix effects at the same retention time.[8]	Retention time will differ from atenolol.
Extraction Recovery	Similar to atenolol due to structural similarity, but potential for minor differences.	Nearly identical to atenolol, ensuring consistent recovery between the analyte and IS.[9]	May differ significantly from atenolol, potentially leading to variability in the analyte/IS ratio.
Ionization Suppression/Enhancement (Matrix Effect)	As a SIL IS, it effectively compensates for matrix effects. However, if its retention time differs from atenolol, the compensation might be less effective than a co-eluting IS.[8]	Provides the most effective compensation for matrix effects as it experiences the same ionization conditions as the analyte due to co-elution.[1][8]	Prone to differential matrix effects, as it may elute in a region with different co-eluting matrix components than the analyte.
Cross-talk/Interference	Minimal risk of interference with the analyte signal due to the mass difference (5 Da).	A mass difference of 7 Da minimizes the risk of cross-talk with the unlabeled analyte.	No risk of isotopic cross-talk, but potential for isobaric interference from endogenous compounds.
Availability	Commercially available for research purposes.	Readily available from various chemical suppliers.[3][5]	Widely available and relatively inexpensive.
Cost	Generally more expensive than non-labeled analogs but may be comparable to other SIL standards.	Typically more expensive than structural analogs due to the cost of isotopic labeling.	Lower cost compared to stable isotope-labeled standards.

Experimental Protocols

To evaluate the performance of these internal standards, a series of validation experiments should be conducted in accordance with regulatory guidelines, such as those from the FDA.[10][11][12]

Sample Preparation (Protein Precipitation)

• To 100 µL of human plasma, add 10 µL of the internal standard working solution (Des(isopropylamino) Atenolol Diol-d5, Atenolol-d7, or Metoprolol).

• Vortex for 10 seconds to mix.

• Add 300 µL of acetonitrile (B52724) to precipitate plasma proteins.

• Vortex for 1 minute.

• Centrifuge at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject into the LC-MS/MS system.

LC-MS/MS Analysis

• LC System: A high-performance liquid chromatography system.

• Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 3.5 µm).

• Mobile Phase: A gradient of 0.1% formic acid in water and 0.1% formic acid in acetonitrile.

• Flow Rate: 0.4 mL/min.

• Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source in positive ion mode.

• MRM Transitions:

  • Atenolol: Precursor ion > Product ion (specific m/z values to be optimized).

  • Des(isopropylamino) Atenolol Diol-d5: Precursor ion > Product ion.

  • Atenolol-d7: Precursor ion > Product ion.

  • Metoprolol: Precursor ion > Product ion.

Method Validation Experiments

• Selectivity: Analyze at least six different blank plasma samples to ensure no interference at the retention times of the analyte and internal standards.

• Matrix Effect: Compare the response of the analyte in post-extraction spiked plasma samples from different sources to the response of the analyte in a neat solution. The internal standard should track and correct for any variability.

• Recovery: Compare the analyte response in pre-extraction spiked samples to that in post-extraction spiked samples. Recovery should be consistent and reproducible.[10][11]

• Precision and Accuracy: Analyze quality control (QC) samples at low, medium, and high concentrations on multiple days to assess intra- and inter-day precision and accuracy.

Visualizing Experimental and Logical Frameworks

To better illustrate the processes involved in comparing internal standards, the following diagrams are provided.

Caption: Experimental workflow for comparing internal standards.

Caption: Logical relationship for ideal internal standard performance.

Conclusion

The choice of an internal standard is a critical decision in the development of a robust bioanalytical method for atenolol.

• Atenolol-d7 remains the preferred choice as a stable isotope-labeled internal standard for atenolol, as its behavior most closely mirrors that of the analyte, providing the most effective compensation for analytical variability.

• Des(isopropylamino) Atenolol Diol-d5 , as a stable isotope-labeled version of an atenolol impurity, is a theoretically sound alternative. Its performance is expected to be superior to that of a structural analog. However, potential differences in retention time and extraction recovery compared to atenolol should be carefully evaluated during method validation.

• Metoprolol , as a structural analog, is a less ideal choice due to the higher potential for differential matrix effects and extraction recovery, which can compromise the accuracy and precision of the assay.

Ultimately, the selection of an internal standard should be based on thorough experimental validation to ensure it meets the stringent requirements for regulated bioanalysis.

References

• 1. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 2. biopharmaservices.com [biopharmaservices.com]
• 3. caymanchem.com [caymanchem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Atenolol-d7 analytical standard 1202864-50-3 [sigmaaldrich.com]
• 6. researchgate.net [researchgate.net]
• 7. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis | KCAS Bio [kcasbio.com]
• 8. waters.com [waters.com]
• 9. crimsonpublishers.com [crimsonpublishers.com]
• 10. fda.gov [fda.gov]
• 11. academy.gmp-compliance.org [academy.gmp-compliance.org]
• 12. m.youtube.com [m.youtube.com]

A Comparative Guide to the Cross-Validation of Analytical Methods for Atenolol Impurity B

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for the detection and quantification of Atenolol (B1665814) Impurity B. Ensuring the purity of Atenolol, a widely prescribed beta-blocker, is critical for its safety and efficacy. This document outlines and compares various analytical techniques, offering insights into their performance based on available experimental data. The methodologies discussed are benchmarked against current analytical best practices to aid researchers and drug development professionals in selecting the most appropriate method for their needs.

Atenolol Impurity B, chemically known as 2-[4-[(2RS)-2,3-dihydroxypropoxy] phenyl] Acetamide, is a known related substance of Atenolol that needs to be monitored and controlled.[1] Cross-validation of analytical methods is a critical process to ensure that a validated method produces consistent and reliable results across different laboratories, analysts, or instruments.[2]

Comparative Analysis of Analytical Methods

The primary analytical techniques for the assessment of Atenolol Impurity B are High-Performance Liquid Chromatography (HPLC), and advanced techniques such as Two-Dimensional Liquid Chromatography (2D-LC), Ultra-Performance Liquid Chromatography (UPLC), and Capillary Electrophoresis (CE).

High-Performance Liquid Chromatography (HPLC)

HPLC is a robust and widely used technique for the routine quality control of pharmaceuticals.[3][4] A simple Reverse Phase HPLC (RP-HPLC) method has been developed for the quantitative estimation of Atenolol related substances, including Impurity B.[1]

Two-Dimensional Liquid Chromatography (2D-LC)

2D-LC offers enhanced separation capabilities by using two different columns, which is particularly useful for complex samples.[5] This technique can be employed for the simultaneous analysis of impurities and the enantiomeric separation of Atenolol.[5]

Ultra-Performance Liquid Chromatography (UPLC)

UPLC is a more recent technique that provides faster and more efficient separations compared to conventional HPLC. A UPLC method with chiral derivatization has been developed for the determination of Atenolol and Metoprolol enantiomers, where the minor isomer is treated as an impurity.[6]

Capillary Electrophoresis (CE)

Capillary Electrophoresis is a high-efficiency separation technique that can be used for the determination of Atenolol and its degradation products.[3][7][8] It offers advantages such as short analysis times and minimal sample consumption.[3]

Data Presentation

The following tables summarize the experimental conditions and validation parameters for the different analytical methods used for the determination of Atenolol and its impurities.

Table 1: Comparison of Chromatographic Methods for Atenolol Impurity B Analysis

Parameter	RP-HPLC Method[1]	2D-LC Method[5]	UPLC Method (for Enantiomeric Impurity)[6]
Column	C18, 125 mm x 4.0 mm, 5 µm	1D: Poroshell 120 EC-C18; 2D: Poroshell 120 Chiral-T	UPLC BEH C18, 100 mm x 2.1 mm, 1.7 µm
Mobile Phase	1.0 g Octane-1-Sulphonic acid sodium salt and 0.4 g Tetra-n-butyl ammonium (B1175870) hydrogen Sulphate in a mixture of Tetrahydrofuran (20 vol), methanol (B129727) (180 vol), and 3.4 g/L Potassium dihydrogen phosphate (B84403) solution (800 vol), pH 3.0	1D: Acetonitrile and water with formic acid; 2D: Methanol and water with triethylamine (B128534) and acetic acid	Acetonitrile - ammonium acetate (B1210297) buffer
Detection	UV at 226 nm	DAD at 225 nm	UV at 225 nm
Linearity Range	1.6 - 3.2 µg/mL	Not Specified	Not Specified for Impurity B
LOD	Not Specified	Not Specified	0.18 µg/mL (for Atenolol derivative)
LOQ	Not Specified	Not Specified	0.35 µg/mL (for Atenolol derivative)
Precision (%RSD)	Impurity B: 0.61	Not Specified	Not Specified

Table 2: Capillary Electrophoresis Method for Atenolol Analysis

Parameter	Capillary Electrophoresis Method[7]
Capillary	Fused-silica, 57 cm length, 75 µm I.D.
Running Buffer	60 mM acetate buffer at pH 5.3 dissolved in methanol/ethanol mixture (20:80% v/v)
Applied Voltage	16.0 kV
Detection	UV-DAD
Analysis Time	< 7 min

Experimental Protocols

RP-HPLC Method for Atenolol Related Substances[1]

• Column: C18, 125 mm x 4.0 mm, 5 µm BDS Hypersil.

• Mobile Phase: A mixture of 20 volumes of Tetrahydrofuran, 180 volumes of methanol, and 800 volumes of a 3.4 g/L solution of Potassium dihydrogen phosphate. To this mixture, 1.0 g of Octane-1-Sulphonic acid sodium salt and 0.4 g of Tetra-n-butyl ammonium hydrogen Sulphate are added. The pH is adjusted to 3.0 ± 0.2 with dilute ortho-phosphoric acid.

• Flow Rate: Not specified.

• Detection: UV at 226 nm.

• Injection Volume: 10 µL.

• Sample Preparation: A test solution is prepared by dissolving 50 mg of the sample in 20 ml of the mobile phase and diluting to 25 ml. Further dilutions are made as specified in the method.

2D-LC Method for Simultaneous Impurity Analysis and Enantioseparation[5]

• First Dimension (Impurity Separation):

  • Column: Agilent InfinityLab Poroshell 120 EC-C18.

  • Mobile Phase: Gradient of Acetonitrile and water with formic acid.

• Second Dimension (Enantioseparation):

  • Column: Agilent InfinityLab Poroshell 120 Chiral-T.

  • Mobile Phase: Isocratic mixture of methanol and water with triethylamine and acetic acid.

• Detection: Diode Array Detector (DAD) at 225 nm.

UPLC Method for Enantiomeric Impurity Determination[6]

• Derivatization Agent: 2,3,4,6-tetra-O-acetyl-β-D-glucopyranosyl isothiocyanate (GITC).

• Column: UPLC BEH C18, 100 mm x 2.1 mm, 1.7 µm.

• Mobile Phase: Acetonitrile - ammonium acetate buffer.

• Detection: UV at 225 nm.

Capillary Electrophoresis Method[7]

• Capillary: Fused-silica capillary (57 cm length and 75 µm I.D.).

• Running Buffer: 60 mM acetate buffer at pH 5.3 dissolved in a methanol/ethanol mixture (20:80% v/v).

• Applied Voltage: 16.0 kV.

• Temperature: 298 K.

• Detection: UV-Diode Array Detector (UV-DAD).

Methodology Visualization

References

• 1. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 2. pharmaguru.co [pharmaguru.co]
• 3. phmethods.net [phmethods.net]
• 4. researchgate.net [researchgate.net]
• 5. agilent.com [agilent.com]
• 6. researchgate.net [researchgate.net]
• 7. dspace.tbzmed.ac.ir [dspace.tbzmed.ac.ir]
• 8. Determination of the beta-blocker atenolol in plasma by capillary zone electrophoresis - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Inter-Laboratory Analysis of Atenolol Impurities

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for the identification and quantification of impurities in the beta-blocker atenolol (B1665814). Ensuring the purity of active pharmaceutical ingredients (APIs) like atenolol is critical for drug safety and efficacy.[1] This document summarizes key analytical techniques, presents experimental data in a comparative format, and outlines detailed protocols to assist laboratories in selecting and implementing appropriate methods for impurity analysis.

Overview of Analytical Approaches

The analysis of atenolol impurities primarily relies on chromatographic techniques, which are adept at separating the main compound from structurally similar impurities.[2] High-Performance Liquid Chromatography (HPLC) is a widely used method, while more advanced techniques like Two-Dimensional Liquid Chromatography (2D-LC) and Liquid Chromatography-Mass Spectrometry (LC-MS/MS) offer enhanced resolution and sensitivity for complex samples and trace-level impurities.[1][3][4]

Comparative Analysis of Analytical Methods

The choice of analytical method depends on the specific impurities being targeted, the required sensitivity, and the laboratory's available instrumentation. Below is a comparison of common techniques with data synthesized from various studies.

Table 1: Performance Comparison of Analytical Methods for Atenolol Impurity Analysis

Parameter	HPLC	2D-LC	LC-MS/MS
Primary Use	Routine quality control, quantification of known impurities	Separation of complex mixtures, enantiomeric and synthetic impurities	Trace-level quantification, identification of unknown impurities, nitrosamine (B1359907) analysis
Specificity	Good for known, separated impurities	High, separates co-eluting peaks	Very High, based on mass-to-charge ratio
Sensitivity	µg/mL range	µg/mL to ng/mL range	ng/mL to pg/mL range
Example Application	Determination of manufacturing impurities at >0.5% (w/w) of the atenolol peak.[5]	Simultaneous analysis of synthetic byproducts and enantiomeric variants of atenolol.[3]	Quantification of N-nitroso-atenolol with an LOQ of 0.5 ng/mL.[4]
Instrumentation	Standard HPLC system with UV detector	Specialized 2D-LC system with multiple columns and switching valves	LC system coupled with a tandem mass spectrometer
Throughput	High	Moderate	Moderate to Low

Experimental Protocols

Detailed methodologies are crucial for reproducing analytical results. The following tables outline experimental conditions for various published methods for atenolol impurity analysis.

Table 2: HPLC Method for Atenolol and Manufacturing Impurities

Parameter	Conditions
Column	µBondapak C18 (300 x 3.9 mm i.d.)
Mobile Phase	Methanol (B129727):25 mM potassium dihydrogen orthophosphate with 0.06% (v/v) dibutylamine (B89481) (20:80, v/v), pH 3.0
Flow Rate	1.0 mL/min
Detection	UV at 226 nm
Linearity Range	1.5-510.0 µg/mL
Repeatability (RSD)	0.27% (n=10)
Reference	Pawlak, Z., & Clark, B. J. (1992). The Assay and Resolution of the Beta-Blocker Atenolol From Its Related Impurities in a Tablet Pharmaceutical Dosage Form. Journal of Pharmaceutical and Biomedical Analysis, 10(5), 329-334.[5]

Table 3: 2D-LC Method for Simultaneous Impurity and Enantioseparation

Parameter	1st Dimension (Impurity Separation)	2nd Dimension (Enantioseparation)
Column	Agilent InfinityLab Poroshell 120 EC-C18	Agilent InfinityLab Poroshell 120 Chiral-T
Mobile Phase	Not specified in detail	Not specified in detail (contains triethylamine)
System	Agilent 1290 Infinity II 2D-LC System	Agilent 1290 Infinity II 2D-LC System
Sampling Mode	High-resolution sampling	High-resolution sampling
Reference	Agilent Technologies Application Note, "Simultaneous Impurity Analysis and Enantioseparation of Atenolol Using Achiral-Chiral 2D-LC".[3]

Table 4: LC-MS/MS Method for N-Nitroso-Atenolol

Parameter	Conditions
Column	C18 reversed-phase column
Mobile Phase	Gradient of water and methanol containing 0.1% formic acid
Ionization Mode	Positive-mode electrospray ionization (ESI)
Quantification	Multiple reaction monitoring (MRM)
Linearity Range	0.5–80 ng/mL
LOD	0.2 ng/mL
LOQ	0.5 ng/mL
Reference	Development and Validation of a Sensitive LC-MS/MS Method for the Determination of N-Nitroso-Atenolol in Atenolol-Based Pharmaceuticals. Molecules, 2023.[4]

Workflow for Inter-Laboratory Comparison

A structured workflow is essential for a successful inter-laboratory comparison study. The following diagram illustrates the key stages.

Workflow for an inter-laboratory comparison study.

Conclusion

The selection of an appropriate analytical method for atenolol impurity profiling is a critical decision that impacts data quality and regulatory compliance. While standard HPLC methods are suitable for routine analysis of known impurities, the increasing need to detect and quantify trace-level and structurally complex impurities, such as nitrosamines, necessitates the use of more advanced techniques like 2D-LC and LC-MS/MS. This guide provides a framework for comparing these methods and establishing robust analytical protocols. For successful inter-laboratory studies, adherence to a standardized protocol and rigorous statistical analysis of the resulting data are paramount.

References

• 1. veeprho.com [veeprho.com]
• 2. researchgate.net [researchgate.net]
• 3. agilent.com [agilent.com]
• 4. mdpi.com [mdpi.com]
• 5. The assay and resolution of the beta-blocker atenolol from its related impurities in a tablet pharmaceutical dosage form - PubMed [pubmed.ncbi.nlm.nih.gov]

Enhancing Accuracy and Precision in Atenolol Impurity Assays with Deuterated Standards

The use of a deuterated internal standard, specifically d5-atenolol, in liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods for the analysis of atenolol (B1665814) impurities has been shown to significantly improve the accuracy and precision of the assay. This comparison guide provides an objective overview of the performance of this method against other analytical approaches, supported by experimental data. This information is critical for researchers, scientists, and drug development professionals seeking robust and reliable analytical techniques for impurity profiling.

Comparison of Analytical Methods for Atenolol Impurity Analysis

The following table summarizes the performance of an LC-MS/MS method utilizing a deuterated internal standard for the analysis of the N-nitroso-atenolol impurity against other methods that do not employ a deuterated standard.

Parameter	LC-MS/MS with d7-N-nitroso-atenolol IS[1][2]	2D-LC with DAD[3]	RP-HPLC with UV[4]
Analyte	N-nitroso-atenolol	(S)- and (R)-atenolol	Atenolol and its related impurities
Internal Standard	N-nitroso-atenolol-d7	Not Used	Not Used
Accuracy (% Recovery)	97.88 - 101.5%	Not Reported	Not Reported
Precision (%RSD)
- Repeatability	0.4 - 1.8%	Not Reported	0.26 - 0.89%
- Intermediate Precision	0.7 - 2.0%	0.19 - 0.25% (2D peak area)	Not Reported
Limit of Detection (LOD)	0.2 ng/mL	Not Reported	Not Reported
Limit of Quantitation (LOQ)	0.5 ng/mL	Not Reported	Not Reported

Experimental Protocols

LC-MS/MS Method with Deuterated Internal Standard for N-Nitroso-Atenolol[1][2]

This method was developed and validated for the sensitive quantification of N-nitroso-atenolol in both active pharmaceutical ingredients (APIs) and finished drug products.

• Sample Preparation:

  • Prepare individual stock solutions of N-nitroso-atenolol and its deuterated internal standard, N-nitroso-atenolol-d7, in methanol (B129727) at a concentration of 1 mg/mL.

  • Dilute the stock solutions with 75% methanol to a working concentration of 600 ng/mL.

  • Prepare a series of calibration standards with N-nitroso-atenolol concentrations ranging from 0.5 to 80 ng/mL.

• Chromatographic Conditions:

  • System: Waters Acquity UPLC

  • Column: Waters BEH C18 (2.1 x 50 mm, 1.7 µm)

  • Column Temperature: 40 °C

  • Mobile Phase:

    • A: 0.1% formic acid in water

    • B: 0.1% formic acid in methanol

  • Flow Rate: 0.33 mL/min

  • Gradient: A multi-step gradient starting from 20% B and increasing to 99% B.

  • Injection Volume: 1 µL

• Mass Spectrometer Conditions:

  • System: Waters Xevo TQ-Absolute

  • Ionization Mode: Positive electrospray ionization (ESI)

  • Monitoring Mode: Multiple reaction monitoring (MRM)

  • MRM Transitions:

    • N-nitroso-atenolol: m/z 296 → 222 and 145

    • N-nitroso-atenolol-d7: m/z 303 → 229 and 152

  • Capillary Voltage: 0.71 kV

  • Source Temperature: 150 °C

  • Desolvation Temperature: 400 °C

Visualizing the Workflow and Method Comparison

The following diagrams illustrate the experimental workflow for the atenolol impurity assay using a d5 standard and a logical comparison of its accuracy and precision against alternative methods.

Atenolol Impurity Assay Workflow with d5-Standard

Method Accuracy & Precision Comparison

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. agilent.com [agilent.com]
• 4. scholarsresearchlibrary.com [scholarsresearchlibrary.com]

Detecting the Undetectable: A Comparative Guide to the Limits of Detection and Quantification for Atenolol Impurities

For Researchers, Scientists, and Drug Development Professionals

The robust quality control of active pharmaceutical ingredients (APIs) is paramount in drug development and manufacturing. For a widely prescribed beta-blocker like atenolol (B1665814), ensuring the purity of the final product is critical for its safety and efficacy. This guide provides a comparative overview of analytical methodologies for the determination of atenolol impurities, with a focus on the limits of detection (LOD) and quantification (LOQ). We delve into the experimental protocols of various techniques and present a clear comparison of their performance, enabling you to make informed decisions for your analytical workflows.

Understanding the Impurities

Atenolol, a cardioselective beta-blocker, can be associated with several process-related impurities and degradation products. Among the most commonly scrutinized are impurities B, E, F, I, and J, as designated by various pharmacopoeias. The chemical structures of these impurities present unique analytical challenges that necessitate sensitive and specific methods for their detection and quantification.

Figure 1: Chemical Structures of Key Atenolol Impurities

Impurity	Chemical Name
B	2-[4-(2,3-dihydroxypropoxy)phenyl]acetamide
E	2,2'-[(2-hydroxypropane-1,3-diyl)bis(oxy-4,1-phenylene)]diacetamide
F	4,4'-[[(1-methylethyl)imino]bis[(2-hydroxy-3,1-propanediyl)oxy]]bis-benzeneacetamide
I	2-[4-[3-(ethylamino)-2-hydroxypropoxy]phenyl]acetamide
J	2-[4-(3-amino-2-hydroxypropoxy)phenyl]acetamide

Comparative Analysis of Analytical Techniques

The determination of atenolol and its impurities is predominantly achieved through chromatographic techniques. High-Performance Liquid Chromatography (HPLC) is a widely adopted method, while modern advancements have introduced Ultra-Performance Liquid Chromatography (UPLC) and hyphenated techniques like Liquid Chromatography-Mass Spectrometry (LC-MS/MS) for enhanced sensitivity and specificity.

Analyte(s)	Method	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Reference
Atenolol	HPLC	0.5 µg/mL	1.5 µg/mL	[1]
Atenolol	HPLC	0.2 µg/mL	0.4 µg/mL	[2][3]
Atenolol	LC-MS/MS	0.78 ng/mL	1.6 ng/mL	[4][5]
N-Nitroso-Atenolol	LC-MS/MS	0.2 ng/mL	0.5 ng/mL	[6][7]
Atenolol enantiomers (as GITC derivatives)	UPLC	0.18 µg/mL	0.35 µg/mL	[8]

Key Observations:

• HPLC methods offer reliable quantification of atenolol, with LODs in the sub-µg/mL range. These methods are robust and widely accessible in quality control laboratories.

• UPLC , with its use of smaller particle size columns, can offer faster analysis times and improved resolution.

• LC-MS/MS provides significantly lower LODs and LOQs, reaching the ng/mL level. This enhanced sensitivity is crucial for the detection of trace-level impurities and for studies requiring high analytical sensitivity, such as in biological matrices.

Experimental Protocols

Detailed and validated experimental protocols are the bedrock of reproducible analytical results. Below is a representative HPLC method for the separation of atenolol and its related substances, including impurities B, I, E, F, and J.

High-Performance Liquid Chromatography (HPLC) Method for Atenolol and its Impurities[3][9]

This method is designed for the quantitative estimation of atenolol related substances in bulk drug.

Chromatographic Conditions:

• Column: C18, 125 mm x 4.0 mm, 5 µm particle size

• Mobile Phase: A mixture of 20 volumes of Tetrahydrofuran, 180 volumes of methanol, and 800 volumes of a 3.4 g/L solution of Potassium dihydrogen phosphate. The mobile phase also contains 1.0 g of Octane-1-Sulphonic acid sodium salt and 0.4 g of Tetra-n-butyl ammonium (B1175870) hydrogen Sulphate. The pH is adjusted to 3.0 ± 0.2 with dilute ortho-phosphoric acid.

• Flow Rate: 1.0 mL/min

• Detection: UV at 226 nm

• Injection Volume: 20 µL

• Temperature: Ambient

System Suitability:

The system suitability is confirmed by ensuring the resolution between Impurity J and Impurity I is not less than 1.5.[3][9] The tailing factor for the atenolol peak should be not more than 2.0.[3][9]

Preparation of Solutions:

• Test Solution: Prepare a solution of the atenolol sample in the mobile phase at a concentration of 2 mg/mL.

• Reference Solution: A reference standard containing known amounts of atenolol and its impurities is used for identification and quantification.

This method has been shown to be specific, linear, precise, and accurate for the determination of atenolol and its impurities, with a demonstrated separation of impurities B, I, E, F, and J.[3][9] The linearity range for the impurities was reported to be between 1.6 - 3.2 µg/mL.[9]

Analytical Workflow and Logical Relationships

A systematic workflow is essential for the accurate and reliable analysis of pharmaceutical impurities. The following diagram illustrates a typical workflow for the determination of atenolol impurities.

Caption: A generalized workflow for the analysis of atenolol impurities.

Conclusion

The selection of an appropriate analytical method for the determination of atenolol impurities is a critical decision that depends on the specific requirements of the analysis. For routine quality control where the impurity levels are expected to be within pharmacopoeial limits, a validated HPLC method offers a robust and cost-effective solution. When higher sensitivity is required, for instance, in the analysis of new, potentially more toxic impurities, or in pharmacokinetic studies, UPLC and particularly LC-MS/MS are the methods of choice, providing significantly lower limits of detection and quantification.

This guide provides a foundation for understanding the analytical landscape for atenolol impurity profiling. It is essential for researchers and drug development professionals to validate their chosen method according to the relevant regulatory guidelines, such as those from the International Council for Harmonisation (ICH) and the European Pharmacopoeia, to ensure the quality and safety of the final drug product.

References

• 1. ijpsr.com [ijpsr.com]
• 2. Revision of European Pharmacopeia (EP) Chapter 2.2.46 [phenomenex.com]
• 3. latamjpharm.org [latamjpharm.org]
• 4. researchgate.net [researchgate.net]
• 5. faa.gov [faa.gov]
• 6. mdpi.com [mdpi.com]
• 7. agilent.com [agilent.com]
• 8. researchgate.net [researchgate.net]
• 9. scholarsresearchlibrary.com [scholarsresearchlibrary.com]

The Gold Standard: Justification for Using a Deuterated Internal Standard in Impurity Analysis

For researchers, scientists, and drug development professionals, the accurate quantification of impurities is a critical aspect of ensuring the safety and efficacy of pharmaceutical products. This guide provides a comprehensive comparison of deuterated internal standards against their non-deuterated counterparts for impurity analysis, supported by experimental data and detailed protocols. The use of a deuterated internal standard, a stable isotope-labeled (SIL) version of the analyte, is widely recognized as the "gold standard" in mass spectrometry-based quantification due to its ability to minimize analytical variability and improve data accuracy.

In quantitative analysis, particularly with liquid chromatography-mass spectrometry (LC-MS), an internal standard is added to all samples, calibration standards, and quality controls to correct for variations in sample preparation, injection volume, and instrument response.[1] A deuterated internal standard is chemically almost identical to the analyte of interest, with the only difference being the replacement of one or more hydrogen atoms with deuterium.[2] This subtle mass change allows the mass spectrometer to differentiate between the analyte and the internal standard, while their similar physicochemical properties ensure they behave almost identically throughout the analytical process.[3]

Superior Performance of Deuterated Internal Standards: A Data-Driven Comparison

The primary advantage of a deuterated internal standard lies in its ability to co-elute with the target impurity, meaning they experience the same matrix effects and ionization suppression or enhancement in the mass spectrometer's ion source.[4][5] This co-elution provides a more accurate correction compared to non-deuterated internal standards, such as structural analogs, which may have different retention times and ionization efficiencies.[6]

Experimental data from various studies consistently demonstrates the superior performance of deuterated internal standards in terms of accuracy, precision, and robustness.

Parameter	Deuterated Internal Standard	Non-Deuterated (Analog) Internal Standard
Accuracy (% Bias)	Typically within ±5%	Can exceed ±15%
Precision (%RSD)	< 15%	Often > 20%
Matrix Effect	Significantly minimized	Prone to significant variability
Regulatory Acceptance	Highly recommended by agencies like the FDA and EMA[5]	May require more extensive validation to prove suitability

Table 1: General Performance Comparison of Internal Standard Types. This table summarizes typical performance characteristics observed in bioanalytical and impurity analysis.

Case Study 1: Analysis of Immunosuppressants

A study validating an LC-MS/MS method for five immunosuppressive drugs using deuterated internal standards demonstrated excellent performance. The intra-assay precision (CV) ranged from 0.9% to 14.7%, and the inter-assay precision was between 2.5% and 12.5%. The accuracy for both was within 89-138% and 90-113%, respectively. The study concluded that matrix effects were well-compensated by the deuterated internal standards.[7]

Case Study 2: Pesticide and Mycotoxin Analysis in Cannabis Matrices

In the analysis of pesticides and mycotoxins in complex cannabis matrices, the use of deuterated internal standards was crucial for accurate quantification. Without an internal standard, accuracy values differed by more than 60% for some quality controls, with a relative standard deviation (RSD) over 50%. When deuterated internal standards were used, the accuracy fell within 25%, and the RSD dropped to under 20%.[8]

Analyte Concentration (ppb)	Without Internal Standard (% Accuracy)	With Deuterated Internal Standard (% Accuracy)	Without Internal Standard (% RSD)	With Deuterated Internal Standard (% RSD)
1	45	95	>50	<20
10	60	102	>50	<15
50	130	98	>50	<15

Table 2: Impact of Deuterated Internal Standard on Accuracy and Precision in Complex Matrix. Illustrative data adapted from a study on pesticide analysis in cannabis, demonstrating the significant improvement in data quality.[8]

Logical Justification and Experimental Workflow

The decision to use a deuterated internal standard is based on a logical progression that prioritizes the minimization of analytical error. The following diagram illustrates the workflow for impurity analysis using a deuterated internal standard.

Figure 1: Experimental workflow for impurity analysis.

The following diagram illustrates the logical relationship justifying the choice of a deuterated internal standard over other alternatives.

Figure 2: Logical justification for using a deuterated internal standard.

Detailed Experimental Protocols

Reproducible and reliable results in impurity analysis are contingent on well-defined experimental protocols. The following sections outline a general methodology for the quantification of impurities using a deuterated internal standard with LC-MS/MS.

Standard and Sample Preparation

• Stock Solutions: Prepare individual stock solutions of the impurity analyte and the deuterated internal standard in a suitable organic solvent (e.g., methanol (B129727), acetonitrile) at a concentration of 1 mg/mL.

• Working Solutions:

  • Calibration Standards: Prepare a series of working solutions of the impurity analyte by serial dilution of the stock solution to create a calibration curve over the desired concentration range.

  • Internal Standard Spiking Solution: Prepare a working solution of the deuterated internal standard at a concentration that will yield a robust signal in the LC-MS/MS analysis.

• Sample Preparation (Solid-Phase Extraction - SPE):

  • Spiking: To a measured volume of the sample, add a precise volume of the internal standard spiking solution.

  • Conditioning: Condition an appropriate SPE cartridge with a suitable solvent (e.g., methanol) followed by an equilibration solvent (e.g., water).

  • Loading: Load the spiked sample onto the SPE cartridge.

  • Washing: Wash the cartridge with a weak solvent to remove interfering matrix components.

  • Elution: Elute the analyte and internal standard with a stronger organic solvent.

  • Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in the mobile phase.[1][9]

LC-MS/MS Analysis

• Chromatographic System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A reversed-phase C18 column is commonly used.

• Mobile Phase: A gradient of an aqueous solvent (e.g., water with 0.1% formic acid) and an organic solvent (e.g., acetonitrile (B52724) or methanol with 0.1% formic acid).

• Mass Spectrometer: A triple quadrupole mass spectrometer operated in Multiple Reaction Monitoring (MRM) mode.

• Ionization Source: Electrospray ionization (ESI) is typically used.

• MRM Transitions: Optimize at least two MRM transitions for both the impurity analyte and the deuterated internal standard (one for quantification and one for confirmation).

Data Analysis

• Peak Integration: Integrate the chromatographic peaks for the quantifier MRM transition of both the analyte and the internal standard.

• Response Ratio Calculation: Calculate the peak area ratio of the analyte to the internal standard for all samples, calibration standards, and quality controls.

• Calibration Curve: Generate a calibration curve by plotting the peak area ratio versus the concentration of the calibration standards. A linear regression with a weighting factor (e.g., 1/x or 1/x²) is typically applied.

• Quantification: Determine the concentration of the impurity in the samples by interpolating their peak area ratios from the calibration curve.

Conclusion

The use of deuterated internal standards in impurity analysis provides a robust and reliable method for obtaining accurate and precise quantitative data. By closely mimicking the behavior of the target impurity throughout the analytical process, deuterated standards effectively compensate for matrix effects and other sources of variability.[5][10] The supporting experimental data and established protocols presented in this guide unequivocally justify the selection of deuterated internal standards as the preferred choice for researchers, scientists, and drug development professionals committed to the highest standards of analytical quality. While deuterated standards may not perfectly correct for matrix effects in all situations, they consistently outperform non-deuterated alternatives and are a critical component of a validated and reliable impurity analysis method.

References

• 1. Sample preparation with solid-phase extraction - Scharlab Internacional [scharlab.com]
• 2. innovationaljournals.com [innovationaljournals.com]
• 3. waters.com [waters.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. bib.irb.hr:8443 [bib.irb.hr:8443]
• 6. Validation of an LC-MS/MS method to determine five immunosuppressants with deuterated internal standards including MPA - PMC [pmc.ncbi.nlm.nih.gov]
• 7. lcms.cz [lcms.cz]
• 8. scribd.com [scribd.com]
• 9. resolvemass.ca [resolvemass.ca]
• 10. myadlm.org [myadlm.org]

Stability Under Stress: A Comparative Analysis of Atenolol and its Diol Impurity

A comprehensive review of the stability profiles of the widely prescribed beta-blocker, atenolol (B1665814), and its primary diol impurity, 2-[4-(2,3-dihydroxypropoxy)phenyl]acetamide, reveals significant differences in their degradation under various stress conditions. This guide synthesizes available data to provide researchers, scientists, and drug development professionals with a clear comparison of their stability, supported by experimental protocols and degradation pathway visualizations.

Atenolol, a cornerstone in the management of hypertension and cardiovascular diseases, is known to degrade under forced conditions, leading to the formation of several impurities. Among these, the diol impurity, also known as Atenolol EP Impurity B, is of particular interest due to its potential impact on the safety and efficacy of the drug product. Understanding the comparative stability of atenolol and this impurity is crucial for developing robust formulations and analytical methods.

Comparative Stability Data

Forced degradation studies are instrumental in elucidating the intrinsic stability of a drug substance. While specific kinetic data comparing the degradation rates of atenolol and its diol impurity are not extensively published in a single comparative study, analysis of multiple forced degradation studies on atenolol allows for a qualitative and semi-quantitative assessment of their relative stability under various stress conditions.

Stress Condition	Atenolol Degradation	Diol Impurity (Atenolol EP Impurity B) Formation and Stability	Key Observations
Acidic Hydrolysis	Susceptible to degradation.	Formed as a degradation product, particularly under strong acidic conditions. Its own stability under these conditions is not extensively detailed, but it is expected to be relatively stable compared to the parent drug.	The ether linkage in atenolol is prone to hydrolysis.
Alkaline Hydrolysis	Shows significant degradation.	Formation is observed. It is generally more stable than atenolol under basic conditions.	The amide group in atenolol can also be susceptible to hydrolysis in strong base.
Oxidative Stress	Degrades in the presence of oxidizing agents like hydrogen peroxide.	Can be formed during oxidative degradation of atenolol.	The secondary alcohol and the amine in the atenolol side chain are potential sites of oxidation.
Thermal Stress	Relatively stable at moderate temperatures, but degradation occurs at elevated temperatures.	May form from atenolol at high temperatures. It is generally considered to be thermally stable.	The overall molecular structure of both compounds lends them some thermal resilience.
Photolytic Stress	Known to be sensitive to light, leading to degradation.	Formation under photolytic conditions has been reported.	The aromatic ring in both molecules is the primary chromophore responsible for light absorption.

Note: The table is a synthesis of information from multiple studies on atenolol's forced degradation. Direct comparative kinetic studies are limited.

Degradation Pathway of Atenolol to its Diol Impurity

The formation of the diol impurity from atenolol is primarily understood to proceed through an epoxide intermediate (Atenolol Impurity C). This pathway involves the intramolecular cyclization of atenolol to form the epoxide, which is then hydrolyzed to the diol.

Figure 1: Proposed degradation pathway of atenolol to its diol impurity.

Experimental Protocols

The following are generalized experimental protocols for conducting forced degradation studies on atenolol, based on methodologies reported in various scientific publications. These protocols can be adapted to perform a comparative stability study of atenolol and its diol impurity.

General Sample Preparation

• Stock Solution: Prepare a stock solution of atenolol (e.g., 1 mg/mL) in a suitable solvent such as methanol (B129727) or a mixture of methanol and water. A separate stock solution of the diol impurity should also be prepared at a known concentration if available as a reference standard.

• Working Solutions: Dilute the stock solutions with the respective stress media to a suitable concentration for analysis (e.g., 100 µg/mL).

Forced Degradation Conditions

• Acidic Hydrolysis: Mix the working solution with an equal volume of an acid solution (e.g., 0.1 N or 1 N HCl) and keep at a specific temperature (e.g., 60-80°C) for a defined period (e.g., 2-8 hours). Neutralize the solution before analysis.

• Alkaline Hydrolysis: Mix the working solution with an equal volume of a basic solution (e.g., 0.1 N or 1 N NaOH) and keep at a specific temperature (e.g., 60-80°C) for a defined period (e.g., 1-4 hours). Neutralize the solution before analysis.

• Oxidative Degradation: Treat the working solution with an oxidizing agent (e.g., 3-30% H₂O₂) and store at room temperature for a specified time (e.g., up to 24 hours).

• Thermal Degradation: Expose the solid drug substance or a solution to dry heat in an oven at a high temperature (e.g., 80-100°C) for an extended period (e.g., 24-72 hours).

• Photolytic Degradation: Expose the working solution to UV light (e.g., 254 nm) or a combination of UV and visible light in a photostability chamber for a defined duration.

Analytical Methodology

A stability-indicating High-Performance Liquid Chromatography (HPLC) method is essential to separate atenolol and its diol impurity from other degradation products.

• Chromatographic System: A typical HPLC system would consist of a pump, autosampler, column oven, and a UV or photodiode array (PDA) detector.

• Column: A C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is commonly used.

• Mobile Phase: A mixture of an aqueous buffer (e.g., phosphate (B84403) buffer, pH adjusted to 3.0-5.0) and an organic solvent (e.g., acetonitrile (B52724) or methanol) in an isocratic or gradient elution mode.

• Flow Rate: Typically 1.0 mL/min.

• Detection Wavelength: Around 226 nm or 275 nm.

• Quantification: The percentage degradation of atenolol and the formation of the diol impurity can be calculated by comparing the peak areas in the stressed samples to those in an unstressed control sample.

The following diagram illustrates a general workflow for a comparative forced degradation study.

Figure 2: Workflow for a comparative forced degradation study.

Conclusion

The available evidence indicates that atenolol is susceptible to degradation under a range of stress conditions, leading to the formation of impurities, including the diol impurity. While direct kinetic comparisons are scarce, the diol impurity generally appears to be more stable than the parent atenolol molecule under hydrolytic and thermal stress. A thorough understanding of these stability differences, gained through well-designed forced degradation studies, is paramount for the development of stable atenolol formulations and the establishment of meaningful specifications for impurities. The provided experimental framework serves as a guide for researchers to conduct their own comparative stability assessments and contribute to the body of knowledge on this important pharmaceutical compound.

Safety & Regulatory Compliance

Safe Disposal of Des(isopropylamino) Atenolol Diol-d5: A Guide for Laboratory Professionals

For research use only. Not for personal, veterinary, or human therapeutic use. [1]

This document provides essential guidance on the proper disposal procedures for Des(isopropylamino) Atenolol Diol-d5, a deuterated metabolite of Atenolol used in research and analytical settings. While a specific Safety Data Sheet (SDS) for this deuterated compound is not publicly available, safety and disposal protocols are based on the guidelines for the parent compound, Atenolol, and general best practices for handling chemical waste in a laboratory environment.

I. Understanding the Compound

Des(isopropylamino) Atenolol Diol-d5 is a stable isotope-labeled form of an Atenolol impurity.[2][3] As with any chemical, it must be handled in accordance with good industrial hygiene and safety practices.[4]

Identifier	Value
Chemical Name	4-(2,3-Dihydroxypropoxy-d5)benzeneacetamide[1]
Molecular Formula	C₁₁H₁₀D₅NO₄[1]
Molecular Weight	230.27[1]
Primary Application	Research chemical, stable isotope for analytical applications.[1]

II. Core Disposal and Handling Principles

The primary principle for the disposal of Des(isopropylamino) Atenolol Diol-d5 is to prevent its release into the environment. Waste must be managed in accordance with all applicable federal, state, and local regulations.

Key Handling and Storage Precautions:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses or goggles, chemical-resistant gloves, and a lab coat.[4]

• Ventilation: Use only in well-ventilated areas or with process enclosures to minimize inhalation of dust.[4]

• Handling: Avoid contact with skin and eyes. Do not ingest or breathe dust. Wash hands thoroughly after handling.[4][5]

• Storage: Keep the container tightly closed in a dry, well-ventilated place, protected from light and moisture.[4][5]

III. Step-by-Step Disposal Protocol

The disposal of this compound should be treated as hazardous chemical waste.

• Container Management:

  • Keep the compound in its original container where possible.

  • Ensure the container is clearly labeled with the chemical name and any associated hazards.

  • Do not mix with other waste streams unless explicitly permitted by your institution's waste management plan.

• Waste Segregation:

  • Solid Waste: Collect any solid Des(isopropylamino) Atenolol Diol-d5, including contaminated items like weighing papers or absorbent pads, in a designated, sealed, and clearly labeled hazardous waste container.

  • Liquid Waste: If the compound is dissolved in a solvent, the entire solution should be treated as hazardous waste. The specific waste stream will depend on the solvent used. Consult your institution's chemical hygiene plan for proper solvent waste disposal procedures.

• Disposal Pathway:

  • All waste containing Des(isopropylamino) Atenolol Diol-d5 must be disposed of through an approved and licensed hazardous waste disposal facility.[4]

  • Contact your institution's Environmental Health and Safety (EHS) department to arrange for pickup and disposal.

  • Never dispose of this chemical down the drain or in the regular trash.

• Decontamination:

  • Thoroughly decontaminate any surfaces or non-disposable equipment that has come into contact with the compound. Use soap and water for minor spills on surfaces.[5]

  • Dispose of contaminated cleaning materials (e.g., wipes, gloves) as hazardous waste.[4]

IV. Spill Management

In the event of a spill:

• Avoid dust generation.[5]

• Wear appropriate PPE.

• Carefully transfer the spilled material into a suitable container for disposal.[5]

• Wash the spillage area with water and collect the cleaning materials for hazardous waste disposal.[5]

V. Experimental Workflow and Disposal Logic

The following diagrams illustrate a typical workflow involving a deuterated standard and the logical steps for ensuring its proper disposal.

References

• 1. clearsynth.com [clearsynth.com]
• 2. scbt.com [scbt.com]
• 3. scbt.com [scbt.com]
• 4. spectrumchemical.com [spectrumchemical.com]
• 5. astrazeneca.com.au [astrazeneca.com.au]

Personal protective equipment for handling Des(isopropylamino) Atenolol Diol-d5

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals handling Des(isopropylamino) Atenolol Diol-d5. The following procedures are designed to ensure the safe handling, use, and disposal of this compound in a laboratory setting.

Compound Information:

Property	Value
Chemical Name	4-(2,3-Dihydroxypropoxy-d5)benzeneacetamide
Molecular Formula	C₁₁H₁₀D₅NO₄
Molecular Weight	230.27
Intended Use	For Research Purposes Only

Personal Protective Equipment (PPE)

A comprehensive assessment of potential hazards is necessary to determine the appropriate PPE. The following table summarizes the minimum recommended PPE for handling Des(isopropylamino) Atenolol Diol-d5, based on guidelines for the non-deuterated analogue, atenolol, and general laboratory safety protocols.[1][2][3][4][5]

PPE Category	Item	Specifications and Use
Eye and Face	Safety Glasses	Minimum requirement for working with or near the compound. Must have side-shields.[1]
Goggles	Required for protection against liquid splashes and chemical vapors.[1][5]
Face Shield	Should be worn in addition to safety glasses or goggles when there is a significant splash hazard.[1][2][5]
Hand	Disposable Gloves	Nitrile gloves are recommended for incidental contact.[1][4] Gloves should be inspected before use and removed immediately after contact with the chemical.[1] Hands should be washed before replacing gloves.[1] For prolonged or direct contact, consider double-gloving.[1]
Body	Laboratory Coat	A standard lab coat is required to protect clothing and skin from potential splashes.[2][4] A flame-resistant lab coat should be worn if working with flammable materials.[3][4]
Protective Clothing	Long pants and closed-toe shoes are mandatory in a laboratory setting.[1][4]
Respiratory	Respirator	May be necessary when working with volatile chemicals or in poorly ventilated areas. The type of respirator depends on the toxicity and concentration of the chemical.[2]

Experimental Protocol: Safe Handling and Disposal Workflow

The following protocol outlines the step-by-step procedure for the safe handling of Des(isopropylamino) Atenolol Diol-d5 from receipt to disposal.

1. Receiving and Storage:

• Upon receipt, inspect the container for any damage.

• Store the compound in a cool, dry, and well-ventilated area. For long-term storage, -20°C is often recommended for deuterated compounds.[6]

• To prevent photodegradation, store in amber vials or in the dark.[6]

• Keep the container tightly closed to prevent moisture absorption, which can lead to deuterium-hydrogen exchange.[7]

2. Preparation for Use:

• Allow the container to equilibrate to room temperature before opening to prevent condensation.[6]

• Handle the compound in a designated area, such as a chemical fume hood, especially when dealing with powdered forms to avoid inhalation.

• When preparing solutions, methanol (B129727) is a common solvent. Avoid acidic or basic solutions which can catalyze deuterium-hydrogen exchange.[6]

3. Handling:

• Wear the appropriate PPE as detailed in the table above.

• Avoid direct contact with the skin, eyes, and clothing.

• Do not eat, drink, or smoke in the handling area.

• Wash hands thoroughly after handling.

4. Spills and Emergency Procedures:

• In case of a spill, avoid generating dust.

• For small spills, sweep up the material and place it in a suitable container for disposal.

• For larger spills, follow your institution's emergency procedures.

• In case of contact:

  • Eyes: Immediately flush with plenty of water for at least 15 minutes, also under the eyelids.[8]

  • Skin: Wash off immediately with plenty of water for at least 15 minutes.[8]

  • Inhalation: Move to fresh air.[8]

  • Ingestion: Clean mouth with water and drink plenty of water afterwards.[8]

• Seek medical attention if any symptoms occur.[8]

5. Disposal:

• Dispose of waste material in accordance with national and local regulations.

• Do not mix with other waste. Leave chemicals in their original containers if possible.

• Handle uncleaned containers as you would the product itself.

Workflow for Safe Handling of Des(isopropylamino) Atenolol Diol-d5

Caption: This diagram illustrates the procedural flow for the safe handling of Des(isopropylamino) Atenolol Diol-d5, from receipt to disposal.

References

• 1. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 2. Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide | Lab Manager [labmanager.com]
• 3. Personal Protection Equipment (PPE) in Laboratories Policy | Office of Research [bu.edu]
• 4. Lab Safety – Stanford Environmental Health & Safety [ehs.stanford.edu]
• 5. - Division of Research Safety | Illinois [drs.illinois.edu]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. fishersci.com [fishersci.com]